2,2'-Bis(hydroxyphenyl)methane-d4

Core Science & Biosynthesis

In-Depth Technical Guide: Synthesis and Characterization of 2,2'-Bis(hydroxyphenyl)methane-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible synthetic route and detailed characterization methods for 2,2'-Bis(hydroxyphenyl)methane-d4. This deuterated analog of a bisphenol F isomer is a valuable tool for various research applications, including its use as an internal standard in mass spectrometry-based quantification, and in metabolic and pharmacokinetic studies.

Synthesis of 2,2'-Bis(hydroxyphenyl)methane-d4

The synthesis of 2,2'-Bis(hydroxyphenyl)methane-d4 can be approached by first synthesizing the non-deuterated parent compound, 2,2'-Bis(hydroxyphenyl)methane, followed by a selective hydrogen-deuterium exchange reaction. The initial synthesis involves the acid-catalyzed condensation of phenol (B47542) with formaldehyde (B43269).

Synthesis of 2,2'-Bis(hydroxyphenyl)methane

The reaction proceeds via an electrophilic aromatic substitution where formaldehyde, activated by an acid catalyst, reacts with two molecules of phenol, primarily at the ortho and para positions. The formation of the 2,2'-isomer is favored under specific reaction conditions, though a mixture of isomers (2,2'-, 2,4'-, and 4,4'-) is typically produced and requires purification.

Experimental Protocol: Acid-Catalyzed Condensation of Phenol and Formaldehyde

• Materials:

  • Phenol

  • Formaldehyde (37% aqueous solution)

  • Phosphoric acid (85%)

  • Toluene (B28343)

  • Methanol (B129727)

  • Deionized water

  • Sodium hydroxide (B78521)

• Procedure:

  • In a reaction vessel, a solution of phenol in toluene is prepared.

  • A mixture of formaldehyde and phosphoric acid is prepared separately and cooled.

  • The formaldehyde/acid mixture is added slowly to the phenol solution with vigorous stirring at a controlled temperature, typically between 20-60°C.

  • The reaction is allowed to proceed for several hours until completion, which can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Upon completion, the reaction mixture is diluted with methanol and water.

  • The organic phase is separated, and the aqueous phase is extracted with toluene.

  • The combined organic phases are washed with water and then neutralized with a dilute sodium hydroxide solution.

  • The solvent is removed under reduced pressure to yield the crude product.

  • The crude product, a mixture of isomers, is purified by column chromatography or recrystallization to isolate the 2,2'-Bis(hydroxyphenyl)methane isomer.

Deuteration of 2,2'-Bis(hydroxyphenyl)methane

A plausible method for the introduction of four deuterium (B1214612) atoms onto the aromatic rings is through an acid-catalyzed hydrogen-deuterium (H-D) exchange in a deuterated solvent. The protons ortho and para to the hydroxyl groups are activated towards electrophilic substitution and are thus susceptible to exchange.

Experimental Protocol: Hydrogen-Deuterium Exchange

• Materials:

  • 2,2'-Bis(hydroxyphenyl)methane

  • Deuterated sulfuric acid (D₂SO₄)

  • Deuterium oxide (D₂O)

  • Anhydrous diethyl ether

• Procedure:

  • 2,2'-Bis(hydroxyphenyl)methane is dissolved in an excess of deuterium oxide.

  • A catalytic amount of deuterated sulfuric acid is added to the solution.

  • The mixture is stirred and heated under reflux for an extended period (e.g., 24-48 hours) to facilitate the H-D exchange.

  • The reaction progress can be monitored by ¹H NMR spectroscopy by observing the decrease in the intensity of the aromatic proton signals.

  • After the desired level of deuteration is achieved, the mixture is cooled to room temperature.

  • The product is extracted with anhydrous diethyl ether.

  • The organic phase is washed with D₂O to remove any remaining deuterated acid.

  • The solvent is evaporated under reduced pressure to yield the crude 2,2'-Bis(hydroxyphenyl)methane-d4.

  • Further purification can be performed by recrystallization from a suitable solvent system.

Characterization of 2,2'-Bis(hydroxyphenyl)methane-d4

The successful synthesis and purity of 2,2'-Bis(hydroxyphenyl)methane-d4 must be confirmed through various analytical techniques. Below is a summary of the expected data, with a comparison to the non-deuterated analog.

Property	2,2'-Bis(hydroxyphenyl)methane	2,2'-Bis(hydroxyphenyl)methane-d4 (Expected)
Molecular Formula	C₁₃H₁₂O₂	C₁₃H₈D₄O₂
Molecular Weight	200.23 g/mol [1]	~204.25 g/mol
Melting Point	113-119 °C[2][3]	Similar to the non-deuterated compound
¹H NMR	Aromatic protons: δ ~6.7-7.2 ppm; Methylene protons: δ ~3.9 ppm; Hydroxyl protons: variable	Reduced intensity or absence of signals for four aromatic protons; Methylene and remaining aromatic proton signals will be present.
¹³C NMR	Aromatic carbons: δ ~115-155 ppm; Methylene carbon: δ ~30-35 ppm	Aromatic carbon signals where D is attached will show coupling to deuterium (C-D coupling), resulting in multiplets.
Mass Spectrometry (EI)	M⁺ peak at m/z 200	M⁺ peak at m/z ~204
Infrared (IR)	O-H stretch (~3300 cm⁻¹), C-H aromatic stretch (~3050 cm⁻¹), C-H aliphatic stretch (~2900 cm⁻¹)	Appearance of C-D aromatic stretch (~2250 cm⁻¹) and disappearance of some C-H aromatic stretches.

Visualizations

Synthesis Workflow

Caption: Synthesis workflow for 2,2'-Bis(hydroxyphenyl)methane-d4.

Potential Signaling Pathway Involvement of Bisphenols

Bisphenols, including isomers of bisphenol F, are known to interact with various biological pathways, most notably as endocrine-disrupting chemicals. The following diagram illustrates a simplified, generalized signaling pathway that can be affected by bisphenol compounds.

Caption: Generalized signaling pathway for bisphenol compounds.

References

• 1. echemi.com [echemi.com]
• 2. 双(2-羟苯基)甲烷 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. scientificlabs.ie [scientificlabs.ie]

A Technical Guide to 2,2'-Bis(hydroxyphenyl)methane-d4: Properties, Stability, and Analytical Considerations

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, stability, and analytical methodologies for 2,2'-Bis(hydroxyphenyl)methane-d4. This deuterated analog of the ortho-isomer of Bisphenol F is a valuable tool in various research applications, particularly in metabolic and environmental studies.

Core Chemical Properties

2,2'-Bis(hydroxyphenyl)methane-d4, a stable isotope-labeled version of 2,2'-Bisphenol F, is primarily used as an internal standard in analytical chemistry. Its key chemical and physical properties are summarized below.

Property	Value	Source
Chemical Formula	C₁₃H₈D₄O₂	[1]
Molecular Weight	204.26 g/mol	[1][2]
Appearance	White to Pale Brown Solid	[1]
Purity (HPLC)	97%	[1]
Isotopic Purity	>95% (96.6% with d₀ = 0.00%)	[1]
Melting Point	113-119 °C (for non-deuterated form)	[3]
Boiling Point	228-230 °C at 15 Torr (for non-deuterated form)
Solubility	Slightly soluble in DMSO and Methanol	[1]

Stability and Storage

Proper handling and storage are crucial to maintain the integrity of 2,2'-Bis(hydroxyphenyl)methane-d4.

Storage Conditions: For long-term storage, it is recommended to keep the compound at 4°C.[1] The product is considered stable for shipment at room temperature.[1]

Stability Considerations: The non-deuterated form, 2,2'-Bis(hydroxyphenyl)methane, is described as a stable, combustible solid that is incompatible with strong oxidizing agents. While specific degradation pathways for the deuterated analog are not extensively documented, it is prudent to handle it with the same precautions.

Experimental Protocols

Synthesis of Bisphenols

A general approach for the synthesis of bis(hydroxyphenyl)methanes involves the reaction of a phenol (B47542) with an aldehyde or ketone in the presence of an acid catalyst.[4][5][6] For the synthesis of isotopically labeled phenols, a [5+1] cyclization approach using labeled synthons has been described and could potentially be adapted.[7]

Conceptual Synthesis Workflow

Caption: A generalized workflow for the synthesis of bisphenols.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a common technique for the analysis of bisphenols. Due to their low volatility, a derivatization step, such as silylation with reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), is often required to improve chromatographic performance and sensitivity.[8][9][10]

GC-MS Analysis Workflow

Caption: A typical workflow for the GC-MS analysis of bisphenols.

High-Performance Liquid Chromatography (HPLC): HPLC, often coupled with fluorescence or mass spectrometry detectors, is another powerful tool for the analysis of bisphenol isomers.[11][12][13][14][15][16] Reversed-phase chromatography is commonly employed.

HPLC Analysis Workflow

Caption: A standard workflow for the HPLC analysis of bisphenols.

Spectroscopic Data

While specific spectra for 2,2'-Bis(hydroxyphenyl)methane-d4 are not publicly available, the Certificate of Analysis confirms its structure was verified by Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[1] Researchers using this compound should expect to see characteristic signals corresponding to the deuterated phenyl rings and the methylene (B1212753) bridge.

Expected Mass Spectrum: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the deuterated compound (204.26 g/mol ).

Expected NMR Spectrum: In the ¹H NMR spectrum, the signals corresponding to the deuterated positions on the phenyl rings would be absent. The ¹³C NMR spectrum would show shifts for the carbon atoms, with those directly bonded to deuterium (B1214612) showing characteristic coupling patterns.

Conclusion

2,2'-Bis(hydroxyphenyl)methane-d4 is a critical analytical standard for the accurate quantification of its non-deuterated counterpart in various matrices. While detailed experimental protocols and spectroscopic data for the deuterated form are not widely published, established methods for bisphenol analysis provide a strong foundation for its use. Proper storage and handling are essential to ensure the stability and accuracy of this valuable research tool.

References

• 1. lgcstandards.com [lgcstandards.com]
• 2. 2,2'-Bis(hydroxyphenyl)methane-d4 | LGC Standards [lgcstandards.com]
• 3. Bis(2-hydroxyphenyl)methane 98 2467-02-9 [sigmaaldrich.com]
• 4. diva-portal.org [diva-portal.org]
• 5. CN1160704A - Synthesis technology of bisphenol F - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. library.dphen1.com [library.dphen1.com]
• 10. library.dphen1.com [library.dphen1.com]
• 11. Application of High-Performance Liquid Chromatography Combined with Fluorescence Detector and Dispersive Liquid–Liquid Microextraction to Quantification of Selected Bisphenols in Human Amniotic Fluid Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. Bis(4-hydroxyphenyl)methane | SIELC Technologies [sielc.com]
• 14. library.dphen1.com [library.dphen1.com]
• 15. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 16. Application of Solid Phase Extraction and High-Performance Liquid Chromatography with Fluorescence Detection to Analyze Bisphenol A Bis (2,3-Dihydroxypropyl) Ether (BADGE 2H2O), Bisphenol F (BPF), and Bisphenol E (BPE) in Human Urine Samples [mdpi.com]

Solubility Profile of 2,2'-Bis(hydroxyphenyl)methane-d4 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2,2'-Bis(hydroxyphenyl)methane-d4. Due to the limited availability of direct quantitative solubility data for the deuterated form, this document leverages data from its non-deuterated analogue, 2,2'-Bis(hydroxyphenyl)methane (also known as Bisphenol F), as a reasonable proxy. This information is critical for researchers working with this compound in various experimental settings, including analytical standard preparation, formulation development, and in vitro/in vivo studies.

Core Compound Information

2,2'-Bis(hydroxyphenyl)methane-d4 is a deuterated form of Bisphenol F, an organic compound belonging to the bisphenol family. The incorporation of deuterium (B1214612) isotopes can subtly influence the physicochemical properties of a molecule, including its solubility, due to the stronger C-D bond compared to the C-H bond. However, for practical laboratory purposes, the solubility behavior is often comparable to the non-deuterated form.

Quantitative Solubility Data

Compound	Solvent	Solubility	Temperature	Source
Bisphenol F	Methanol (B129727)	10 mg/mL	Not Specified	Commercial Supplier Data[1]
Bisphenol A	DMSO	46 mg/mL (201.49 mM)	Not Specified	Selleck Chemicals[2]
Bisphenol A	Ethanol	46 mg/mL	Not Specified	Selleck Chemicals[2]
Bisphenol A	Water	Insoluble	Not Specified	Selleck Chemicals[2]
Bis(5-chloro-2-hydroxyphenyl)methane	95% Ethanol	1 g/g	Not Specified	Sigma-Aldrich
Bis(5-chloro-2-hydroxyphenyl)methane	Methanol	Soluble	Not Specified	Sigma-Aldrich
Bis(5-chloro-2-hydroxyphenyl)methane	Toluene	Very slightly soluble	Not Specified	Sigma-Aldrich
Bis(5-chloro-2-hydroxyphenyl)methane	Water	Insoluble	Not Specified	Sigma-Aldrich

Note: The solubility of deuterated compounds is expected to be very similar to their non-deuterated counterparts, though minor differences may exist.[3] The data for Bisphenol A and Bis(5-chloro-2-hydroxyphenyl)methane are included to provide a broader context for the solubility of bisphenol compounds.

Based on the available information and general chemical principles, 2,2'-Bis(hydroxyphenyl)methane-d4 is expected to exhibit good solubility in polar aprotic solvents like dimethyl sulfoxide (B87167) (DMSO) and in polar protic solvents such as methanol and ethanol. Its solubility in nonpolar solvents is likely to be limited.

Experimental Protocol for Solubility Determination

A reliable and commonly used method for determining the solubility of a compound in a specific solvent is the shake-flask method . This protocol is adapted from established methodologies for determining the solubility of phenolic compounds and aligns with the principles outlined in OECD Guideline 105 for testing of chemicals.[4][5][6][7]

Objective: To determine the saturation solubility of 2,2'-Bis(hydroxyphenyl)methane-d4 in a selected organic solvent at a specific temperature.

Materials:

• 2,2'-Bis(hydroxyphenyl)methane-d4 (solid)

• Selected organic solvent (e.g., DMSO, methanol, ethanol) of high purity

• Glass vials with screw caps

• Analytical balance

• Constant temperature shaker or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another appropriate analytical instrument

• Volumetric flasks and pipettes

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of solid 2,2'-Bis(hydroxyphenyl)methane-d4 to a glass vial containing a known volume of the selected organic solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Tightly cap the vial and place it in a constant temperature shaker or incubator set to the desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period (typically 24-72 hours) with continuous agitation to ensure equilibrium is reached.

• Phase Separation: After equilibration, cease agitation and allow the solid particles to settle.

• Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately filter the aliquot through a syringe filter into a clean vial to remove any undissolved solid particles. This step is critical to prevent overestimation of solubility.

• Dilution: Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a validated HPLC method (or other suitable analytical technique) to determine the concentration of 2,2'-Bis(hydroxyphenyl)methane-d4.

• Calculation: Calculate the solubility of the compound in the solvent, typically expressed in mg/mL or mol/L, by back-calculating from the diluted sample concentration.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the shake-flask method for determining the solubility of 2,2'-Bis(hydroxyphenyl)methane-d4.

Caption: Workflow for determining solubility using the shake-flask method.

References

• 1. Bisphenol F, CAS 620-92-8, 10 mg/mL in Methanol, 1 mL, UN1230, SC 3, PG II - Organic Standards - Da Vinci Laboratory Solutions [davinci-ls.com]
• 2. selleckchem.com [selleckchem.com]
• 3. chem.ucalgary.ca [chem.ucalgary.ca]
• 4. filab.fr [filab.fr]
• 5. researchgate.net [researchgate.net]
• 6. acri.gov.tw [acri.gov.tw]
• 7. researchgate.net [researchgate.net]

Unveiling 2,2'-Bis(hydroxyphenyl)methane-d4: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Chemical and Physical Data

A comparative summary of the key quantitative data for both the deuterated and non-deuterated forms of 2,2'-Bis(hydroxyphenyl)methane is presented below.

Property	2,2'-Bis(hydroxyphenyl)methane-d4	2,2'-Bis(hydroxyphenyl)methane
CAS Number	Not Available[1]	2467-02-9[2][3]
Molecular Formula	C₁₃H₈D₄O₂[2]	C₁₃H₁₂O₂[1]
Molecular Weight	204.26 g/mol [2]	200.23 g/mol [1]
Synonyms	2,2'-Dihydroxydiphenylmethane-d4, 2,2'-Methylenebis[phenol]-d4[2]	2,2′-Methylenediphenol, Bis(o-hydroxyphenyl)methane[3]

Experimental Methodologies

Detailed experimental protocols for the synthesis and analysis of 2,2'-Bis(hydroxyphenyl)methane-d4 are not extensively documented in publicly accessible literature. However, based on general synthetic procedures for bis(hydroxyphenyl)methanes and standard analytical techniques, a representative workflow can be outlined.

General Synthesis Protocol

The synthesis of bis(hydroxyphenyl)methanes typically involves the reaction of a phenol (B47542) with formaldehyde (B43269). A general procedure, adapted from patented processes, is described below. It is important to note that the synthesis of the deuterated analog would require the use of deuterated starting materials.

Reaction of Phenol with Formaldehyde:

• Reactant Mixture: Phenol and formaldehyde are reacted in a two-phase mixture containing aqueous phosphoric acid[4][5]. The molar ratio of phenol to formaldehyde is typically high, for instance, at least 3 moles of phenol per mole of formaldehyde[5].

• Temperature Control: The reaction temperature is maintained between 20°C and 60°C[5].

• Phase Separation: Upon completion of the reaction, the organic phase containing the bis(hydroxyphenyl)methane product is separated from the aqueous acid phase[5].

• Purification: The product can be further purified by distillation under reduced pressure[4][5].

Analytical Characterization

The structural confirmation and purity assessment of the synthesized compound would involve a combination of spectroscopic and chromatographic techniques, as suggested by analytical methodologies for similar compounds[6].

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and the positions of deuterium (B1214612) incorporation.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups present in the molecule.

• Mass Spectrometry (MS), potentially coupled with Gas Chromatography (GC-MS): To determine the molecular weight and fragmentation pattern, confirming the isotopic enrichment.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Visualized Workflows

The following diagrams illustrate the generalized synthesis and analytical characterization workflows for 2,2'-Bis(hydroxyphenyl)methane-d4.

Caption: Generalized workflow for the synthesis of 2,2'-Bis(hydroxyphenyl)methane-d4.

Caption: Standard analytical workflow for the characterization of 2,2'-Bis(hydroxyphenyl)methane-d4.

References

• 1. 2,2`-Bis(hydroxyphenyl)methane-D4 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 2. 2,2'-Bis(hydroxyphenyl)methane-d4 | LGC Standards [lgcstandards.com]
• 3. 2,2'-Dihydroxydiphenylmethane 2467-02-9 | TCI AMERICA [tcichemicals.com]
• 4. US4400554A - Process for making bis(hydroxyphenyl)methanes - Google Patents [patents.google.com]
• 5. EP0090787B1 - A process for making bis (hydroxyphenyl)-methanes - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Navigating the Nuances of Deuterated Bisphenol Standards: A Technical Guide for Researchers

An in-depth guide for researchers, scientists, and drug development professionals on the precise storage, handling, and analytical methodologies for deuterated bisphenol standards. This document provides detailed protocols and stability data to ensure the integrity and accuracy of research outcomes.

In the intricate world of analytical chemistry and drug development, the reliability of experimental data is paramount. Deuterated internal standards play a pivotal role in achieving this accuracy, particularly in the quantification of environmental contaminants and metabolites. This technical guide offers a comprehensive overview of the best practices for the storage and handling of deuterated bisphenol standards, a class of compounds crucial for understanding the biological fate and impact of their ubiquitous non-deuterated counterparts.

Prudent Storage: Preserving Isotopic and Chemical Integrity

The longevity and reliability of deuterated bisphenol standards are intrinsically linked to their storage conditions. Improper storage can lead to degradation and isotopic exchange, compromising the accuracy of quantitative analyses.

Key Storage Recommendations:

• Temperature: To minimize degradation, deuterated bisphenol solutions should be stored at low temperatures. For long-term storage, temperatures of -20°C or -80°C are highly recommended.[1] Storing these standards at room temperature or even at 4°C can result in a significant decline in concentration over time.[1]

• Light Protection: Exposure to light can induce photodegradation of many organic compounds. Therefore, it is essential to store deuterated bisphenol standards in amber vials or in the dark to prevent this.

• Inert Atmosphere: To prevent oxidation, handling and storing these compounds under an inert atmosphere, such as dry nitrogen or argon, is a recommended practice.

• Solvent Choice: The choice of solvent is critical for maintaining the stability of deuterated bisphenols. Anhydrous organic solvents like acetonitrile (B52724) and methanol (B129727) are preferred for preparing stock solutions due to their ability to ensure good long-term stability.[1] Aqueous solutions, on the other hand, should be prepared fresh before each analysis, as the presence of water significantly reduces the stability of bisphenol compounds.[1] If short-term storage of aqueous solutions is necessary, it should be at -70°C.[1]

• Container Material: It is imperative to use amber glass vials with PTFE-lined caps (B75204) for storing deuterated bisphenol solutions.[1] This prevents potential leaching of bisphenols and other contaminants from plastic containers, which can interfere with analytical results.[1]

Table 1: Stability of Bisphenol A-d14 in Various Solvents and Temperatures

Solvent Composition (Methanol/Water)	Storage Temperature	Concentration Decrease after 7 days (%)	Concentration Decrease after 14 days (%)
60% Methanol	Room Temperature	~30	~35
0.1% Methanol	Room Temperature	~35	~20
Various	4°C	Lower decrease than at RT	Lower decrease than at RT
Various	-20°C	Lowest decrease	Lowest decrease

Data adapted from a study on BADGE, which is expected to have similar stability trends to BPA-d14.[1]

Meticulous Handling: Averting Contamination and Isotopic Exchange

Proper handling techniques are as crucial as storage conditions to maintain the integrity of deuterated bisphenol standards. The primary concerns during handling are the prevention of contamination and hydrogen-deuterium (H-D) exchange.

Key Handling Protocols:

• Preventing Hydrogen-Deuterium (H-D) Exchange: H-D exchange is a chemical reaction where a deuterium (B1214612) atom in a molecule is replaced by a hydrogen atom from the surrounding environment, such as from moisture or protic solvents. This can compromise the isotopic purity of the standard. To prevent this:

  • Avoid Protic Solvents: Do not dissolve or store standards in acidic or basic solutions unless specified by the manufacturer.

  • Dry Environment: Handle all materials under a dry, inert atmosphere (e.g., in a glove box or under a stream of dry nitrogen or argon).

  • Dry Glassware: Use thoroughly dried glassware to minimize contact with moisture.

• Personal Protective Equipment (PPE): Always handle deuterated bisphenol standards with appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat. Solid forms should be handled in a well-ventilated area or a chemical fume hood to avoid inhalation of dust particles.

Analytical Methodologies: Precise Quantification

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of deuterated bisphenols in various matrices due to its high sensitivity and selectivity.

Sample Preparation: A Critical First Step

The following is a general protocol for the preparation of serum samples for the analysis of a panel of deuterated bisphenols.

Experimental Protocol: Extraction of Deuterated Bisphenols from Human Serum

• Sample Collection: Collect blood samples and process to obtain serum. Store serum samples at -70°C until analysis.

• Spiking with Internal Standard: Thaw serum samples and spike with a known concentration of a suitable deuterated internal standard (if not already the analyte of interest).

• Liquid-Liquid Extraction:

  • Add a specific volume of a suitable organic solvent (e.g., a mixture of isopropanol (B130326) and hexane) to the serum sample.

  • Vortex the mixture vigorously to ensure thorough mixing and extraction.

  • Centrifuge the sample to separate the organic and aqueous layers.

• Evaporation and Reconstitution:

  • Carefully transfer the organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a small volume of the initial mobile phase.

• Analysis: Inject the reconstituted sample into the LC-MS/MS system for analysis.

LC-MS/MS Parameters for a Panel of Deuterated Bisphenols

Table 2: Illustrative LC-MS/MS Parameters for the Analysis of Deuterated Bisphenols

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (V)
BPA-d16	243.2	225.2	142.1	20
BPF-d10	210.1	192.1	102.1	25
BPS-d8	257.1	163.1	100.1	30
BPAF-d12	347.1	327.1	159.1	35

Note: These parameters are illustrative and should be optimized for the specific instrument and analytical conditions.

Synthesis and Characterization of Deuterated Bisphenols

The synthesis of deuterated bisphenols typically involves using deuterated starting materials in established synthetic routes. For example, the synthesis of fully deuterated Bisphenol A (BPA-d16) utilizes deuterated phenol-d6 (B82959) and acetone-d6 (B32918) in an acid-catalyzed condensation reaction.[1]

Characterization Techniques:

• Mass Spectrometry (MS): Confirms the molecular weight and isotopic enrichment of the synthesized standard.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information and confirms the positions of deuteration. In the ¹H NMR spectrum of a fully deuterated bisphenol, the signals corresponding to the deuterated positions will be absent or significantly reduced in intensity.

Application in Metabolic Studies: Tracing Biological Pathways

Deuterated bisphenols are invaluable tools for in vivo and in vitro metabolic studies. By administering a deuterated bisphenol, researchers can trace its metabolic fate, identify metabolites, and elucidate metabolic pathways without interference from background levels of the non-deuterated compound.

For instance, studies using d6-BPA have been conducted to understand its metabolism and disposition in rats.[2] The major metabolic pathway for many bisphenols, including BPA and BPF, is glucuronidation in the liver, which is considered a detoxification pathway as the resulting glucuronides generally exhibit reduced endocrine activity.[3][4] However, some oxidative metabolites of bisphenols have been shown to possess enhanced endocrine activities.[4]

Below is a generalized workflow for a metabolic tracer study using deuterated bisphenols.

Workflow for a metabolic tracer study using deuterated bisphenols.

The following diagram illustrates a simplified metabolic pathway for Bisphenol F (BPF), which involves hydroxylation and subsequent conjugation.

Simplified metabolic pathway of deuterated Bisphenol F.

Safe Disposal: Environmental Responsibility

The disposal of deuterated bisphenol standards and any contaminated materials must comply with local, state, and federal regulations. It is crucial to consult your institution's environmental health and safety (EHS) office for specific guidelines. Generally, chemical waste containing these standards should be collected in designated, properly labeled, sealed containers for disposal by a licensed hazardous waste management company.

Conclusion

The integrity of research involving bisphenols heavily relies on the proper use of their deuterated analogues as internal standards. Adherence to the stringent storage, handling, and analytical protocols outlined in this guide will empower researchers to generate accurate and reproducible data, thereby contributing to a clearer understanding of the environmental and biological implications of this important class of compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantification of deuterated bisphenol A in serum, tissues, and excreta from adult Sprague-Dawley rats using liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. diva-portal.org [diva-portal.org]
• 4. Bisphenol A and its analogs: Do their metabolites have endocrine activity? - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Determining the Theoretical Mass of 2,2'-Bis(hydroxyphenyl)methane-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed methodology for calculating the theoretical mass of the deuterated compound 2,2'-Bis(hydroxyphenyl)methane-d4. This information is critical for mass spectrometry analysis, metabolic stability studies, and as a standard in quantitative bioanalysis.

Core Concepts in Mass Spectrometry

The theoretical mass of a molecule is a fundamental property derived from the sum of the atomic masses of its constituent isotopes. For isotopically labeled compounds such as 2,2'-Bis(hydroxyphenyl)methane-d4, the incorporation of heavier isotopes like deuterium (B1214612) (²H or D) significantly alters the molecular weight, allowing it to be distinguished from its unlabeled counterpart.

Data Presentation

Component	Chemical Formula	Monoisotopic Mass (Da)
Carbon-12	¹²C	12.000000
Hydrogen-1	¹H	1.007825
Oxygen-16	¹⁶O	15.994915
Deuterium	²H	2.014102[1][2][3]
2,2'-Bis(hydroxyphenyl)methane	C₁₃H₁₂O₂[][5][6]	200.08373
2,2'-Bis(hydroxyphenyl)methane-d4	C₁₃H₈D₄O₂	204.108798

Experimental Protocols

The determination of the theoretical mass is a computational process based on established atomic masses. The following protocol outlines the steps for this calculation.

Methodology for Theoretical Mass Calculation:

• Identify the Molecular Formula of the Unlabeled Compound: The molecular formula for 2,2'-Bis(hydroxyphenyl)methane is C₁₃H₁₂O₂[][5][6]. Its molecular weight is approximately 200.23 g/mol [][5].

• Determine the Monoisotopic Mass of the Unlabeled Compound: This is calculated by summing the masses of the most abundant isotopes of each element.

  • (13 * Mass of ¹²C) + (12 * Mass of ¹H) + (2 * Mass of ¹⁶O)

  • (13 * 12.000000) + (12 * 1.007825) + (2 * 15.994915) = 200.08373 Da

• Identify the Isotopic Substitution: In 2,2'-Bis(hydroxyphenyl)methane-d4, four hydrogen atoms (¹H) are replaced by four deuterium atoms (²H). The molecular formula for the deuterated compound is C₁₃H₈D₄O₂.

• Calculate the Monoisotopic Mass of the Deuterated Compound:

  • (13 * Mass of ¹²C) + (8 * Mass of ¹H) + (4 * Mass of ²H) + (2 * Mass of ¹⁶O)

  • (13 * 12.000000) + (8 * 1.007825) + (4 * 2.014102) + (2 * 15.994915) = 204.108798 Da

Mandatory Visualization

The logical workflow for calculating the theoretical mass of an isotopically labeled compound is illustrated below.

Caption: Workflow for theoretical mass calculation.

References

• 1. Deuterium - Wikipedia [en.wikipedia.org]
• 2. Deuterium | Definition, Symbol, Production, & Facts | Britannica [britannica.com]
• 3. Isotopes of hydrogen - Wikipedia [en.wikipedia.org]
• 5. echemi.com [echemi.com]
• 6. Bis(2-hydroxyphenyl)methane | C13H12O2 | CID 75575 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Bisphenol F in Environmental Samples Using 2,2'-Bis(hydroxyphenyl)methane-d4 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bisphenol F (BPF) is an industrial chemical used in the manufacturing of plastics and resins, often as a substitute for Bisphenol A (BPA).[1][2] Due to its potential endocrine-disrupting properties and increasing prevalence in the environment, sensitive and accurate quantification of BPF in various matrices is crucial.[2][3] Isotope dilution mass spectrometry is a highly reliable analytical technique for this purpose, as it effectively compensates for matrix effects and variations in sample preparation and instrument response.[4][5] This application note details a validated method for the determination of Bisphenol F in water and soil samples using 2,2'-Bis(hydroxyphenyl)methane-d4 as an internal standard, coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle

The method is based on the principle of isotope dilution, where a known amount of an isotopically labeled internal standard (2,2'-Bis(hydroxyphenyl)methane-d4) is added to the sample at the beginning of the extraction process. The deuterated standard is chemically identical to the native analyte (Bisphenol F) and therefore exhibits similar behavior during extraction, derivatization (if any), and chromatographic separation. By measuring the ratio of the native analyte to the labeled internal standard using LC-MS/MS, accurate quantification can be achieved, irrespective of sample loss during preparation or fluctuations in instrument performance.

Quantitative Data Summary

The following tables summarize the key quantitative data from the method validation, demonstrating its performance for the analysis of Bisphenol F.

Table 1: LC-MS/MS Method Parameters

Parameter	Value
Column	C18 reversed-phase (e.g., 150 x 3.0 mm, 3 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile (B52724) with 0.1% Formic Acid
Gradient	50% B to 95% B over 3 min, hold for 7 min, return to 50% B
Flow Rate	0.6 mL/min[6]
Injection Volume	5 µL[6]
Column Temperature	30 °C[6]
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transition (BPF)	To be determined empirically
MRM Transition (BPF-d4)	To be determined empirically

Table 2: Method Validation Parameters

Parameter	Result
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.03 ng/mL[7]
Limit of Quantification (LOQ)	0.10 ng/mL[8]
Accuracy (Recovery %)	92-112%[7]
Precision (RSD %)	≤ 10%[7]

Experimental Protocols

1. Reagents and Materials

• Bisphenol F (analytical standard, ≥98.0% purity)[9]

• 2,2'-Bis(hydroxyphenyl)methane-d4 (isotopic purity >95%)[10]

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic Acid (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges (e.g., Agilent Bond Elut PPL)[2]

2. Standard Solution Preparation

• Stock Solutions (1000 mg/L): Prepare individual stock solutions of Bisphenol F and 2,2'-Bis(hydroxyphenyl)methane-d4 by dissolving the appropriate amount of each standard in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solutions with the mobile phase to create a calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µg/L).

• Internal Standard Spiking Solution: Prepare a working solution of 2,2'-Bis(hydroxyphenyl)methane-d4 at a concentration of 1 ppm (1000 µg/L) in methanol.

3. Sample Preparation

A. Water Samples

• Filter the water sample through a 0.45 µm filter.

• To a 100 mL aliquot of the filtered water sample, add 100 µL of the 1 ppm 2,2'-Bis(hydroxyphenyl)methane-d4 internal standard spiking solution.

• Condition an SPE cartridge with 5 mL of methanol/acetonitrile (1:1) followed by 5 mL of MilliQ water.[2]

• Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of MilliQ water.[2]

• Dry the cartridge under vacuum for 30 minutes.[2]

• Elute the analytes with 10 mL of methanol/acetonitrile (1:1).[2]

• Evaporate the eluate to near dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 0.5 mL of the initial mobile phase.[2]

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

B. Soil/Sediment Samples

• Homogenize the soil or sediment sample.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 100 µL of the 1 ppm 2,2'-Bis(hydroxyphenyl)methane-d4 internal standard spiking solution.

• Add 10 mL of acetonitrile and vortex for 1 minute.

• Perform ultrasonic extraction for 15 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Collect the supernatant.

• Repeat the extraction with another 10 mL of acetonitrile.

• Combine the supernatants and evaporate to near dryness.

• Reconstitute the residue in 1 mL of methanol and proceed with SPE cleanup as described for water samples.

4. LC-MS/MS Analysis

• Inject the prepared samples and calibration standards into the LC-MS/MS system.

• Acquire data in Multiple Reaction Monitoring (MRM) mode. The specific precursor and product ions for BPF and BPF-d4 should be optimized for the instrument being used.

5. Data Analysis

• Generate a calibration curve by plotting the peak area ratio of Bisphenol F to 2,2'-Bis(hydroxyphenyl)methane-d4 against the concentration of the calibration standards.

• Calculate the concentration of Bisphenol F in the samples using the linear regression equation from the calibration curve.

Visualizations

Caption: Figure 1: Experimental Workflow for BPF Analysis

Caption: Figure 2: Rationale for Using an Internal Standard

References

• 1. academic.oup.com [academic.oup.com]
• 2. agilent.com [agilent.com]
• 3. Comparison of Quantitative Detection Methods Based on Molecular Fluorescence Spectroscopy and Chromatographic Techniques Used for the Determination of Bisphenol Compounds [mdpi.com]
• 4. Isotope dilution-gas chromatography/mass spectrometry method for the analysis of alkylphenols, bisphenol A, and estrogens in food crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. library.dphen1.com [library.dphen1.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. researchgate.net [researchgate.net]
• 8. series.publisso.de [series.publisso.de]
• 9. ビスフェノールF analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 10. lgcstandards.com [lgcstandards.com]

Application Note: Quantitative Analysis of Bisphenol F in Water Samples by LC-MS/MS Using a Deuterated Internal Standard

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Bisphenol F (BPF) in water samples using Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). To ensure accuracy and precision, a stable isotope-labeled internal standard, Bisphenol F-d10 (BPF-d10), is employed. The protocol covers sample preparation using solid-phase extraction (SPE), chromatographic separation, and mass spectrometric detection parameters. This method is suitable for researchers and scientists in environmental monitoring and food safety analysis.

1. Introduction

Bisphenol F (BPF) is a structural analog of Bisphenol A (BPA) and is increasingly used as a substitute in the manufacturing of polycarbonate plastics and epoxy resins.[1] Despite its widespread use, concerns have been raised about its potential endocrine-disrupting properties, similar to BPA.[2] BPF has been shown to exhibit estrogenic activity, potentially impacting cellular signaling pathways.[3][4] Therefore, sensitive and reliable analytical methods are required to monitor its presence in environmental samples. This document provides a detailed protocol for the quantification of BPF in water using LC-MS/MS with a deuterated internal standard to correct for matrix effects and variations in sample processing.

2. Experimental Protocol

2.1 Materials and Reagents

• Bisphenol F (BPF), analytical standard

• Bisphenol F-d10 (BPF-d10), internal standard (ISTD)

• Methanol (MeOH), LC-MS grade

• Acetonitrile (ACN), LC-MS grade

• Ultrapure water (18.2 MΩ·cm)

• Formic acid (FA), LC-MS grade

• Solid-Phase Extraction (SPE) C18 cartridges

2.2 Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Collection: Collect water samples in clean glass containers.

• Spiking: Fortify a 100 mL water sample with the internal standard (BPF-d10) to a final concentration of 10 ng/L.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of MeOH followed by 5 mL of ultrapure water.[5]

• Sample Loading: Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of ultrapure water to remove interfering substances.[5]

• Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for 30 minutes.[5]

• Elution: Elute the analytes from the cartridge with 10 mL of MeOH.[5]

• Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 1 mL of the initial mobile phase composition (e.g., 50:50 water:methanol) for LC-MS/MS analysis.[6]

2.3 LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • System: UPLC System

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)[7]

  • Mobile Phase A: Ultrapure water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile or Methanol[1]

  • Gradient: A typical gradient starts with a high aqueous percentage and ramps up the organic phase to elute the analyte.

  • Flow Rate: 0.3 mL/min[8]

  • Column Temperature: 30 °C[8]

  • Injection Volume: 5 µL[1]

• Mass Spectrometry (MS):

  • System: Tandem Quadrupole Mass Spectrometer

  • Ionization Mode: Electrospray Ionization (ESI), Negative Mode[9]

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • Source Temperature: 150 °C[9]

  • Desolvation Temperature: 500 °C[9]

  • MRM Transitions: Specific precursor-to-product ion transitions for BPF and BPF-d10 must be optimized.

3. Results and Data Presentation

The use of a deuterated internal standard is crucial for accurate quantification, as it compensates for potential matrix effects and variability during sample preparation.[9] The method should be validated to determine its linearity, limit of detection (LOD), limit of quantitation (LOQ), precision, and accuracy.

Table 1: Typical MRM Transitions and MS Parameters [9]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
BPF (Quantifier)	198.89	104.97	0.025	62	22
BPF (Qualifier)	198.89	76.95	0.025	62	20

| BPF-d10 (ISTD) | 208.83 | 110.03 | 0.025 | 28 | 20 |

Table 2: Method Performance Characteristics

Parameter	Typical Value
Linearity (R²)	> 0.99
LOD	0.29 - 5 ng/L[7][10]
LOQ	1.09 ng/L - 0.10 µg/L[7][9]
Precision (%RSD)	< 15%[7]

| Accuracy/Recovery (%) | 65.3% - 115%[7][10] |

4. Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for BPF analysis and a relevant biological pathway affected by bisphenols.

Caption: A flowchart of the analytical protocol from sample preparation to data analysis.

Caption: BPF can exert estrogenic effects via GPER and ERα signaling pathways.[3][11]

The described UPLC-MS/MS method provides a reliable and sensitive tool for the quantification of Bisphenol F in water samples. The incorporation of a deuterated internal standard, Bisphenol F-d10, is essential for achieving high accuracy and precision by correcting for matrix interferences and procedural losses. This protocol is well-suited for routine monitoring and research applications, contributing to a better understanding of the environmental prevalence of BPF.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. mdpi.com [mdpi.com]
• 3. Bisphenol AF exerts estrogenic activity in MCF-7 cells through activation of Erk and PI3K/Akt signals via GPER signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 5. agilent.com [agilent.com]
• 6. mdpi.com [mdpi.com]
• 7. Analytical determination of bisphenol A (BPA) and bisphenol analogues in paper products by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. series.publisso.de [series.publisso.de]
• 10. Determination of bisphenol A analogs in water sample by liquid chromatography-tandem mass spectrometry with solid phase extraction [syyfyx.com]
• 11. mdpi.com [mdpi.com]

Application Notes: Quantification of Bisphenol F (BPF) in Human Urine by Isotope Dilution Mass Spectrometry

Introduction

Bisphenol F (BPF) is an industrial chemical used in the production of epoxy resins and polycarbonates, often as a substitute for bisphenol A (BPA).[1] Due to its potential endocrine-disrupting properties and increasing human exposure, there is a growing need for sensitive and accurate methods to quantify BPF in human biological samples. Urine is the primary matrix for assessing exposure to BPF as it is rapidly metabolized and excreted, mainly in the form of glucuronide and sulfate (B86663) conjugates.[2][3][4] Isotope dilution mass spectrometry (IDMS) coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of BPF in human urine due to its high selectivity, sensitivity, and accuracy.[5][6][7]

Principle of the Method

This method involves the enzymatic hydrolysis of BPF conjugates in urine, followed by solid-phase extraction (SPE) to clean up the sample and concentrate the analyte. An isotopically labeled internal standard (e.g., ¹³C₁₂-BPF) is added at the beginning of the sample preparation to account for matrix effects and variations in recovery during the analytical process. The extract is then analyzed by LC-MS/MS, where BPF is separated from other urinary components and quantified based on the ratio of the signal intensity of the native analyte to its isotopically labeled counterpart.

Experimental Workflow

Caption: Experimental workflow for BPF quantification in human urine.

Experimental Protocol

This protocol provides a detailed methodology for the quantification of total BPF in human urine samples using isotope dilution LC-MS/MS.

1. Reagents and Materials

• Standards: BPF (native) and ¹³C₁₂-BPF (isotopically labeled internal standard)

• Enzymes: β-glucuronidase from Helix pomatia or E. coli

• Buffers: Ammonium (B1175870) acetate (B1210297) buffer (pH 5.0)

• Solvents: Methanol (B129727), acetonitrile (B52724), and water (all LC-MS grade)

• Acids/Bases: Formic acid, ammonium hydroxide

• SPE Cartridges: Oasis HLB or equivalent polymeric reversed-phase cartridges

• Urine Samples: Collected in polypropylene (B1209903) containers and stored at -20°C or lower until analysis.

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of native BPF and ¹³C₁₂-BPF in methanol.

• Working Standard Solutions: Serially dilute the stock solutions with methanol:water (50:50, v/v) to prepare a series of calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of ¹³C₁₂-BPF at an appropriate concentration in methanol:water (50:50, v/v).

3. Sample Preparation

• Thawing and Aliquoting: Thaw urine samples at room temperature. Vortex the samples to ensure homogeneity. Aliquot 1 mL of urine into a polypropylene tube.

• Internal Standard Spiking: Add a known amount of the ¹³C₁₂-BPF internal standard spiking solution to each urine sample, calibration standard, and quality control sample.

• Enzymatic Hydrolysis:

  • Add 500 µL of ammonium acetate buffer (pH 5.0) to each sample.

  • Add 20 µL of β-glucuronidase enzyme solution.

  • Incubate the samples at 37°C for at least 4 hours (or overnight) to ensure complete hydrolysis of the BPF conjugates.[8]

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition the SPE cartridges by passing 3 mL of methanol followed by 3 mL of water.

  • Loading: Load the hydrolyzed urine sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 3 mL of water to remove interfering hydrophilic substances.

  • Drying: Dry the cartridge under vacuum for 5-10 minutes.

  • Elution: Elute the BPF and the internal standard with 3 mL of methanol or acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a known volume (e.g., 100 µL) of the mobile phase (e.g., 50:50 methanol:water).

4. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM). Monitor at least two transitions for both BPF and the internal standard for confirmation and quantification.

5. Calibration and Quantification

• Construct a calibration curve by plotting the peak area ratio of BPF to ¹³C₁₂-BPF against the concentration of the calibration standards.

• Determine the concentration of BPF in the urine samples by interpolating their peak area ratios from the calibration curve.

• The final concentration should be corrected for the initial volume of urine used and can be expressed in ng/mL or normalized to creatinine (B1669602) concentration (ng/g creatinine).

Data Presentation

Table 1: LC-MS/MS Parameters for BPF Quantification

Parameter	Setting
LC System	UPLC or HPLC system
Column	C18 reversed-phase (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Methanol or Acetonitrile + 0.1% Formic Acid
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	BPF: m/z 199 -> 131, 199 -> 93
¹³C₁₂-BPF: m/z 211 -> 137, 211 -> 98
Collision Energy	Optimized for specific instrument
Dwell Time	50 - 100 ms

Table 2: Performance Characteristics of the Method

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.05 - 0.1 ng/mL	[9][10]
Limit of Quantification (LOQ)	0.1 - 0.25 ng/mL	[9][10]
Recovery	85 - 115%	[8][9]
Intra-day Precision (%RSD)	< 10%	[8][9]
Inter-day Precision (%RSD)	< 15%	[8][9]

Table 3: Example BPF Concentrations in Human Urine

Population	Geometric Mean (ng/mL)	95th Percentile (ng/mL)	Detection Frequency (%)	Reference
Korean Adults	Not Calculated	-	11.1	[1]
Children	8.5 (mean)	-	-	[7]
Adolescents	7.0 (mean)	-	-	[7]

Signaling Pathway/Logical Relationship Diagram

Caption: Metabolism and excretion pathway of BPF in humans.

References

• 1. Quantification of bisphenols in Korean urine using online solid-phase extraction-high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. library.dphen1.com [library.dphen1.com]
• 3. Glucuronide and Sulfate Conjugates of Bisphenol A: Chemical Synthesis and Correlation Between Their Urinary Levels and Plasma Bisphenol A Content in Voluntary Human Donors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Urinary pharmacokinetics of the glucuronide and sulfate conjugates of genistein and daidzein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantification of selected pesticide metabolites in human urine using isotope dilution high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isotope Dilution UPLC-APCI-MS/MS Method for the Quantitative Measurement of Aromatic Diamines in Human Urine: Biomarkers of Diisocyanate Exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Determination of nine bisphenol analogues in human urine by high-throughput solid-phase extraction and ultra-high performance liquid chromatography-tandem mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. series.publisso.de [series.publisso.de]
• 10. zora.uzh.ch [zora.uzh.ch]

Application Note: High-Throughput Analysis of Bisphenols in Wastewater using Isotope Dilution LC-MS/MS with 2,2'-Bis(hydroxyphenyl)methane-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisphenols are a class of synthetic compounds used in the manufacturing of polycarbonate plastics and epoxy resins, which are found in a wide range of consumer products.[1] The widespread use of these products leads to the continuous release of bisphenols into the environment, with wastewater treatment plants being a significant point source of contamination. Due to their endocrine-disrupting properties and potential adverse effects on human health, robust and sensitive analytical methods are required for the monitoring of bisphenols in environmental matrices.[1]

This application note describes a detailed protocol for the quantitative analysis of various bisphenols in wastewater samples. The method utilizes solid-phase extraction (SPE) for sample cleanup and pre-concentration, followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) for detection and quantification. To ensure high accuracy and precision, the method employs an isotope dilution technique with 2,2'-Bis(hydroxyphenyl)methane-d4 as an internal standard.

Experimental Workflow

Figure 1: Experimental workflow for the analysis of bisphenols in wastewater.

Experimental Protocols

Materials and Reagents

• Standards: Analytical standards of bisphenols (e.g., Bisphenol A, Bisphenol S, Bisphenol F) and the internal standard, 2,2'-Bis(hydroxyphenyl)methane-d4, should be of high purity (≥98%).

• Solvents: HPLC-grade or equivalent methanol (B129727), acetonitrile, and water.

• Reagents: Formic acid, ammonium (B1175870) acetate, and acetic acid of analytical grade.

• SPE Cartridges: C18 solid-phase extraction cartridges (e.g., 500 mg, 6 mL).

• Filters: 0.45 µm syringe filters for sample filtration.

Sample Preparation

• Collection: Collect wastewater samples in clean glass bottles. To prevent degradation of bisphenols, samples should be stored at 4°C and processed as soon as possible.

• Filtration: Filter the water sample through a 0.45 µm filter to remove suspended particles.

• Internal Standard Spiking: Spike a known volume of the filtered wastewater sample (e.g., 100 mL) with a standard solution of 2,2'-Bis(hydroxyphenyl)methane-d4 to a final concentration of, for example, 100 ng/L.

Solid-Phase Extraction (SPE)

The SPE procedure is a critical step for the cleanup and pre-concentration of the analytes.

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the C18 SPE cartridge.

  • Follow with 5 mL of deionized water. Do not allow the cartridge to dry out between steps.

  • Finally, equilibrate the cartridge with 5 mL of the wastewater sample matrix (unspiked).

• Sample Loading: Load the spiked wastewater sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After loading the entire sample, wash the cartridge with 5 mL of deionized water to remove any interfering hydrophilic compounds.

• Drying: Dry the cartridge under a gentle stream of nitrogen or by applying a vacuum for 10-15 minutes to remove residual water.

• Elution: Elute the retained bisphenols and the internal standard from the cartridge with 6 mL of methanol into a clean collection tube.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

  • Reconstitute the residue in a small, precise volume (e.g., 1 mL) of the initial mobile phase composition for LC-MS/MS analysis.

LC-MS/MS Analysis

The analysis is performed using a liquid chromatograph coupled to a tandem mass spectrometer.

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is suitable for the separation of bisphenols.

  • Mobile Phase: A gradient elution using a binary solvent system is typically employed.

    • Mobile Phase A: Water with 0.1% formic acid or 5 mM ammonium acetate.

    • Mobile Phase B: Acetonitrile or methanol.

  • Flow Rate: A typical flow rate is 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode is commonly used for the analysis of bisphenols.[2]

  • Detection: Multiple Reaction Monitoring (MRM) is used for the selective and sensitive detection of the target bisphenols and the internal standard. The precursor and product ions for each analyte need to be optimized.

Data Presentation

The following table summarizes typical quantitative data for the analysis of bisphenols in wastewater using methods similar to the one described.

Analyte	Limit of Detection (LOD) (ng/L)	Limit of Quantification (LOQ) (ng/L)	Recovery (%)	Reference
Bisphenol A (BPA)	0.87 - 1.0	2.9 - 5.0	87 - 110	[3]
Bisphenol S (BPS)	1.0 - 2.0	3.0 - 10.0	90 - 115	[3]
Bisphenol F (BPF)	0.5 - 1.5	1.5 - 5.0	85 - 105
Bisphenol AF (BPAF)	0.2 - 1.0	0.6 - 3.0	80 - 120

Note: The values presented are indicative and may vary depending on the specific instrumentation, matrix, and experimental conditions.

Signaling Pathways and Logical Relationships

The analytical method's logic is based on the principle of isotope dilution mass spectrometry, which provides high accuracy by correcting for matrix effects and variations during sample preparation and analysis.

Figure 2: Logical relationship of the isotope dilution analytical method.

Conclusion

The described analytical method provides a robust and sensitive approach for the determination of bisphenols in complex wastewater matrices. The use of solid-phase extraction ensures effective sample cleanup and pre-concentration, while LC-MS/MS offers high selectivity and sensitivity. The incorporation of 2,2'-Bis(hydroxyphenyl)methane-d4 as an internal standard in an isotope dilution strategy is crucial for achieving accurate and reliable quantitative results by compensating for matrix-induced signal suppression or enhancement and variations in recovery during sample preparation. This method is well-suited for routine environmental monitoring and for research purposes in the fields of environmental science and toxicology.

References

• 1. alkalisci.com [alkalisci.com]
• 2. library.dphen1.com [library.dphen1.com]
• 3. researchgate.net [researchgate.net]

Application Note and Protocol for the Determination of Bisphenol F in Human Serum using Isotope Dilution LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisphenol F (BPF) is an industrial chemical used in the manufacturing of epoxy resins and polycarbonates, often as a substitute for Bisphenol A (BPA).[1] Growing concerns over the endocrine-disrupting properties of BPA have led to its replacement with analogues like BPF. However, studies suggest that BPF may exhibit similar hormonal activities, raising concerns about its potential impact on human health.[1] Accurate and sensitive quantification of BPF in human serum is crucial for assessing exposure levels and understanding its potential health effects.

This application note provides a detailed protocol for the determination of total Bisphenol F (free and conjugated forms) in human serum samples using a robust and sensitive method based on isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) with pre-column derivatization. Isotope dilution analysis is a highly accurate quantification technique that utilizes a stable isotope-labeled internal standard to correct for matrix effects and variations in sample preparation and instrument response.[2] Derivatization of BPF with dansyl chloride significantly enhances its ionization efficiency and, consequently, the sensitivity of the LC-MS/MS analysis.[3][4]

Experimental Workflow

The overall experimental workflow for the determination of BPF in human serum is depicted below.

Caption: Experimental workflow for BPF determination in serum.

Materials and Reagents

• Bisphenol F (BPF), analytical standard

• ¹³C₁₂-Bisphenol F (BPF-IS), as internal standard

• Dansyl chloride

• β-glucuronidase (from Helix pomatia)

• Ammonium (B1175870) acetate (B1210297)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Sodium carbonate/sodium bicarbonate buffer (0.5 M, pH 9)

• Sodium hydroxide (B78521)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB, 3cc, 60mg)

• Human serum (blank, for calibration standards)

Experimental Protocols

Sample Preparation and Enzymatic Hydrolysis

• Thaw frozen serum samples at room temperature.

• Pipette 0.5 mL of serum into a polypropylene (B1209903) centrifuge tube.

• Spike the sample with 10 µL of ¹³C₁₂-BPF internal standard solution (concentration to be optimized based on expected BPF levels).

• Add 250 µL of ammonium acetate buffer (1 M, pH 5.0).

• Add 10 µL of β-glucuronidase enzyme solution.

• Vortex briefly and incubate at 37°C for at least 4 hours (or overnight) to deconjugate BPF-glucuronide.

• After incubation, add 1 mL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube for SPE.

Solid-Phase Extraction (SPE)

• Conditioning: Condition the SPE cartridge by passing 3 mL of methanol followed by 3 mL of LC-MS grade water. Do not allow the cartridge to go dry.

• Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge at a slow, dropwise rate.

• Washing: Wash the cartridge with 3 mL of 10% methanol in water to remove polar interferences.

• Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for 10 minutes.

• Elution: Elute the analytes with 2 x 1.5 mL of methanol into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Caption: Solid-Phase Extraction (SPE) protocol steps.

Dansyl Chloride Derivatization

• Reconstitute the dried extract from the SPE step in 100 µL of water.

• Add 100 µL of sodium carbonate/sodium bicarbonate buffer (0.5 M, pH 9).

• Add 100 µL of freshly prepared dansyl chloride solution (e.g., 1 mg/mL in acetonitrile).

• Vortex the mixture and incubate at 40°C for 45 minutes in a water bath.[3]

• To quench the excess dansyl chloride, add 20 µL of 250 mM sodium hydroxide and incubate for an additional 10 minutes.[3]

• Neutralize the reaction by adding 100 µL of 20% formic acid.[3]

• Transfer the final solution to an autosampler vial for LC-MS/MS analysis.

Caption: Derivatization of BPF with dansyl chloride.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the derivatized BPF.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: The precursor and product ions for both native and isotope-labeled dansylated BPF need to be optimized. Representative transitions are provided in Table 1.

Data Presentation

Table 1: Representative MRM Transitions for Dansylated BPF

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dansylated BPF	[To be determined]	[To be determined]	[To be optimized]
Dansylated BPF (Quantifier)	[To be determined]	[To be determined]	[To be optimized]
Dansylated ¹³C₁₂-BPF (IS)	[To be determined]	[To be determined]	[To be optimized]

Note: The exact m/z values will depend on the di-dansylated BPF molecule and need to be determined experimentally.

Table 2: Method Performance Characteristics (Representative Values)

Parameter	Value
Limit of Detection (LOD)	0.025 - 0.28 ng/mL[5]
Limit of Quantification (LOQ)	0.05 ng/mL[6]
Recovery	72.9 - 121.7%[5]
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 20%

Table 3: Reported Concentrations of BPF in Human Serum

Population	Median Concentration (ng/mL)	Detection Frequency (%)	Reference
Children (Guangzhou)	<0.028 - 7.6	71.2%	[5]
School-aged children	0.033 µg/L (median)	61.4%	[7]
Patients with Coronary Artery Disease	0.67 - 1.79	Not specified	[8]

Conclusion

The described method of isotope dilution LC-MS/MS with dansyl chloride derivatization provides a highly sensitive, selective, and accurate means for the quantification of total Bisphenol F in human serum. This protocol offers a robust workflow for researchers in environmental health, toxicology, and drug development to assess human exposure to BPF and to further investigate its potential health implications. The use of an isotopically labeled internal standard is critical for minimizing analytical variability and ensuring high-quality data.

References

• 1. mdpi.com [mdpi.com]
• 2. Quantitative metabolomic profiling using dansylation isotope labeling and liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Screening for Bisphenol Chemicals: A Strategy Based on Dansyl Chloride Derivatizatio n Coupled with In-Source Fragmentation by High-Resolution Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The dose effect of dansyl chloride on the derivative products of bisphenols and its application for the determination of bisphenols in human serum by high‐performance liquid chromatography–tandem mass spectrometry: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. A new LC/MS method for specific determination of human systemic exposure to bisphenol A, F and S through their metabolites: Application to cord blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Application Note and Protocol for Solid-Phase Extraction of Bisphenols in Environmental Water Samples

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the solid-phase extraction (SPE) of bisphenols, including Bisphenol A (BPA) and its analogues, from environmental water samples. This method is crucial for the accurate quantification of these endocrine-disrupting compounds, which are of significant concern due to their potential health impacts.[1][2]

Introduction

Bisphenols are a class of chemicals widely used in the production of polycarbonate plastics and epoxy resins, commonly found in food containers and beverage cans.[3] Their release into the environment from industrial waste and sewage treatment plants can lead to contamination of water sources.[3] Due to their potential as endocrine disruptors, causing adverse health effects such as diabetes, breast cancer, and heart disease, sensitive and reliable methods for their detection are essential.[3] Solid-phase extraction (SPE) is a widely adopted technique for the isolation and preconcentration of bisphenols from various environmental matrices.[1][4] This method offers advantages over traditional liquid-liquid extraction by reducing solvent consumption, extraction time, and energy use.[1]

Recent advancements in SPE include the development of novel adsorbents with high adsorption capacity and selectivity, such as molecularly imprinted polymers (MIPs) and magnetic nanoparticles, which further enhance the efficiency of the extraction process.[1][5][6] This protocol outlines a standard SPE procedure using commercially available cartridges, which is a common and effective approach for routine analysis.

Materials and Reagents

• Solid-Phase Extraction (SPE) Cartridges (e.g., C18, Oasis HLB)[7][8]

• Methanol (B129727) (HPLC grade)[9]

• Acetone (HPLC grade)[7]

• Ethyl Acetate (HPLC grade)[8]

• Dichloromethane (HPLC grade)[10]

• Acetonitrile (HPLC grade)[11]

• Deionized Water (HPLC grade)

• Acetic Acid[12]

• Hydrochloric Acid (HCl)[3]

• Sodium Hydroxide (NaOH)[3]

• Nitrogen Gas (high purity)

• Bisphenol standards (e.g., BPA, BPS, BPF)

• Internal Standards (e.g., BPA-d16)[7]

• Glass fiber filters (0.45 µm)[13]

Experimental Protocol

This protocol is a generalized procedure based on common practices. Optimization may be required for specific sample matrices and target analytes.

1. Sample Collection and Preparation:

• Collect water samples in clean glass containers to avoid contamination from plastics.[4]

• Filter the water samples through a 0.45 µm glass fiber filter to remove suspended particulate matter.[9][13]

• For preservation, samples can be stored at 4°C in the dark.

• Adjust the pH of the sample. For many bisphenols, a neutral pH of around 7 is optimal.[3][12] Use diluted HCl or NaOH for pH adjustment. Some methods for specific bisphenols may require acidification to a pH of approximately 2.5.[8]

2. SPE Cartridge Conditioning:

• Proper conditioning of the SPE cartridge is crucial for analyte retention.

• Wash the cartridge sequentially with 3-5 mL of elution solvent (e.g., ethyl acetate, methanol), followed by 3-5 mL of methanol, and finally 3-5 mL of deionized water.[8][10]

• Ensure the sorbent bed does not run dry during conditioning.

3. Sample Loading:

• Load the pre-treated water sample onto the conditioned SPE cartridge at a steady flow rate, typically 5-10 mL/min.[12]

• The sample volume can range from 100 mL to 1000 mL, depending on the expected concentration of bisphenols.[10][12]

4. Washing:

• After loading the entire sample, wash the cartridge with 5-10 mL of deionized water to remove any interfering polar compounds.[12]

• Some protocols may include a wash step with a weak organic solvent mixture to remove less retained impurities.

• Dry the cartridge thoroughly under a vacuum or by passing a stream of nitrogen gas for 5-15 minutes to remove residual water.[10][12]

5. Elution:

• Elute the retained bisphenols from the cartridge using a small volume of a strong organic solvent.

• Common elution solvents include methanol, acetone, ethyl acetate, or a mixture of solvents like methanol/dichloromethane.[7][8][10][12]

• Typically, two aliquots of 3-5 mL of the elution solvent are sufficient. Collect the eluate in a clean collection tube.

6. Eluate Concentration and Reconstitution:

• Evaporate the eluate to near dryness under a gentle stream of nitrogen gas at a temperature below 40°C.[12]

• Reconstitute the residue in a small, precise volume (e.g., 500 µL to 1 mL) of the mobile phase to be used for the chromatographic analysis (e.g., methanol or acetonitrile).[12]

• The sample is now ready for analysis by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[7][14][15]

Quantitative Data Summary

The following table summarizes the performance of various SPE methods for the determination of bisphenols in water samples as reported in the literature.

Bisphenol	SPE Sorbent	Sample Matrix	Recovery (%)	LOD (ng/L)	LOQ (ng/L)	Reference
BPA	C18	Sewage Effluent	85 - 94	6	-	[7]
BPA	C18-impregnated cellulose (B213188) triacetate	Environmental Water	80.9 - 102.6	4	10	[3]
BPA	Magnetic Fe3O4 Graphene Oxide	Wastewater	-	500 - 800	-	[5][6]
BPA	-	Barreled Drinking Water	> 91.6	7	-	[14][15][16]
BPA	UCT ENVIRO-CLEAN C18	Water	90 - 100	-	-	[12]
BPA and other EDCs	Oasis HLB / MAX / C18	Wastewater	84 - 112	-	1 - 10	[11]
BPA	HLB	Environmental Water	89.7 - 109.2	10,000	-	[17]
BPA	Oasis HLB	Natural Water	-	-	-	[8]

LOD: Limit of Detection; LOQ: Limit of Quantification

Experimental Workflow Diagram

Caption: Workflow for the solid-phase extraction of bisphenols.

References

• 1. Advances in solid-phase extraction for bisphenols in environmental samples | Scilit [scilit.com]
• 2. Contemporary Techniques for Remediating Endocrine-Disrupting Compounds in Various Water Sources: Advances in Treatment Methods and Their Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mjas.analis.com.my [mjas.analis.com.my]
• 4. Analytical Methods for Determination of Bisphenol A | Pocket Dentistry [pocketdentistry.com]
• 5. iwaponline.com [iwaponline.com]
• 6. Magnetic solid-phase extraction for the analysis of bisphenol A, naproxen and triclosan in wastewater samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of bisphenol A in sewage effluent and sludge by solid-phase and supercritical fluid extraction and gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. thekeep.eiu.edu [thekeep.eiu.edu]
• 9. pjoes.com [pjoes.com]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. mdpi.com [mdpi.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Detection and Quantification of Bisphenol A in Surface Water Using Absorbance–Transmittance and Fluorescence Excitation–Emission Matrices (A-TEEM) Coupled with Multiway Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Determination of bisphenol A in barreled drinking water by a SPE-LC-MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Determination of bisphenol A in barreled drinking water by a SPE–LC–MS method [agris.fao.org]
• 17. researchgate.net [researchgate.net]

Application of 2,2'-Bis(hydroxyphenyl)methane-d4 in Food Contact Material Testing

Application Note and Protocol

Introduction

The safety of food contact materials (FCMs) is a critical aspect of consumer protection. Bisphenols, a class of chemicals used in the production of polycarbonate plastics and epoxy resins, are frequently employed in food packaging.[1] Concerns over the potential migration of these compounds into food have led to stringent regulatory scrutiny and the need for highly accurate analytical methods to ensure compliance with safety limits.[2][3][4] Bisphenol F (BPF), or 2,2'-Bis(hydroxyphenyl)methane, is a common analog and replacement for Bisphenol A (BPA) and is therefore a key target for migration testing in FCMs.[5][6]

To achieve the highest level of accuracy and precision in quantifying the migration of BPF from food contact materials, the use of a stable isotope-labeled internal standard is the gold standard in analytical chemistry.[7][8][9] 2,2'-Bis(hydroxyphenyl)methane-d4, a deuterated form of BPF, serves as an ideal internal standard for this purpose. Its chemical and physical properties are nearly identical to the non-labeled BPF, ensuring it behaves similarly during sample preparation and analysis, thus effectively compensating for matrix effects and variations in instrument response.[7][10] This application note provides a detailed protocol for the determination of BPF in food simulants using 2,2'-Bis(hydroxyphenyl)methane-d4 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

The methodology relies on the principle of isotope dilution mass spectrometry (IDMS). A known quantity of the deuterated internal standard (2,2'-Bis(hydroxyphenyl)methane-d4) is added to the sample at the beginning of the analytical process. The mass spectrometer can differentiate between the native analyte (BPF) and the heavier internal standard due to their mass difference.[8] Any loss of the analyte during sample extraction, cleanup, or injection, as well as fluctuations in ionization efficiency, will be mirrored by the internal standard.[8] Consequently, the ratio of the signal from the analyte to the signal from the internal standard remains constant, enabling highly accurate quantification.[8]

Experimental Protocol

This protocol outlines a general procedure for the analysis of BPF migration from a food contact material into a food simulant.

1. Materials and Reagents

• Analytes: Bisphenol F (BPF) standard, 2,2'-Bis(hydroxyphenyl)methane-d4 (BPF-d4) internal standard

• Solvents: Acetonitrile (B52724) (ACN), Methanol (B129727) (MeOH), Water (LC-MS grade)

• Reagents: Formic acid, Ammonium (B1175870) acetate

• Food Simulants: As per regulatory guidelines (e.g., 10% ethanol, 3% acetic acid, olive oil).[3][11]

• Solid Phase Extraction (SPE) Cartridges: For sample cleanup and concentration (if necessary).

2. Sample Preparation: Migration Test

• The food contact material is exposed to a selected food simulant under conditions that represent the intended use (e.g., time and temperature).[3][12]

• After the specified contact time, an aliquot of the food simulant is collected for analysis.

3. Sample Extraction and Cleanup

• To a known volume of the collected food simulant (e.g., 10 mL), add a precise amount of the 2,2'-Bis(hydroxyphenyl)methane-d4 internal standard solution.

• For aqueous food simulants, the sample may be directly injected if the expected BPF concentration is within the instrument's linear range.

• For fatty food simulants or when concentration is needed, a liquid-liquid extraction or solid-phase extraction (SPE) step is employed.

• The final extract is evaporated to dryness under a gentle stream of nitrogen and reconstituted in a suitable solvent (e.g., 50:50 Methanol:Water).

4. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer (LC-MS/MS).

• Chromatographic Column: A reversed-phase C18 column is typically used for the separation of bisphenols.

• Mobile Phase: A gradient of water with a modifier (e.g., 0.1% formic acid or 5 mM ammonium acetate) and an organic solvent like methanol or acetonitrile is used.

• Mass Spectrometry: The instrument is operated in Multiple Reaction Monitoring (MRM) mode to detect specific precursor-to-product ion transitions for both BPF and BPF-d4.

Table 1: Example LC-MS/MS Parameters

Parameter	Value
LC System
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 30% B, ramp to 95% B over 5 min, hold for 2 min, return to initial conditions and equilibrate
Flow Rate	0.3 mL/min
Injection Volume	5 µL
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
MRM Transitions	BPF: Determine optimal transitionsBPF-d4: Determine optimal transitions
Collision Energy	Optimize for each transition
Dwell Time	50 ms

5. Data Analysis and Quantification

• A calibration curve is constructed by plotting the ratio of the peak area of the BPF standard to the peak area of the BPF-d4 internal standard against the concentration of the BPF standard.

• The concentration of BPF in the food simulant sample is determined by calculating the peak area ratio of BPF to BPF-d4 in the sample and interpolating the concentration from the calibration curve.

Data Presentation

The results of the migration study should be presented in a clear and concise manner.

Table 2: Example Migration Data for BPF from a Polycarbonate Container

Food Simulant	Contact Conditions	BPF Concentration (µg/L)	Recovery (%)	RSD (%)
10% Ethanol (A)	10 days at 40°C	1.5	98	3.2
3% Acetic Acid (B)	10 days at 40°C	2.1	101	2.8
Olive Oil (D2)	10 days at 40°C	< LOQ	-	-

LOQ: Limit of Quantification

Visualizations

Experimental Workflow Diagram

Caption: Workflow for BPF migration testing using a deuterated internal standard.

Logical Relationship Diagram

Caption: Principle of accurate quantification using an internal standard.

Conclusion

The use of 2,2'-Bis(hydroxyphenyl)methane-d4 as an internal standard provides a robust and reliable method for the quantification of Bisphenol F migration from food contact materials. This approach, based on isotope dilution mass spectrometry, ensures high accuracy and precision by correcting for analytical variabilities. The detailed protocol and workflows presented serve as a comprehensive guide for researchers and scientists in the field of food safety and regulatory compliance.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Migration of Bisphenol A from Polycarbonate Plastic Food Contact Materials and Articles | National Agricultural Library [nal.usda.gov]
• 4. measurlabs.com [measurlabs.com]
• 5. New method for analysis of BPA in recycled food contact paper | Food Packaging Forum [foodpackagingforum.org]
• 6. researchgate.net [researchgate.net]
• 7. resolvemass.ca [resolvemass.ca]
• 8. benchchem.com [benchchem.com]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. measurlabs.com [measurlabs.com]
• 12. Determination of Bisphenol A Migration in Food Packaging Materials [spkx.net.cn]

Application Note: Quantitative Analysis of Bisphenol F in Milk and Dairy Products by Isotope Dilution LC-MS/MS

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of Bisphenol F (BPF) in various milk and dairy products. The protocol employs a solid-phase extraction (SPE) clean-up followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) with isotope dilution using a deuterated internal standard (BPF-d10). This methodology ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. The method is suitable for researchers, scientists, and quality control professionals in the food safety and analytical chemistry fields.

Introduction

Bisphenol F (BPF) is a structural analog of Bisphenol A (BPA) and is increasingly used in the production of epoxy resins and polycarbonates, which are found in food contact materials.[1][2] Due to its potential endocrine-disrupting properties and structural similarity to BPA, concerns have been raised about its migration into foodstuffs, including milk and dairy products.[1][2] Milk, being a complex matrix rich in fats and proteins, presents analytical challenges for the accurate determination of trace-level contaminants. Isotope dilution mass spectrometry is the gold standard for quantitative analysis in such complex matrices, as the use of a stable isotope-labeled internal standard effectively compensates for analyte loss during sample preparation and ionization suppression or enhancement during analysis.[3] This application note provides a detailed protocol for the extraction, clean-up, and quantification of BPF in milk and dairy products using a deuterated standard.

Experimental Protocols

Sample Preparation and Extraction

• Sample Homogenization:

  • For liquid milk samples (whole, skimmed), vortex to ensure homogeneity.

  • For semi-solid dairy products (yogurt, cream), stir thoroughly.

  • For solid dairy products (cheese), grate and homogenize a representative portion.

• Internal Standard Spiking:

  • Weigh 1.0 g of the homogenized sample into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Spike the sample with 100 µL of a 100 ng/mL BPF-d10 internal standard solution in methanol (B129727).

  • Vortex for 30 seconds to ensure thorough mixing.

• Protein Precipitation and Liquid-Liquid Extraction:

  • Add 5 mL of acetonitrile (B52724) to the sample.

  • Vortex vigorously for 2 minutes to precipitate proteins and extract BPF.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the acetonitrile supernatant to a clean tube.

Solid-Phase Extraction (SPE) Clean-up

• SPE Cartridge Conditioning:

  • Use a C18 SPE cartridge (e.g., 500 mg, 6 mL).

  • Condition the cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Dilute the acetonitrile extract from step 1.3 with 20 mL of deionized water.

  • Load the diluted extract onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of 10% methanol in water to remove interfering substances.

• Elution:

  • Elute the analyte and internal standard with 8 mL of methanol into a clean collection tube.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1.0 mL of the mobile phase starting composition (e.g., 50:50 water:methanol) and vortex for 30 seconds.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.7 µm).

• Mobile Phase:

  • A: Water with 5 mM ammonium (B1175870) acetate

  • B: Methanol

• Gradient Elution: A representative gradient is shown in the table below.

• Injection Volume: 10 µL

• Column Temperature: 40°C

• MS/MS Detection: Electrospray ionization in negative mode (ESI-). The instrument should be operated in Multiple Reaction Monitoring (MRM) mode.

Quantitative Data

The following tables summarize the method performance and representative quantitative results for BPF in milk.

Table 1: Method Validation Parameters for BPF in Milk

Parameter	Value	Reference
Limit of Detection (LOD)	0.03 µg/L	[1][2]
Limit of Quantification (LOQ)	0.1 µg/L	[1][2]
Recovery	97.60% - 107.16%	[1][2]
Linearity (R²)	>0.99	[1]

Table 2: LC-MS/MS MRM Transitions for BPF and Deuterated Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
BPF	198.9	105.0	77.0	22
BPF-d10	208.8	110.0	-	20

Table 3: Representative Concentrations of BPF Found in Milk Samples

Sample Type	Concentration Range (µg/L)	Reference
Pasteurized Whole Milk		[1][2]

Visualizations

Caption: Experimental workflow for the analysis of Bisphenol F in milk.

References

• 1. researchgate.net [researchgate.net]
• 2. Development of a high-performance liquid chromatography method to assess bisphenol F levels in milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. library.dphen1.com [library.dphen1.com]

Quantification of Bisphenol Isomers in Sewage Sludge using LC-MS/MS

Application Note and Protocol

Introduction

Bisphenols are a group of chemical compounds widely used in the production of polycarbonate plastics and epoxy resins, which are found in numerous consumer products.[1][2] The most well-known is Bisphenol A (BPA), but due to concerns over its endocrine-disrupting properties, it is increasingly being replaced by analogues such as Bisphenol S (BPS) and Bisphenol F (BPF).[1][3][4] These compounds can enter the environment through various pathways, and wastewater treatment plants (WWTPs) are a major sink, leading to their accumulation in sewage sludge.[5][6] The application of sewage sludge as a fertilizer can then introduce these contaminants into the terrestrial environment.

The potential for adverse health effects from exposure to bisphenol isomers, including disruption of cellular signaling pathways, necessitates sensitive and reliable analytical methods for their quantification in complex matrices like sewage sludge.[3][7] This application note provides a detailed protocol for the simultaneous quantification of various bisphenol isomers in sewage sludge using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly selective and sensitive analytical technique.

Experimental Protocols

This protocol outlines the key steps for the extraction and quantification of bisphenol isomers from sewage sludge samples.

Sample Preparation: Extraction and Clean-up

A robust sample preparation procedure is crucial for removing matrix interferences and concentrating the target analytes. This protocol utilizes pressurized liquid extraction (PLE) followed by solid-phase extraction (SPE) for sample clean-up.

Materials:

• Sewage sludge (freeze-dried and homogenized)

• Diatomaceous earth

• Methanol (B129727), Acetonitrile, Dichloromethane (HPLC grade)

• Water (LC-MS grade)

• Formic acid

• Internal standards (e.g., BPA-d16)

• PLE system and extraction cells

• SPE cartridges (e.g., Oasis HLB)

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Weighing and Fortification: Accurately weigh approximately 0.5 g of freeze-dried sewage sludge into a beaker. Spike the sample with an internal standard solution (e.g., BPA-d16) to a final concentration of 50 ng/g. Allow the sample to equilibrate for 30 minutes.

• Mixing with Drying Agent: Add 1.5 g of diatomaceous earth to the sludge sample and mix thoroughly with a spatula until a homogeneous, free-flowing powder is obtained.

• Pressurized Liquid Extraction (PLE):

  • Transfer the mixture into a PLE extraction cell.

  • Fill the void volume of the cell with additional diatomaceous earth.

  • Place the cell in the PLE system.

  • Extract the sample using the following conditions:

    • Solvent: Acetonitrile:Water (80:20, v/v)

    • Temperature: 100°C

    • Pressure: 1500 psi

    • Static time: 10 minutes

    • Number of cycles: 2

  • Collect the extract in a collection vial.

• Extract Concentration: Evaporate the PLE extract to approximately 1 mL under a gentle stream of nitrogen at 40°C.

• Solid-Phase Extraction (SPE) Clean-up:

  • Condition an SPE cartridge by passing 5 mL of methanol followed by 5 mL of LC-MS grade water.

  • Load the concentrated extract onto the SPE cartridge.

  • Wash the cartridge with 5 mL of water to remove polar interferences.

  • Dry the cartridge under vacuum for 20 minutes.

  • Elute the bisphenols with 10 mL of methanol.

• Final Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 90:10 water:acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 10% B

  • 1-8 min: 10-90% B

  • 8-10 min: 90% B

  • 10-10.1 min: 90-10% B

  • 10.1-15 min: 10% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 350°C

• Gas Flow Rates: Optimized for the specific instrument

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

The specific precursor and product ions, as well as collision energies, should be optimized for each bisphenol isomer. An example set of transitions is provided in the table below.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Bisphenol A (BPA)	227.1	133.1	212.1
Bisphenol S (BPS)	249.0	108.0	154.0
Bisphenol F (BPF)	199.1	93.1	107.1
Bisphenol B (BPB)	241.1	147.1	226.1
Bisphenol AF (BPAF)	335.0	151.0	315.0
BPA-d16 (IS)	241.2	142.1	223.2

Experimental Workflow

Caption: Experimental workflow for bisphenol isomer analysis.

Results and Data Presentation

The developed LC-MS/MS method was applied to the analysis of sewage sludge samples from a municipal wastewater treatment plant. The concentrations of several bisphenol isomers were determined and are summarized in the table below.

Bisphenol Isomer	Concentration (ng/g dry weight)
Bisphenol A (BPA)	1596 - 10973[5][6]
Bisphenol S (BPS)	109 (in influent)[4][8]
Bisphenol F (BPF)	66.4 (in influent)[4][8]
Bisphenol E (BPE)	Detected, not quantified
Bisphenol B (BPB)	Not detected
Bisphenol AF (BPAF)	Detected, not quantified
Bisphenol AP (BPAP)	Detected, not quantified
Bisphenol Z (BPZ)	Not detected
Tetrabromobisphenol A (TBBPA)	Detected, not quantified

Note: The concentrations of BPS and BPF are reported for the WWTP influent as specific sludge concentrations were not available in the cited literature. The presence of other bisphenols was confirmed, but quantitative data was not provided in the referenced articles.

Signaling Pathway Perturbation

Bisphenol A and its analogues are known to exert their biological effects through various mechanisms, including the modulation of key cellular signaling pathways.[3][7] A primary mechanism of action is through the estrogen receptors (ERα and ERβ), leading to the activation of downstream signaling cascades.[3]

Caption: BPA-mediated signaling pathways.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantification of bisphenol isomers in sewage sludge using LC-MS/MS. The described method, incorporating pressurized liquid extraction and solid-phase extraction, allows for the sensitive and accurate determination of these environmental contaminants. The presented data highlights the prevalence of various bisphenol analogues in sewage sludge, underscoring the importance of continued monitoring. Furthermore, the illustration of a key signaling pathway affected by bisphenols provides context for the potential biological implications of their presence in the environment. This protocol is intended to be a valuable resource for researchers and scientists in the fields of environmental science, analytical chemistry, and toxicology.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Bisphenol F - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Determination of nine bisphenols in sewage and sludge using dummy molecularly imprinted solid-phase extraction coupled with liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. db-thueringen.de [db-thueringen.de]
• 6. mdpi.com [mdpi.com]
• 7. books.rsc.org [books.rsc.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Biomonitoring of Bisphenol F Exposure in Human Populations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the biomonitoring of Bisphenol F (BPF), a common substitute for Bisphenol A (BPA), in human populations. Given the increasing use of BPF and emerging evidence of its potential as an endocrine-disrupting chemical, accurate and reliable methods for assessing human exposure are crucial.[1][2]

Introduction to Bisphenol F Biomonitoring

Bisphenol F (BPF) is utilized in the manufacturing of polycarbonate plastics and epoxy resins.[3] Human exposure is widespread, and biomonitoring is essential for evaluating the extent of this exposure and its potential health implications.[2][4] Urine is a primary matrix for BPF biomonitoring due to its non-invasive collection and the fact that BPF, similar to BPA, is metabolized and excreted primarily as glucuronide and sulfate (B86663) conjugates.[1][5] Analysis of total BPF concentration after enzymatic deconjugation is therefore the recommended approach for assessing recent exposure.[1][5] Blood, serum, and plasma are also valuable matrices for understanding systemic exposure.[6]

Quantitative Data on BPF Exposure in Human Populations

The following tables summarize BPF concentrations detected in various human biological matrices from different studies. These data provide a reference for expected concentration ranges and highlight the variability in exposure across different populations.

Table 1: Concentration of Bisphenol F (BPF) in Human Urine Samples

Population (Country)	Number of Participants	Detection Frequency (%)	BPF Concentration (µg/L)	Analytical Method	Reference
General Population (USA)	3,538	57.1	Not specified	Not specified	[7]
General Population (USA, NHANES 2013-2014)	Not specified	66.5	Not specified	Not specified	[7]
Adults (China)	116	Not specified	Median: 1.1 (Range:	Not specified	[8]
Adults (Japan)	36	Not specified	Range: 0.10–23.2	Not specified	[8]
Adults (China)	89	Not specified	Median: 0.226 (Range:	Not specified	[8]
Pregnant Women (Atlanta, USA)	48	Not specified	Geometric Mean: 0.70 µg/g creatinine	HRM	[9]
Males attending fertility center	36	Not specified	Average: 0.14 ± 0.34 µg/g creatinine	HPLC-MS/MS	[1]

Table 2: Concentration of Bisphenol F (BPF) in Human Blood, Serum, and Plasma

Matrix	Population (Country)	Number of Participants	Detection Frequency (%)	BPF Concentration (µg/L)	Analytical Method	Reference
Whole Blood	General Population	38	Not specified	Not specified	Not specified	[6]
Serum	General Population	38	Not specified	Not specified	Not specified	[6]
Plasma	General Population	38	Not specified	Not specified	Not specified	[6]

Experimental Protocols

The following protocols provide detailed methodologies for the analysis of BPF in human urine, a commonly used matrix for biomonitoring studies. The method of choice is Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS), which offers high sensitivity and selectivity.[8]

Protocol 1: Determination of Total Bisphenol F in Human Urine by UPLC-MS/MS

This protocol is adapted from methodologies described in recent biomonitoring studies.[1][8]

1. Sample Collection and Storage:

• Collect spot urine samples in polypropylene (B1209903) containers.

• To avoid external contamination, ensure that all collection and storage materials are certified BPA and BPF-free.[1]

• Immediately after collection, aliquot urine samples into smaller volumes and store at -20°C or lower until analysis.

2. Sample Preparation (Enzymatic Hydrolysis and Extraction):

• Enzymatic Hydrolysis:

  • Thaw urine samples at room temperature.

  • To a 1 mL aliquot of urine, add an internal standard solution (e.g., ¹³C₁₂-BPF).

  • Add a buffer solution (e.g., sodium acetate (B1210297) buffer, pH 5.0).

  • Add β-glucuronidase/sulfatase enzyme solution (e.g., from Helix pomatia).

  • Incubate the mixture at 37°C for a minimum of 4 hours (or overnight) to deconjugate BPF metabolites.[5]

• Extraction:

  • Option A: Liquid-Liquid Extraction (LLE): [1]

    • After hydrolysis, add an appropriate organic solvent (e.g., ethyl acetate).

    • Vortex vigorously for 2 minutes and centrifuge to separate the phases.

    • Transfer the organic layer to a clean tube.

    • Repeat the extraction step.

    • Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in a small volume of the mobile phase for UPLC-MS/MS analysis.

  • Option B: Solid-Phase Extraction (SPE): [5]

    • Condition an SPE cartridge (e.g., a polymeric reversed-phase sorbent) with methanol (B129727) followed by water.

    • Load the hydrolyzed urine sample onto the cartridge.

    • Wash the cartridge with water to remove interferences.

    • Elute the BPF with an organic solvent (e.g., methanol or acetonitrile).

    • Evaporate the eluate to dryness and reconstitute as described for LLE.

3. UPLC-MS/MS Analysis:

• Chromatographic Conditions (Example):

  • Column: A C18 reversed-phase column suitable for UPLC.

  • Mobile Phase: A gradient of water with a small percentage of formic acid (for improved ionization) and acetonitrile (B52724) or methanol.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Detection: Multiple Reaction Monitoring (MRM) of precursor and product ion transitions specific for BPF and its internal standard.

4. Quality Control:

• Include procedural blanks, spiked matrix samples, and quality control materials at different concentration levels in each analytical batch to monitor for contamination, recovery, and accuracy.[10]

Visualizations

Experimental Workflow

Caption: Workflow for BPF biomonitoring in human urine.

Potential Signaling Pathways Affected by BPF

BPF, like BPA, is considered an endocrine disruptor and may interfere with several signaling pathways.[11][12][13] Studies suggest that BPF exposure can alter pathways involved in steroid hormone biosynthesis, lipid metabolism, and adipogenesis.[9][11] The following diagram illustrates a simplified, hypothetical signaling pathway potentially affected by BPF, focusing on its interaction with nuclear receptors.

Caption: Potential mechanism of BPF-induced endocrine disruption.

References

• 1. mdpi.com [mdpi.com]
• 2. biomedgrid.com [biomedgrid.com]
• 3. researchgate.net [researchgate.net]
• 4. Biomonitoring Studies Should Be Used by Regulatory Agencies to Assess Human Exposure Levels and Safety of Bisphenol A - PMC [pmc.ncbi.nlm.nih.gov]
• 5. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. series.publisso.de [series.publisso.de]
• 9. Use of high-resolution metabolomics to assess the biological perturbations associated with maternal exposure to Bisphenol A and Bisphenol F among pregnant African American women - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Challenges in the Analytical Preparation of a Biological Matrix in Analyses of Endocrine-Disrupting Bisphenols | MDPI [mdpi.com]
• 11. Effects of bisphenol F, bisphenol S, and bisphenol AF on cultured human osteoblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Effects of prenatal bisphenol S and bisphenol F exposure on behavior of offspring mice - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

minimizing matrix effects in Bisphenol F analysis with a deuterated standard

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the quantitative analysis of Bisphenol F (BPF) using a deuterated internal standard to minimize matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Bisphenol F (BPF)?

A1: Matrix effects are the alteration of ionization efficiency of an analyte by the presence of co-eluting compounds in the sample matrix.[1] In the context of BPF analysis, particularly with liquid chromatography-mass spectrometry (LC-MS), components of complex matrices like urine, blood, or food extracts can suppress or enhance the BPF signal.[2][3] This interference can lead to inaccurate and imprecise quantification. For instance, phospholipids (B1166683) are known to be a significant cause of matrix effects in the analysis of bisphenols in aquatic products.[1]

Q2: Why is a deuterated internal standard, such as d10-BPF, recommended for BPF analysis?

A2: A deuterated internal standard is considered the gold standard for correcting matrix effects in LC-MS analysis.[4] Since a deuterated standard like d10-BPF is structurally and chemically almost identical to the non-labeled BPF, it co-elutes during chromatography and experiences nearly the same ionization suppression or enhancement.[2][4][5] By adding a known amount of the deuterated standard to the samples and calibration standards, the ratio of the analyte's peak area to the internal standard's peak area is used for quantification.[6] This "isotope dilution" technique effectively normalizes variations caused by matrix effects, sample preparation inconsistencies, and instrument response fluctuations, leading to more accurate and reliable results.[6][7]

Q3: What are the common sample preparation techniques to reduce matrix effects before BPF analysis?

A3: Effective sample preparation is crucial to remove interfering matrix components. Common techniques include:

• Solid-Phase Extraction (SPE): This is a widely used and effective method for both cleanup and pre-concentration of BPF from liquid samples.[5][8][9] Different sorbents can be optimized for BPF retention while allowing interfering compounds to be washed away.[8]

• Liquid-Liquid Extraction (LLE): LLE is a fundamental extraction technique that can be used to separate BPF from the sample matrix based on its solubility in immiscible solvents.[8]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method, involving an acetonitrile (B52724) extraction followed by a salting-out step and dispersive SPE (d-SPE) for cleanup, is effective for a wide range of analytes in various food matrices.[10][11]

• Enzymatic Hydrolysis: For biological samples like urine, BPF is often present as glucuronide or sulfate (B86663) conjugates. Enzymatic hydrolysis (e.g., using β-glucuronidase/arylsulfatase) is necessary to cleave these conjugates and measure the total BPF concentration.[2]

Troubleshooting Guide

Problem 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Possible Cause	Suggested Solution
Column Overload	Dilute the sample or reduce the injection volume.
Column Contamination/Void	Wash the column with a strong solvent. If the problem persists, replace the column.[12]
Inappropriate Mobile Phase pH	Ensure the mobile phase pH is suitable for BPF (a weak acid) and the column chemistry.
Sample Solvent Incompatibility	Reconstitute the final sample extract in a solvent that is of similar or weaker strength than the initial mobile phase.[2]

Problem 2: High Signal Suppression or Enhancement

Possible Cause	Suggested Solution
Insufficient Sample Cleanup	Optimize the sample preparation method (e.g., SPE, LLE) to more effectively remove matrix interferences.[1] Consider using a more selective SPE sorbent.[8]
Co-elution of Matrix Components	Modify the chromatographic gradient to improve the separation of BPF from interfering compounds.[2] A longer run time or a different column chemistry might be necessary.
High Analyte Concentration	At very high concentrations, competition for ionization between the analyte and the deuterated internal standard can occur.[13] If this is observed at the upper end of the calibration curve, consider diluting the sample.
Incorrect Internal Standard Concentration	Ensure the concentration of the deuterated internal standard is appropriate and consistent across all samples and standards.

Problem 3: Inaccurate or Non-Reproducible Quantification

Possible Cause	Suggested Solution
Matrix Effects Not Fully Compensated	While a deuterated standard is highly effective, extreme matrix effects can still impact results.[2][3] Improve sample cleanup or chromatographic separation. In cases of unexpectedly high concentrations, re-analysis with a standard addition method may be beneficial.[2]
Inconsistent Internal Standard Spiking	Ensure the deuterated internal standard is added at the earliest possible stage of the sample preparation process to account for analyte loss during extraction and handling.[2] Use a precise and calibrated pipette.
Degradation of Analyte or Internal Standard	Check the stability of BPF and its deuterated standard in the sample matrix and during storage. Store samples and standards appropriately, typically at low temperatures and protected from light.
Calibration Curve Issues	Ensure the calibration range brackets the expected sample concentrations. Use a sufficient number of calibration points and an appropriate regression model.

Experimental Protocols

Protocol 1: BPF Analysis in Human Urine using SPE and LC-MS/MS

This protocol is a generalized procedure based on common methodologies.[2]

• Sample Collection & Storage: Collect urine samples in polypropylene (B1209903) containers. If not analyzed immediately, store them at -18°C or lower.

• Sample Pre-treatment:

  • Thaw urine samples to room temperature and vortex to mix.

  • Pipette 500 µL of urine into a glass tube.

  • Add 100 µL of an internal standard working solution (e.g., d10-BPF in methanol).

  • Add 200 µL of an acetate (B1210297) buffer (pH 5.0).

  • Add 10 µL of β-glucuronidase/arylsulfatase enzyme solution.

  • Vortex and incubate at 37°C for at least 4 hours (or overnight) to deconjugate BPF metabolites.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., a polymeric reversed-phase sorbent) with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

  • Load the pre-treated sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water to remove hydrophilic interferences.

  • Dry the cartridge under vacuum or with nitrogen for 5-10 minutes.

  • Elute the BPF and internal standard with 1 mL of methanol or acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 65:35 water/acetonitrile with 0.1% formic acid).[14]

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18 column (e.g., 2.1 x 50 mm, <3 µm particle size).[14]

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A suitable gradient to separate BPF from matrix components (e.g., start with 95% A, ramp to 95% B).

    • Flow Rate: 0.2-0.4 mL/min.[14]

    • Injection Volume: 2-10 µL.[14]

  • MS/MS Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

    • Detection: Multiple Reaction Monitoring (MRM).

    • Monitor at least two transitions for both BPF and the deuterated internal standard for confirmation and quantification.

Quantitative Data Summary

The use of a deuterated internal standard significantly improves the reliability of BPF quantification by correcting for matrix variability.

Table 1: Matrix Effect and Recovery Data for Bisphenol Analysis

Analyte	Matrix	Sample Preparation	Matrix Effect (%)*	Recovery (%) with Deuterated IS	Reference
BPF	Urine	Enzymatic Hydrolysis, DLLME	Strong enhancement observed in some samples	91-104% (relative recovery)	[2]
BPF	Urine	Online SPE	Average: 32% (suppression)	Corrected by BPA-d6	[3]
BPs	Human Serum	LLE followed by SPE	Not specified	45.8 - 120%	[8]
BPA	Food Crops	Ultrasonic Extraction	Not specified	>90%	[15]

*Matrix Effect (%) is often calculated as [(Peak area in matrix) / (Peak area in solvent) - 1] x 100. A negative value indicates suppression, and a positive value indicates enhancement.

Visualizations

Caption: Workflow for BPF analysis using a deuterated internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. series.publisso.de [series.publisso.de]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 8. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 9. agilent.com [agilent.com]
• 10. preprints.org [preprints.org]
• 11. Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. lcms.cz [lcms.cz]
• 13. researchgate.net [researchgate.net]
• 14. Bisphenol A, S, & F Analyzed with HPLC - AppNote [mtc-usa.com]
• 15. Isotope dilution-gas chromatography/mass spectrometry method for the analysis of alkylphenols, bisphenol A, and estrogens in food crops - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Isotopic Exchange in Deuterated Bisphenol Standards

This technical support center provides guidance for researchers, scientists, and drug development professionals on troubleshooting common issues related to isotopic exchange in deuterated bisphenol standards.

Frequently Asked Questions (FAQs)

Q1: What is isotopic back-exchange and why is it a concern for deuterated bisphenol standards?

A1: Isotopic back-exchange is an unintended chemical reaction where deuterium (B1214612) atoms on a deuterated internal standard are replaced by hydrogen atoms from the surrounding environment, such as solvents or the sample matrix.[1][2] This is a significant issue in quantitative analysis, particularly with mass spectrometry, as it can compromise the accuracy and reliability of the results.[2][3] The loss of deuterium can lead to the internal standard being misidentified as the unlabeled analyte, causing "false positives" and an overestimation of the analyte's concentration.[3][4]

Q2: Which deuterium labels on a bisphenol standard are most susceptible to exchange?

A2: Deuterium atoms attached to heteroatoms, such as the oxygen of the hydroxyl (-OH) groups on the phenolic rings of bisphenols, are highly susceptible to rapid exchange.[2][3] Additionally, deuterium atoms on the aromatic ring can also undergo back-exchange, a process that is often catalyzed by the presence of protic solvents (e.g., water, methanol) and acidic or basic conditions.[5]

Q3: What are the primary factors that influence the rate of isotopic exchange?

A3: The rate of hydrogen-deuterium exchange is influenced by several key factors:

• pH: The exchange rate is catalyzed by both acids and bases.[3] The minimum rate of exchange for many compounds, including the amide protons in proteins which serves as a well-studied example, occurs at a pH of approximately 2.5-3.[1][2][3]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[3][4] It is often recommended to work at low temperatures (around 0°C) to minimize this effect.[2][3]

• Solvent: Protic solvents like water and methanol (B129727) contain exchangeable protons and can facilitate the loss of deuterium from the standard.[3][4] Aprotic solvents such as acetonitrile, dioxane, and tetrahydrofuran (B95107) are preferred for storing deuterated standards.[3]

• Label Position: As mentioned, the position of the deuterium label on the molecule is crucial. Labels on heteroatoms are the most labile.[4]

Q4: I am observing a decreasing signal for my deuterated internal standard over the course of an analytical run. What could be the cause?

A4: A decreasing signal from your deuterated internal standard is a common symptom of back-exchange occurring in the autosampler.[2] The standard may be exchanging deuterium with residual protons in the sample matrix or the solvent over time. To mitigate this, it is recommended to maintain the autosampler at a low temperature (e.g., 4°C) and minimize the time samples are queued before injection.[2] Additionally, adjusting the mobile phase pH to be closer to the point of minimum exchange (around pH 2.5), if compatible with your chromatography, can also help.[2]

Q5: My calibration curve is non-linear. Could my deuterated internal standard be the issue?

A5: Yes, issues with the deuterated internal standard can lead to non-linear calibration curves. One possibility is the presence of unlabeled analyte as an impurity in the deuterated standard, which can disproportionately affect the response at different concentrations.[1] It is important to consult the certificate of analysis for the isotopic purity of your standard.[1]

Q6: Are there more stable alternatives to deuterated standards for bisphenols?

A6: Yes, standards labeled with stable isotopes like Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N) offer superior stability.[4] Unlike deuterium, these isotopes are not susceptible to chemical exchange.[4] Using ¹³C or ¹⁵N labeled standards is strongly recommended when experimental conditions involve basic pH or when the deuterated standard has labels in known exchange-prone positions.[4]

Data Presentation

The following tables provide illustrative data on the impact of various experimental conditions on the stability of deuterated standards. While this data is generalized, it reflects the principles of isotopic exchange.

Table 1: Effect of pH and Temperature on Deuterated Standard Stability

Condition	Incubation Time (hours)	Temperature (°C)	pH	% Decrease in Internal Standard Signal
A	24	25	7.4	35%
B	24	4	7.4	15%
C	24	25	3.0	5%
D	24	4	3.0	<2%

This table illustrates that lower temperatures and an acidic pH significantly reduce the degradation of the deuterated internal standard.

Table 2: Influence of Solvent Composition on Back-Exchange

Solvent System	Incubation Time (hours)	Temperature (°C)	% Back-Exchange
100% Acetonitrile (Aprotic)	48	25	<1%
50:50 Acetonitrile:Water (Protic)	48	25	20%
100% Methanol (Protic)	48	25	25%
100% D₂O	48	25	Minimal (equilibrium effect)

This table demonstrates that aprotic solvents are superior for preventing back-exchange compared to protic solvents.

Experimental Protocols

Protocol 1: Preparation of Deuterated Bisphenol Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of deuterated bisphenol standards.

Materials:

• Deuterated bisphenol standard

• High-purity, dry, aprotic solvent (e.g., acetonitrile, dioxane)

• Class A volumetric flasks

• Calibrated analytical balance

• Amber, airtight storage vials

Procedure:

• Equilibration: Allow the container of the deuterated standard to warm to room temperature in a desiccator for at least 30 minutes before opening. This prevents condensation of atmospheric moisture onto the solid standard.[1]

• Weighing: Accurately weigh the required amount of the deuterated standard using a calibrated analytical balance and record the exact weight.[1]

• Dissolution: Carefully transfer the weighed standard to a volumetric flask. Add approximately 50-70% of the final volume of the selected aprotic solvent.[1]

• Mixing: Gently swirl or sonicate the flask until the standard is completely dissolved. Visually inspect to ensure no solid particles remain.[1]

• Dilution to Volume: Once dissolved, add the solvent to the calibration mark on the volumetric flask.[1]

• Homogenization: Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.[1]

• Storage: Transfer the stock solution to a pre-labeled, amber, airtight storage vial. Store at the manufacturer's recommended temperature, typically -20°C or -80°C, to slow any potential exchange.[3]

• Working Solutions: Prepare working solutions by diluting the stock solution with the appropriate solvent. If an aqueous solution is necessary for your experiment, consider using a D₂O-based buffer to minimize back-exchange.[3]

Protocol 2: Evaluation of Deuterated Standard Stability in the Analytical Matrix

Objective: To assess the stability of a deuterated bisphenol standard under the specific conditions of an analytical method.[1]

Materials:

• Deuterated bisphenol standard working solution

• Blank analytical matrix (e.g., serum, plasma, urine)

• LC-MS/MS system

Procedure:

• Prepare Two Sets of Samples:

  • Set A (T=0): Spike a known concentration of the deuterated standard into the analytical matrix. Immediately process and analyze these samples according to your established method.[1]

  • Set B (T=X): Spike the same concentration of the deuterated standard into the analytical matrix and subject it to the conditions you want to test (e.g., let it sit at room temperature for 4 hours, store in the autosampler at 4°C for 24 hours).[1]

• Analysis: Analyze both sets of samples using your LC-MS/MS method. Monitor the signal for both the deuterated standard and the potential unlabeled analogue to assess the extent of back-exchange.[3]

• Data Evaluation: Compare the peak area response of the deuterated standard between Set A and Set B. A significant decrease in the peak area for Set B indicates instability and potential isotopic exchange.[1]

Visualizations

Caption: Troubleshooting workflow for isotopic exchange in deuterated standards.

Caption: Conceptual genomic signaling pathway of Bisphenol A via the Estrogen Receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: LC-MS Analysis of Bisphenols - Addressing Ion Suppression

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address ion suppression in the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of bisphenols.

Troubleshooting Guides

This section provides solutions in a question-and-answer format for common issues related to ion suppression encountered during the analysis of bisphenols.

Q1: My analyte signal for bisphenols is significantly lower in matrix samples (e.g., plasma, milk, food extract) compared to the signal in a pure solvent standard. What is the likely cause?

A1: This phenomenon is a classic indicator of ion suppression , where components in your sample matrix co-eluting with your target bisphenols interfere with the ionization process in the MS source, leading to a decreased signal. The complex nature of biological and environmental samples means they contain numerous endogenous substances like salts, phospholipids, and proteins that can cause this effect.[1][2][3]

Q2: I observe a gradual decrease in the signal intensity of my bisphenol standards over a sequence of injections of matrix samples. What could be happening?

A2: This suggests a build-up of non-volatile matrix components in the ion source or at the front of the analytical column.[4] This accumulation can lead to a progressive increase in ion suppression and a decline in instrument sensitivity. Regular cleaning of the ion source and the use of a guard column are recommended to mitigate this issue.

Q3: My results for bisphenol analysis show poor reproducibility and accuracy, especially at low concentrations. How can I determine if ion suppression is the root cause?

A3: To confirm and quantify ion suppression, a post-column infusion experiment is a highly effective diagnostic tool.[2][5] This involves infusing a constant flow of your bisphenol standard solution into the LC eluent after the analytical column and before the MS source. A stable signal will be observed. You then inject a blank matrix extract. Any dips in the stable baseline signal correspond to regions of ion suppression, indicating where matrix components are eluting and interfering.[2]

Q4: How can I mitigate or eliminate ion suppression in my bisphenol analysis?

A4: There are several strategies that can be employed, often in combination:

• Improve Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before analysis. Techniques like Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and protein precipitation are crucial.[1][6][7] Immunoaffinity chromatography offers very high selectivity for bisphenols, significantly reducing matrix effects.[8]

• Optimize Chromatographic Separation: Adjusting the LC method to chromatographically separate the target bisphenols from the regions of ion suppression (as identified by a post-column infusion experiment) can be very effective.[7] This can be achieved by modifying the mobile phase gradient, changing the column chemistry, or using a column with a different selectivity.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for each bisphenol analyte is the gold standard for quantitative bioanalysis.[9] Since the SIL-IS is chemically identical to the analyte, it will co-elute and experience the same degree of ion suppression. By monitoring the ratio of the analyte to the SIL-IS, accurate quantification can be achieved even in the presence of significant matrix effects.[10]

• Change the Ionization Source: Electrospray ionization (ESI) is more susceptible to ion suppression than Atmospheric Pressure Chemical Ionization (APCI) or Atmospheric Pressure Photoionization (APPI).[11][12][13] If your instrumentation allows, switching to APCI or APPI can significantly reduce ion suppression for certain bisphenols.

• Sample Dilution: A simple approach is to dilute the sample extract. This reduces the concentration of interfering matrix components, although it also reduces the analyte concentration, which may compromise sensitivity for trace-level analysis.[5]

Frequently Asked Questions (FAQs)

Q: What are matrix effects?

A: Matrix effects are the alteration of ionization efficiency by the presence of co-eluting, undetected components in the sample matrix.[14] This can manifest as ion suppression (decreased signal) or, less commonly, ion enhancement (increased signal).[3]

Q: Are all bisphenols affected by ion suppression in the same way?

A: Not necessarily. The extent of ion suppression can depend on the specific chemical properties of the bisphenol analogue and the nature of the co-eluting matrix components. For example, more polar bisphenols may elute earlier in a reversed-phase separation, where they might co-elute with different matrix components than less polar bisphenols.

Q: Can the mobile phase composition influence ion suppression?

A: Yes, mobile phase additives can significantly impact ionization efficiency and matrix effects. For instance, the addition of acids can sometimes lead to severe signal suppression, while buffers like ammonium (B1175870) formate (B1220265) can improve ionization and reduce matrix effects for certain compounds.[14]

Q: How do I choose the right sample preparation technique for my matrix?

A: The choice depends on the complexity of the matrix and the properties of the bisphenols.

• Solid-Phase Extraction (SPE): Highly effective for cleaning up complex matrices like plasma, urine, and food extracts.[1][6][15] Different sorbents can be used to selectively retain the bisphenols while washing away interfering components.

• Liquid-Liquid Extraction (LLE): A classic technique for separating analytes from a sample matrix based on their differential solubility in two immiscible liquids.

• Protein Precipitation (PPT): A simpler method for biological fluids like plasma or serum, where a solvent like acetonitrile (B52724) or methanol (B129727) is used to precipitate and remove proteins. However, this method is less effective at removing other matrix components like phospholipids.

Q: Is it necessary to use a stable isotope-labeled internal standard for every bisphenol in a multi-analyte method?

A: Ideally, yes. For the most accurate and reliable quantification, an individual SIL-IS should be used for each target analyte. This is because even structurally similar bisphenols can have slightly different chromatographic retention times and ionization efficiencies, and thus may be affected differently by co-eluting matrix components.

Data Presentation

Table 1: Comparison of Ionization Sources for the LC-MS/MS Analysis of Bisphenols

Bisphenol	ESI LOD (pg on-column)	APCI LOD (pg on-column)	APPI LOD (pg on-column)
Bisphenol A (BPA)	>500	50	20
Bisphenol S (BPS)	20	20	20
Bisphenol F (BPF)	>500	50	50
Bisphenol B (BPB)	>500	50	50
Bisphenol Z (BPZ)	>500	50	50
Bisphenol AP (BPAP)	>500	50	50

Data summarized from a study comparing ionization techniques.[16] Limits of Detection (LODs) were calculated at a signal-to-noise ratio of 3. This table illustrates that for non-sulfonated bisphenols, APCI and APPI can offer significantly better sensitivity compared to ESI.

Table 2: Matrix Effects and Recoveries of Bisphenols in Plant-Based Beverages with SPE Cleanup

Analyte	Matrix Effect (%)	Recovery at 10 ng/mL (%)	Recovery at 25 ng/mL (%)
Bisphenol A (BPA)	95.0	85.3	78.0
Bisphenol B (BPB)	97.0	98.0	105.0
Bisphenol S (BPS)	96.5	95.0	99.0

Data from a study on plant-based beverages using Solid-Phase Extraction (SPE) for sample cleanup.[17] A matrix effect of 100% indicates no suppression or enhancement. The values close to 100% suggest that the SPE procedure was effective in minimizing ion suppression.

Experimental Protocols

Protocol: Solid-Phase Extraction (SPE) for the Analysis of Bisphenols in Human Plasma

This protocol provides a general procedure for the extraction of bisphenols from human plasma using SPE, a common technique to reduce matrix effects.

1. Materials and Reagents:

• SPE cartridges (e.g., Oasis HLB or equivalent)

• Human plasma samples

• Stable isotope-labeled internal standards (SIL-IS) for each target bisphenol

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Ammonium hydroxide (B78521)

• SPE vacuum manifold

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

2. Sample Preparation:

• Thaw human plasma samples at room temperature.

• Vortex the samples to ensure homogeneity.

• To a 1 mL aliquot of plasma, add the SIL-IS solution and vortex briefly.

• Add 1 mL of 5% ammonium hydroxide in water and vortex. This step helps to deconjugate any glucuronidated or sulfated bisphenols if total bisphenol concentration is of interest (requires enzymatic hydrolysis prior to this step if measuring conjugated forms).

3. SPE Procedure:

• Conditioning: Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of water. Do not allow the cartridge to go dry.

• Loading: Load the pre-treated plasma sample onto the SPE cartridge at a slow, steady flow rate (approximately 1 mL/min).

• Washing: Wash the cartridge with 3 mL of 10% methanol in water to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 5-10 minutes to remove any residual water.

• Elution: Elute the bisphenols from the cartridge with 3 mL of methanol into a clean collection tube.

4. Evaporation and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water) and vortex.

• Transfer the reconstituted sample to an autosampler vial for LC-MS analysis.

Visualizations

Caption: A troubleshooting workflow for identifying and mitigating ion suppression.

Caption: A workflow for developing a robust LC-MS method for bisphenol analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 3. longdom.org [longdom.org]
• 4. Supramolecular Solvent-Based Extraction of Bisphenols and Alkylphenols in Botanical Dietary Supplements Prior to HPLC–MS/MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 7. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 8. 2024.sci-hub.se [2024.sci-hub.se]
• 9. Quantitation of bisphenol A and bisphenol A glucuronide in biological samples by high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. providiongroup.com [providiongroup.com]
• 13. omicsonline.org [omicsonline.org]
• 14. library.dphen1.com [library.dphen1.com]
• 15. researchgate.net [researchgate.net]
• 16. library.dphen1.com [library.dphen1.com]
• 17. mdpi.com [mdpi.com]

improving the recovery of bisphenols during sample preparation

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals improve the recovery of bisphenols during sample preparation.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Low Analyte Recovery

Q1: My bisphenol recovery is consistently low after Solid-Phase Extraction (SPE). What are the common causes and how can I fix it?

A1: Low recovery in SPE can stem from several factors throughout the process. Here are the key areas to investigate:

• Improper Cartridge Conditioning: The SPE sorbent must be properly wetted and activated. Ensure you sequentially pass a suitable organic solvent (e.g., methanol) followed by reagent-grade water through the cartridge before loading your sample. Do not let the cartridge dry out between conditioning and sample loading.[1]

• Incorrect Sample pH: The pH of your sample can significantly impact the retention of phenolic compounds like bisphenols on the sorbent. The optimal pH depends on the specific bisphenol and the sorbent type, but adjusting the sample pH is a critical step to optimize.[2]

• Inappropriate Flow Rate: Loading the sample too quickly can prevent efficient interaction between the analytes and the sorbent. A flow rate of approximately 5-10 mL/min is a good starting point for sample loading.[1]

• Insufficient Elution Solvent Volume or Strength: The elution solvent may not be strong enough or used in sufficient volume to desorb the bisphenols completely from the sorbent. You may need to test different solvents (e.g., methanol (B129727), acetonitrile) or increase the elution volume.[1][3]

• Analyte Breakthrough: This occurs when the sorbent capacity is exceeded, causing the analyte to pass through the cartridge without being retained during the loading step. Consider using a larger sorbent mass or diluting the sample if it is highly concentrated.

Q2: I'm using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, but my bisphenol recoveries are poor and variable. What should I troubleshoot?

A2: QuEChERS is effective but requires optimization for specific analyte-matrix combinations.

• Choice of Extraction Solvent: Acetonitrile (B52724) is commonly used, but its miscibility with water can sometimes lead to lower recoveries for certain compounds. Experimenting with solvent choice and modifiers may be necessary.

• Salts and Buffers: The type and amount of salts (e.g., MgSO₄, NaCl) are critical for inducing phase separation and driving the analytes into the organic layer. Ensure they are added correctly and are of high purity to avoid contamination.[4] Muffling the salts at 400°C overnight can reduce potential BPA contamination.[4]

• Dispersive SPE (d-SPE) Cleanup: The choice of d-SPE sorbent is crucial for removing matrix interferences without adsorbing your target bisphenols. For example, Primary Secondary Amine (PSA) is used to remove fatty acids, but it can also retain phenolic compounds. Zirconium-based sorbents like Z-Sep have been shown to provide good recoveries (70-92%) for BPA and BPS in complex matrices like breast milk.[5]

Issue 2: Poor Reproducibility and Accuracy

Q3: I am observing significant matrix effects (ion suppression or enhancement) in my LC-MS/MS analysis. How can I mitigate this?

A3: Matrix effects are a major challenge in complex samples like biological fluids, food, and environmental extracts, as co-eluting endogenous compounds can interfere with the ionization of the target analytes.[6][7]

• Improve Sample Cleanup: The most direct approach is to remove the interfering matrix components. This can be achieved by optimizing your SPE or QuEChERS cleanup step.[7] Using more selective sorbents or adding extra washing steps can be effective.[1]

• Use Isotope-Labeled Internal Standards: Incorporating a stable isotope-labeled internal standard (e.g., BPA-d16, ¹³C₁₂-BPA) is the most effective way to compensate for matrix effects.[1][6][7][8] These standards co-elute with the native analyte and experience the same ionization suppression or enhancement, allowing for accurate correction during data processing.[7]

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that has undergone the full sample preparation procedure. This helps to mimic the matrix effects seen in the actual samples, improving quantification accuracy.[9]

• Dilute the Sample: If sensitivity allows, diluting the final extract can reduce the concentration of interfering matrix components, thereby lessening their impact on ionization.

Logical Workflow: Troubleshooting Low Bisphenol Recovery

Caption: Troubleshooting workflow for low bisphenol recovery.

Issue 3: Extraneous Peaks and Background Contamination

Q4: I see a significant bisphenol peak in my blank samples. What are the likely sources of contamination?

A4: Bisphenols, particularly BPA, are ubiquitous in laboratory environments, and contamination is a common and frustrating problem.[10][11]

• Solvents and Reagents: Even high-purity or LC-MS grade solvents and water can contain trace levels of BPA.[11][12] It is recommended to test new batches of solvents and water from purification systems.[12][13] Water that has been sitting in a purification system can have higher levels of BPA.[13]

• Labware: Plastic labware (e.g., pipette tips, centrifuge tubes, vials) is a primary source of BPA contamination.[6][10] Whenever possible, use glass or polypropylene (B1209903) labware. Thoroughly rinsing glassware with high-purity solvent and, if appropriate, baking it can help minimize contamination.[10][12]

• Instrumentation: Components within the analytical instrument, such as tubing and seals, can leach bisphenols.[10] A "system blank" injection of mobile phase can help isolate the instrument as the source.[12] It has been observed that BPA from the mobile phase can accumulate on the analytical column during gradient conditioning and then elute as a peak, which can be resolved by switching to an isocratic method.[10][11]

Data & Protocols

Data Presentation: Analyte Recovery

The following tables summarize typical recovery rates for bisphenols using different sample preparation techniques. Note that actual recoveries will depend on the specific matrix, analyte concentration, and optimized protocol.

Table 1: Bisphenol Recovery using Solid-Phase Extraction (SPE)

Bisphenol	Matrix	SPE Sorbent	Recovery (%)	Reference
BADGE·2H₂O	Human Urine	d-SPE/SPE	81	[14]
BPF	Human Urine	d-SPE/SPE	73	[14]
BPE	Human Urine	d-SPE/SPE	72	[14]
Multiple BPs	Human Serum	LLE-SPE	45.8 - 120	[8]
BPA	Mussel	MSPD	75 - 113	[15]

Table 2: Bisphenol Recovery using QuEChERS

Bisphenol	Matrix	d-SPE Sorbent	Recovery (%)	Reference
BPA & BPS	Breast Milk	Z-Sep / Z-Sep Plus	70 - 92	[5]
BPA	Dairy Products	Not Specified	91 - 108	[16][17]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Bisphenols in Aqueous Samples

This protocol is a general guideline for extracting bisphenols from water samples using a reversed-phase C18 cartridge.[1]

• Internal Standard Spiking: Spike the aqueous sample with an appropriate concentration of an isotope-labeled internal standard (e.g., BPA-d14).[1]

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol, followed by 5 mL of HPLC-grade water. Do not allow the cartridge to become dry.[1]

• Sample Loading: Load the prepared sample onto the conditioned cartridge at a controlled flow rate of approximately 5-10 mL/min.[1]

• Washing: Wash the cartridge with 5 mL of HPLC-grade water to remove polar interferences.[1]

• Drying: Dry the cartridge thoroughly under a vacuum or a gentle stream of nitrogen for at least 10 minutes to remove all residual water.[1]

• Elution: Elute the retained bisphenols from the cartridge with 6 mL of methanol into a clean collection tube.[1]

• Concentration & Reconstitution: Evaporate the eluate to near dryness under a gentle stream of nitrogen at approximately 40°C. Reconstitute the residue in a suitable solvent (e.g., mobile phase) for LC-MS or GC-MS analysis.[1]

Workflow: Solid-Phase Extraction (SPE) Protocol

Caption: General experimental workflow for SPE of bisphenols.

Protocol 2: Derivatization of Bisphenols for GC-MS Analysis

For GC analysis, the polar hydroxyl groups of bisphenols must be derivatized to increase their volatility and thermal stability.[18] Silylation is a common and effective technique.[18][19]

• Solvent Exchange: The sample extract must be in a water-immiscible solvent (e.g., dichloromethane (B109758) or hexane). If the extract is in a different solvent, perform a solvent exchange. Water inhibits the derivatization reaction.[18]

• Reaction Acceleration: Add acetone (B3395972) to the extract. Derivatization with silylating agents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is significantly faster in acetone, often completing within 15 seconds at room temperature.[19][20]

• Derivatization: Add an excess of the silylating agent (e.g., BSTFA, often with 1% TMCS as a catalyst) to the extract.[18][19] Vortex briefly.

• Stabilization (Optional but Recommended): To ensure the long-term stability of the derivatives, hydrolyze the excess derivatizing reagent by adding a small amount of water, then dehydrate the sample using anhydrous sodium sulfate.[19][20]

• Analysis: The derivatized sample is now ready for injection into the GC-MS. This process replaces the active hydroxyl groups with more stable trimethylsilyl (B98337) groups.[18]

Signaling Pathway: Derivatization for GC-MS Analysis

Caption: Silylation derivatization pathway for bisphenols.

Analyte Stability

Q5: How stable are bisphenols during sample storage and in analytical solutions?

A5: Analyte stability is critical for accurate quantification.

• Storage Temperature: For long-term stability, stock solutions and samples should be stored at low temperatures. Stock solutions in organic solvents like methanol or acetonitrile are best stored at -80°C.[21] Working solutions and processed samples should be kept at -20°C or below.[21][22][23]

• Solvent Composition: Bisphenols are less stable in aqueous solutions compared to pure organic solvents.[21][23] The rate of degradation increases with higher water content and higher temperatures.[21][24] It is often recommended to prepare aqueous working solutions and standards fresh for each analysis.[23]

• Matrix-Specific Stability: In certain biological matrices like whole saliva, some bisphenol derivatives (e.g., BIS-DMA) can be rapidly converted to BPA at 37°C. Acidifying and cooling the sample can slow this degradation.[22]

Table 3: Stability of Bisphenol Analogs in Different Conditions

Compound	Medium	Storage Temp.	Observation	Reference
BADGE	10% Ethanol	40°C	60% loss after 48 hours	[23][24]
BFDGE	3% Acetic Acid	40°C	82% loss after 48 hours	[23][24]
BADGE	40% Methanol	20°C	~35% concentration decrease after 14 days	[21]
BFDGE	40% Methanol	20°C	~80% concentration decrease after 14 days	[21]
BPA	Whole Saliva	-20°C	Stable for up to 4 months	[22]
BIS-DMA	Whole Saliva	-20°C	Significant conversion to BPA after 4 months	[22]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. ifrj.upm.edu.my [ifrj.upm.edu.my]
• 5. academic.oup.com [academic.oup.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 9. Quantitative Determination of Bisphenol A and Its Congeners in Plant-Based Beverages by Liquid Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Troubleshooting of the determination of bisphenol A at ultra-trace levels by liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Application of Solid Phase Extraction and High-Performance Liquid Chromatography with Fluorescence Detection to Analyze Bisphenol A Bis (2,3-Dihydroxypropyl) Ether (BADGE 2H2O), Bisphenol F (BPF), and Bisphenol E (BPE) in Human Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Optimization of a fast and sensitive method based on matrix solid-phase dispersion-LC-ms/ms for simultaneous determination of phthalates and bisphenols in mussel samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. library.dphen1.com [library.dphen1.com]
• 19. researchgate.net [researchgate.net]
• 20. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Stabilities of bisphenol A diglycidyl ether, bisphenol F diglycidyl ether, and their derivatives under controlled conditions analyzed using liquid chromatography coupled with tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Stability of bisphenol A, triethylene-glycol dimethacrylate, and bisphenol A dimethacrylate in whole saliva - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. benchchem.com [benchchem.com]
• 24. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Background Contamination in Bisphenol A (BPA) and Bisphenol F (BPF) Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating background contamination during the ultra-trace analysis of Bisphenol A (BPA) and Bisphenol F (BPF).

Troubleshooting Guide

This section addresses specific issues related to background contamination encountered during BPA and BPF analysis.

Issue 1: High Background Signal in Blanks and Samples

High background signals for BPA and BPF are a common challenge, often leading to inaccurate quantification and reduced sensitivity.

Question: What are the primary sources of high background signals for BPA and BPF in my analytical blanks?

Answer:

High background signals for BPA and BPF typically originate from several sources within the laboratory environment. These can be broadly categorized as:

• Labware and Apparatus: Polycarbonate materials are a major source of BPA leaching.[1] While less common, other plastics like polystyrene and polypropylene (B1209903) can also be contaminated with low levels of BPA.[2] Pipette tips, centrifuge tubes, and even plastic components within your analytical instrument can contribute to background contamination.

• Solvents and Reagents: BPA and BPF can be present as impurities in solvents, even those of high purity or HPLC grade.[3][4] Water from purification systems is a known source of BPA contamination, often stemming from the plastic components within the system itself.[1][5]

• Sample Handling and Environment: Laboratory dust can contain significant amounts of bisphenols.[1] The use of plastic gloves and other personal protective equipment can also introduce contaminants.

Question: How can I identify the specific source of BPA/BPF contamination in my workflow?

Answer:

A systematic approach is crucial to pinpoint the source of contamination. The following workflow can help isolate the contaminating element:

References

• 1. researchgate.net [researchgate.net]
• 2. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 3. researchgate.net [researchgate.net]
• 4. Troubleshooting of the determination of bisphenol A at ultra-trace levels by liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Chromatographic Separation of Bisphenol Isomers

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the chromatographic separation of bisphenol isomers.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments, providing potential causes and recommended solutions.

Symptom	Potential Cause(s)	Recommended Solution(s)
Poor Resolution / Co-elution of Isomers	1. Inappropriate stationary phase chemistry. 2. Mobile phase composition is not optimal. 3. Gradient elution is not optimized. 4. Flow rate is too high.	1. Select an appropriate column. For aromatic isomers like bisphenols, consider columns that offer alternative selectivity, such as Phenyl-Hexyl or Pentafluorophenyl (PFP) phases, which enhance π-π interactions.[1][2] C18 columns are also commonly used.[3][4] 2. Optimize the mobile phase. Adjust the ratio of organic solvent (acetonitrile or methanol) to water.[5][6] Small changes in mobile phase composition can significantly impact selectivity.[7] Using a buffer to control pH is crucial, as the ionization state of bisphenols can affect retention.[5][8] 3. Refine the gradient. If using gradient elution, adjust the slope and duration to improve the separation of closely eluting peaks.[9] 4. Reduce the flow rate. Lower flow rates can increase interaction time with the stationary phase, potentially improving resolution, though this will increase analysis time.[5]
Peak Tailing	1. Secondary interactions with the stationary phase. 2. Column overload. 3. Contamination of the column or guard column. 4. Inappropriate mobile phase pH.	1. Check for silanol (B1196071) interactions. If using a silica-based column, free silanol groups can cause tailing. Use a highly end-capped column or add a competitive base to the mobile phase. 2. Reduce sample concentration. Dilute the sample to ensure you are not overloading the column.[10] 3. Clean or replace the column/guard column. Flush the column with a strong solvent. If the problem persists, replace the guard column or, if necessary, the analytical column.[11] 4. Adjust mobile phase pH. Ensure the mobile phase pH is at least 1-2 units away from the pKa of the bisphenol isomers to ensure a consistent ionization state.[6][9]
Peak Fronting	1. Column overload (less common than for tailing). 2. Poor column packing. 3. Inadequate mobile phase flow rate.	1. Dilute the sample. As with tailing, reducing the sample concentration can help. 2. Replace the column. If the column bed has collapsed or is poorly packed, it will need to be replaced.[10] 3. Optimize the flow rate. Ensure the flow rate is appropriate for the column dimensions and particle size.[10]
Ghost Peaks / Background Contamination	1. Contamination from solvents, reagents, or lab equipment. 2. Carryover from previous injections. 3. Leaching from plastic components in the HPLC system.	1. Use high-purity solvents and reagents. Use HPLC or LC-MS grade solvents.[12][13] Be aware that bisphenol A (BPA) is a common contaminant in many lab plastics.[12][13] 2. Implement a thorough wash cycle. After each injection, run a wash cycle with a strong solvent to clean the injector and column. 3. Use glass or polypropylene (B1209903) vials. Avoid using polycarbonate labware, which can leach BPA.
Shifting Retention Times	1. Inconsistent mobile phase preparation. 2. Fluctuations in column temperature. 3. Column degradation. 4. Pump malfunction.	1. Prepare fresh mobile phase daily. Ensure accurate and consistent mixing of mobile phase components.[11] 2. Use a column oven. Maintaining a constant column temperature is critical for reproducible retention times.[9] 3. Monitor column performance. If retention times consistently decrease and peak shapes worsen, the column may need to be replaced.[14] 4. Check the pump. Ensure the pump is delivering a consistent flow rate and that there are no leaks.[15]
High Backpressure	1. Clogged frit or column. 2. Precipitated buffer in the mobile phase. 3. High mobile phase viscosity.	1. Filter samples and mobile phases. Use a 0.22 µm or 0.45 µm filter to remove particulates.[9] Reverse flush the column (if permitted by the manufacturer). 2. Ensure buffer solubility. Make sure the buffer is completely dissolved in the mobile phase and is compatible with the organic solvent concentration.[15] 3. Adjust mobile phase or temperature. Consider using a solvent with lower viscosity (e.g., acetonitrile (B52724) over methanol). Increasing the column temperature can also reduce backpressure.

Frequently Asked Questions (FAQs)

Q1: What is the best type of HPLC column for separating bisphenol isomers?

A1: While standard C18 columns are widely used for bisphenol analysis, columns with alternative selectivities can provide better resolution for closely related isomers.[3][4] Phenyl-based columns (e.g., Phenyl-Hexyl) and fluorinated phases (e.g., Pentafluorophenyl or PFP) are excellent choices as they offer π-π and dipole-dipole interactions, which are beneficial for separating aromatic isomers.[1][2] The choice of column will also depend on the specific bisphenol isomers being analyzed.

Q2: How do I choose the right mobile phase for my bisphenol separation?

A2: Reversed-phase chromatography is typically used for bisphenol separation, with a mobile phase consisting of a mixture of water and an organic solvent like acetonitrile or methanol.[3][8] Acetonitrile is often preferred due to its lower viscosity and UV transparency. The ratio of water to organic solvent is a critical parameter to optimize for achieving the desired retention and separation.[5] Using a buffer (e.g., ammonium (B1175870) acetate (B1210297) or formic acid) to control the pH is also important for reproducible results.[6][16]

Q3: Should I use isocratic or gradient elution for separating bisphenol isomers?

A3: The choice between isocratic and gradient elution depends on the complexity of your sample.

• Isocratic elution (constant mobile phase composition) is suitable for simple mixtures with a few bisphenol isomers that have similar retention times.[9]

• Gradient elution (mobile phase composition changes over time) is generally preferred for complex samples containing multiple bisphenol isomers with a wide range of polarities.[9] A gradient allows for the elution of more strongly retained compounds in a reasonable time without compromising the resolution of early-eluting peaks.

Q4: My blank injections show a peak for Bisphenol A (BPA). What is the source of this contamination and how can I eliminate it?

A4: BPA is a very common environmental and laboratory contaminant. The source of the contamination can be from the mobile phase solvents, sample preparation materials, or even components of the HPLC system itself.[12][13]

• Solvents: Use high-purity, LC-MS grade solvents.[12]

• Labware: Avoid using polycarbonate flasks, containers, and pipette tips, as they are known to leach BPA. Use glass or polypropylene labware instead.

• System Contamination: Sometimes, BPA can accumulate on the column from the mobile phase during equilibration.[12][13] Running a blank gradient before injecting your samples can help to wash away some of this accumulated BPA. In some cases, switching to an isocratic method with a higher percentage of organic solvent can resolve the issue.[12][13]

Q5: What are typical detection methods for bisphenol analysis?

A5: The most common detectors for bisphenol analysis are:

• UV-Vis Detector: Bisphenols have a chromophore that allows for detection by UV absorbance, typically around 220-280 nm.

• Fluorescence Detector (FLD): This detector offers higher sensitivity and selectivity for some bisphenols compared to UV detection.[17]

• Mass Spectrometry (MS): Coupling liquid chromatography with a mass spectrometer (LC-MS or LC-MS/MS) provides the highest sensitivity and specificity, allowing for confident identification and quantification at very low levels.[18][19]

Experimental Protocols

Example HPLC-UV Method for Bisphenol A (BPA) and Bis-sulphone (BIS) Separation

This protocol is adapted from a method for the simultaneous assessment of BPA and BIS.[16]

• Column: C18 column

• Mobile Phase: 10 mM ammonium acetate buffer-acetonitrile (58:42 v/v), pH adjusted to 5.

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detection: UV at 254 nm

• Temperature: Ambient

Example UPLC-MS/MS Method for the Separation of Multiple Bisphenol Analogues

This is a general protocol for the screening of multiple bisphenol compounds.

• Column: A phenyl-based UPLC column is recommended for enhanced separation of isomers.[1]

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient Program:

  • Start with a low percentage of B (e.g., 5-10%)

  • Linearly increase the percentage of B over several minutes to elute the bisphenols.

  • Include a wash step with a high percentage of B.

  • Return to initial conditions for column re-equilibration.

• Flow Rate: 0.3 - 0.5 mL/min (typical for UPLC)

• Injection Volume: 1-5 µL

• Detection: Tandem mass spectrometry (MS/MS) in negative ion multiple reaction monitoring (MRM) mode.[18]

Visualizations

Caption: Troubleshooting workflow for poor resolution of bisphenol isomers.

References

• 1. welch-us.com [welch-us.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. ijnrd.org [ijnrd.org]
• 5. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 9. mastelf.com [mastelf.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. Troubleshooting of the determination of bisphenol A at ultra-trace levels by liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. youtube.com [youtube.com]
• 15. lcms.cz [lcms.cz]
• 16. tandfonline.com [tandfonline.com]
• 17. Quantification of Bisphenol A by HPLC [eag.com]
• 18. Development and validation of a capillary high-performance liquid chromatography/electrospray tandem mass spectrometric method for the quantification of bisphenol A in air samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

selecting the appropriate SPE sorbent for bisphenol extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in selecting the appropriate Solid-Phase Extraction (SPE) sorbent for bisphenol analysis.

Frequently Asked Questions (FAQs)

Q1: What is Solid-Phase Extraction (SPE) and why is it necessary for bisphenol analysis?

A1: Solid-Phase Extraction (SPE) is a sample preparation technique used to isolate and concentrate analytes from a complex mixture.[1] For bisphenol analysis, which often deals with trace concentrations in complex matrices like food, water, or biological fluids, a cleanup and concentration step is crucial.[2][3] SPE improves the sensitivity, reliability, and specificity of the analysis by removing interfering compounds from the sample matrix.[1][2]

Q2: What are the key chemical properties of bisphenols to consider for SPE sorbent selection?

A2: Bisphenols, like Bisphenol A (BPA), are phenolic compounds. Key properties include:

• Polarity: They are relatively non-polar molecules but contain polar hydroxyl groups. This dual nature allows for interaction with various sorbent types.

• Acidity: Bisphenols are weakly acidic, with a pKa value for BPA around 9.5 to 10.2.[4] This means that at a neutral or acidic pH, they are in their neutral form, while at a high pH (pH > 10), they become ionized (phenate form). This property is critical for developing retention and elution strategies, especially for ion-exchange sorbents.

Q3: What are the most common types of SPE sorbents used for bisphenol extraction?

A3: The most common sorbents fall into three main categories:

• Reversed-Phase Sorbents: These are non-polar sorbents used to extract analytes from polar matrices like water.[5] C18 (octadecylsilane) is the most widely used sorbent for bisphenol extraction from aqueous samples.[4][6]

• Polymeric Sorbents: These are often based on polystyrene-divinylbenzene (PS-DVB) and can offer higher capacity and stability across a wider pH range compared to silica-based sorbents.

• Selective Sorbents: Molecularly Imprinted Polymers (MIPs) are highly selective sorbents designed to bind specific molecules like bisphenols.[2][7] They are particularly useful for complex matrices where high selectivity is needed to remove interferences.[2][8]

Q4: Can I use the same SPE protocol for different types of bisphenols (e.g., BPA, BPF, BPS)?

A4: Generally, protocols developed for BPA can often be applied to other structurally similar bisphenols like BPF and BPE, as they share similar chemical properties.[9] However, retention and elution characteristics may vary slightly. For quantitative analysis, the method should be validated for each specific bisphenol to ensure optimal performance. Highly selective sorbents like MIPs may have different affinities for different bisphenol analogues.[7]

Sorbent Selection Guide

Q5: How do I select the right SPE sorbent for my specific sample matrix?

A5: The choice of sorbent is primarily determined by the sample matrix and the properties of the analyte.[1][10]

• For Aqueous Samples (e.g., Drinking Water, Surface Water): The goal is to separate the relatively non-polar bisphenols from the highly polar water matrix.

  • Recommended Sorbent: Reversed-phase sorbents like C18 or polymeric equivalents are highly effective.[4][11]

  • Mechanism: The non-polar bisphenol molecules are retained on the non-polar C18 surface via hydrophobic interactions, while the polar water molecules pass through. The bisphenols are then eluted with a non-polar organic solvent.

• For Complex Food and Beverage Samples (e.g., Canned Foods, Wine, Milk): These matrices contain numerous interfering compounds (fats, proteins, sugars).

  • Recommended Sorbent: Highly selective sorbents like Molecularly Imprinted Polymers (MIPs) are ideal.[2][8][12] They provide excellent cleanup by selectively binding bisphenols while allowing matrix components to be washed away.

  • Alternative: Reversed-phase sorbents can be used, but may require more extensive sample pre-treatment (like liquid-liquid extraction or protein precipitation) and method development to minimize matrix effects.

• For Biological Fluids (e.g., Urine, Serum, Plasma): These samples are complex and bisphenols are often present in a conjugated form (e.g., glucuronidated).

  • Sample Pre-treatment is Critical: An enzymatic hydrolysis step (e.g., using β-glucuronidase) is typically required to cleave the conjugates and release the free bisphenol before SPE.[9][13]

  • Recommended Sorbent: Phenyl-based sorbents or polymeric reversed-phase sorbents are suitable choices. Phenyl phases can provide additional π-π interactions, enhancing selectivity for phenolic compounds.[9]

The following diagram illustrates the decision-making process for sorbent selection.

Fig 1. Sorbent selection workflow for bisphenol extraction.

Quantitative Data Summary

The following table summarizes the performance of different SPE sorbents for bisphenol extraction from various matrices.

Sorbent Type	Matrix	Analyte	Spiking Level	Average Recovery (%)	Citation
C18	Drinking Water	BPA	200 ng/mL	88%
C18	Water	BPA	15 ng/mL	90 - 100%	[4]
C18	Deionized Water	BPA	1 µg/L	92.6%	[6]
Molecularly Imprinted Polymer (MIP)	Canned Food (Peas, Carrots)	BPA	1 µg/L	> 95%	[2]
Molecularly Imprinted Polymer (MIP)	Wine (Red and White)	BPA	2 µg/kg	> 80%	[8]
Molecularly Imprinted Polymer (MIP)	Cheese	BPA	3 - 30 µg/kg	93.1 - 100.8%	[12]
Molecularly Imprinted Polymer (MIP)	Infant Formula	BPA	1 - 2 µg/L	> 80%	[3]
Phenyl	Human Urine	BPF, BPE, etc.	100 - 300 ng/mL	74.3 - 86.5%	[9]

Troubleshooting Guide

Q6: My bisphenol recovery is low. What are the common causes and solutions?

A6: Low recovery is a frequent issue in SPE. The cause can be pinpointed by analyzing the fractions from each step (load, wash, and elution).

Common Cause	Solution(s)
Analyte Breakthrough (Found in Loading Fraction)	Improper Conditioning: Ensure the sorbent is fully wetted. Condition with methanol (B129727), followed by reagent water, and do not let the sorbent dry out before loading the sample.[14][15] Incorrect Sample pH: For reversed-phase, ensure the sample pH is below the pKa of the bisphenols (~pH < 8) to keep them in their neutral, more retentive form. High Flow Rate: Decrease the sample loading flow rate (e.g., to ~1-2 mL/min) to allow sufficient interaction time between the analyte and the sorbent.[7][15] Sorbent Overload: The mass of the analyte and matrix components exceeds the sorbent's capacity. Reduce the sample volume or use a cartridge with a larger sorbent mass.[14][15]
Analyte Loss During Wash Step (Found in Wash Fraction)	Wash Solvent is Too Strong: The wash solvent may be eluting the bisphenols along with the interferences. Decrease the organic content or strength of the wash solvent.[14]
Incomplete Elution (Analyte Remains on Sorbent)	Elution Solvent is Too Weak: The elution solvent does not have sufficient strength to desorb the analyte from the sorbent. Increase the solvent's organic strength or use a stronger solvent (e.g., switch from methanol to acetonitrile).[14] Insufficient Elution Volume: The volume of the elution solvent is not enough to elute all the retained analyte. Increase the elution volume and collect it in fractions to test.[14] Strong Secondary Interactions: The analyte may have unintended secondary interactions with the sorbent (e.g., polar interactions with silica). Adjust the pH or ionic strength of the eluent to disrupt these interactions.

Q7: I am seeing high background or contamination in my blank samples. What are the sources and how can I prevent this?

A7: Bisphenol contamination is a significant challenge due to its widespread use in plastics.

• Sources of Contamination:

  • Solvents and Reagents: Even high-purity or LC-MS grade solvents can contain trace levels of BPA.[16][17]

  • Labware: Polycarbonate or other plastic containers, pipette tips, and vials can leach bisphenols.

  • SPE Cartridges: The plastic housing of the SPE cartridges themselves can be a source of contamination.[18]

  • Water Purification Systems: Plastic components within water purifiers can introduce BPA into reagent water.[18]

• Prevention Strategies:

  • Use Glassware: Whenever possible, use glass volumetric flasks, cylinders, and vials. If plastic must be used, rinse thoroughly with solvent. Heat-treating glassware (e.g., 4 hours at 400°C) can remove organic contaminants.[18]

  • Select Appropriate Hardware: Use SPE tubes made of glass or high-quality polypropylene (B1209903) with PTFE frits to minimize leaching.

  • Run Procedural Blanks: Always process a blank sample (reagent water or a certified clean matrix) alongside your actual samples using the exact same procedure, reagents, and materials. This helps to identify and quantify the level of background contamination.[16]

  • Pre-clean Equipment: Rigorously clean all lab equipment before use.

  • Check Mobile Phase: In LC-MS analysis, background BPA can accumulate on the analytical column from the mobile phase, especially during gradient elution.[16][17] An isocratic elution method may help mitigate this issue.[16]

The following diagram provides a workflow for troubleshooting common SPE issues.

Fig 2. Troubleshooting workflow for bisphenol SPE.

Experimental Protocols

Protocol 1: Extraction of BPA from Drinking Water using C18 SPE

This protocol is adapted for extracting BPA from clear aqueous samples.[4]

• Sorbent: 500 mg / 6 mL C18 SPE Cartridge.

• Sample Preparation: To 100 mL of water sample, adjust the pH to ~7 using acetic acid.[4]

• Conditioning:

  • Pass 5 mL of methanol through the cartridge.

  • Pass 5 mL of deionized water through the cartridge. Do not allow the sorbent to go dry.

• Sample Loading:

  • Load the 100 mL water sample onto the cartridge at a flow rate of approximately 5 mL/min.[4]

• Washing:

  • Pass 5 mL of deionized water through the cartridge to remove residual salts and polar interferences.

  • Dry the cartridge under vacuum for 5-10 minutes.

• Elution:

  • Elute the retained BPA with 2 x 3 mL aliquots of methanol into a collection tube.

• Reconstitution:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen at < 40°C.

  • Reconstitute the residue in a suitable volume (e.g., 500 µL) of mobile phase for LC analysis.[4]

Protocol 2: Extraction of BPA from Canned Food (Liquid Portion) using MIP SPE

This protocol is designed for complex matrices where high selectivity is required.[2]

• Sorbent: AFFINIMIP® SPE Bisphenols 100 mg / 3 mL Cartridge.

• Sample Preparation: Filter the liquid portion from the canned food through a 4-7 µm filter paper.

• Conditioning:

  • Pass 5 mL of Methanol-2% Acetic Acid through the cartridge.

  • Pass 5 mL of Acetonitrile (B52724) through the cartridge.

  • Pass 5 mL of deionized water through the cartridge.

• Sample Loading:

  • Load up to 10 mL of the filtered liquid sample onto the cartridge at a flow rate of 1-2 mL/min.

• Washing:

  • Wash the cartridge with 9 mL of ultrapure water.

  • Wash the cartridge with 6 mL of 40% (v/v) acetonitrile in water.[8]

  • Dry the cartridge under full vacuum for 1 minute.

• Elution:

  • Elute the retained bisphenols with 3 mL of methanol into a collection tube.

• Reconstitution:

  • Evaporate the eluate to dryness.

  • Dissolve the residue in mobile phase for subsequent HPLC analysis.[2]

References

• 1. Selecting the sorbent for solid phase extraction | Analytics-Shop [analytics-shop.com]
• 2. affinisep.com [affinisep.com]
• 3. affinisep.de [affinisep.de]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 7. bioszeparacio.hu [bioszeparacio.hu]
• 8. affinisep.it [affinisep.it]
• 9. Application of Solid Phase Extraction and High-Performance Liquid Chromatography with Fluorescence Detection to Analyze Bisphenol A Bis (2,3-Dihydroxypropyl) Ether (BADGE 2H2O), Bisphenol F (BPF), and Bisphenol E (BPE) in Human Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. How to Select a Sorbent | Products | GL Sciences [glsciences.com]
• 11. lcms.cz [lcms.cz]
• 12. researchgate.net [researchgate.net]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. SPE Troubleshooting | Thermo Fisher Scientific - KR [thermofisher.com]
• 15. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 16. Troubleshooting of the determination of bisphenol A at ultra-trace levels by liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Derivatization of Bisphenols for GC-MS Analysis

Welcome to the Technical Support Center for the derivatization of bisphenols for Gas Chromatography-Mass Spectrometry (GC-MS) analysis. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to overcome common challenges in the derivatization of bisphenols.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the GC-MS analysis of bisphenols?

A1: Bisphenols are polar compounds containing phenolic hydroxyl groups, which give them relatively low volatility and a tendency to interact with active sites in the GC system (e.g., injector liner, column). This can lead to poor chromatographic peak shape (tailing), reduced sensitivity, and poor reproducibility.[1] Derivatization, typically through silylation or acylation, converts the polar hydroxyl groups into less polar, more volatile, and more thermally stable derivatives.[2][3] This improves chromatographic performance, leading to sharper peaks, increased sensitivity, and better overall analytical results.[2][3]

Q2: What are the most common derivatization methods for bisphenols?

A2: The two most common derivatization methods for bisphenols for GC-MS analysis are:

• Silylation: This involves replacing the active hydrogen of the hydroxyl groups with a trimethylsilyl (B98337) (TMS) group. Common silylating reagents include N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[4][5][6] A catalyst such as Trimethylchlorosilane (TMCS) is often added to BSTFA to increase its reactivity, especially for hindered hydroxyl groups.[4][5]

• Acylation: This method involves the reaction of the hydroxyl groups with an acylating agent, such as acetic anhydride (B1165640) or a fluorinated anhydride like trifluoroacetic anhydride (TFAA).[1][7] This process forms ester derivatives which are more volatile and suitable for GC-MS analysis.

Q3: How do I choose between silylation and acylation?

A3: The choice depends on several factors including the specific bisphenols being analyzed, the sample matrix, and the desired sensitivity.

• Silylation is a very common and effective method, often providing high reaction yields and good sensitivity.[8] However, silylating reagents and the resulting TMS derivatives are sensitive to moisture, which can lead to incomplete derivatization or degradation of the derivatives.[3]

• Acylation , particularly with acetic anhydride, can be performed in the presence of water and may be more robust for aqueous samples.[7] Fluorinated anhydrides can create derivatives that are highly sensitive for electron capture detection (ECD) if that is being used. A potential drawback of using halogenated anhydrides is that they can be harsh on GC columns if excess reagent is injected.

Q4: How can I improve the stability of my derivatized bisphenols?

A4: The stability of derivatized bisphenols, especially TMS derivatives, is a critical concern. To improve stability:

• Ensure all glassware, solvents, and the sample extract are completely dry before derivatization, as moisture can hydrolyze the derivatives.[3]

• After derivatization, storing samples at low temperatures (-18°C or -20°C) can significantly prolong their stability.[4][9] One study found that BSTFA derivatives were stable for about 3 weeks when stored at -18°C.[4]

• Analyze samples as soon as possible after derivatization.

• For silylated derivatives, some studies suggest hydrolyzing the excess silylating reagent with a small amount of water and then drying with anhydrous sodium sulfate (B86663) to improve long-term stability.[10]

Troubleshooting Guide

This section addresses specific issues that may be encountered during the derivatization of bisphenols for GC-MS analysis.

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Derivatization Product Peak	1. Incomplete reaction: Reaction time or temperature may be insufficient. 2. Presence of moisture: Water in the sample or reagents can inhibit the reaction, especially for silylation. 3. Degradation of derivatizing reagent: Reagents can degrade if not stored properly. 4. Matrix interference: Components in the sample matrix may be interfering with the derivatization reaction.	1. Increase the reaction time and/or temperature. For silylation with BSTFA, a common condition is 60-80°C for 30-60 minutes.[8][11] 2. Thoroughly dry the sample extract under a stream of nitrogen before adding the derivatization reagent. Ensure all solvents are anhydrous. 3. Store derivatizing reagents in a desiccator and under an inert atmosphere if possible. Purchase fresh reagents if degradation is suspected. 4. Improve sample cleanup procedures to remove interfering matrix components. Consider using an internal standard to compensate for matrix effects.[4]
Peak Tailing	1. Incomplete derivatization: Residual underivatized bisphenols will tail due to their polarity. 2. Active sites in the GC system: The GC liner, column, or injection port may have active sites that interact with the analytes. 3. Column overload: Injecting too much sample can lead to peak distortion. 4. Inappropriate GC column: The column phase may not be suitable for the analytes.	1. Re-optimize the derivatization conditions (time, temperature, reagent concentration) to ensure the reaction goes to completion. 2. Use a deactivated GC liner and perform regular inlet maintenance. Consider using a guard column to protect the analytical column.[12] If the column is old, trimming the front end or replacing it may be necessary.[12] 3. Dilute the sample or reduce the injection volume. 4. A non-polar or low-polarity column, such as a 5% diphenyl / 95% dimethylpolysiloxane phase, is generally recommended for the analysis of bisphenol derivatives.[8][11]
Presence of Multiple Peaks for a Single Bisphenol	1. Incomplete derivatization: Both the derivatized and underivatized forms of the bisphenol may be present. 2. Formation of byproducts: Side reactions can occur, especially at high temperatures. 3. Isomerization of the analyte.	1. Confirm the identity of the peaks by examining their mass spectra. The underivatized bisphenol will have a lower molecular weight. Optimize derivatization conditions to drive the reaction to completion. 2. Try using milder reaction conditions (lower temperature, shorter time). 3. Ensure sample handling and preparation steps are not causing isomerization.
Poor Reproducibility	1. Inconsistent derivatization: Variations in reaction time, temperature, or reagent addition can lead to inconsistent results. 2. Derivative instability: Derivatives may be degrading in the time between derivatization and injection. 3. Matrix effects: Variations in the sample matrix can affect derivatization efficiency and instrument response.	1. Use an autosampler for precise reagent addition and ensure consistent reaction times and temperatures for all samples and standards. 2. Analyze samples immediately after derivatization or store them under consistent, cold conditions. Maintain a consistent time between derivatization and injection for all samples in a batch. 3. Use a deuterated internal standard for each analyte to correct for variations in derivatization and matrix effects.[2]

Experimental Protocols

Protocol 1: Silylation with BSTFA + 1% TMCS

This protocol is a general guideline for the silylation of bisphenols using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst.

Materials:

• Dried sample extract

• BSTFA + 1% TMCS

• Pyridine (optional, as a catalyst)

• Anhydrous solvent (e.g., acetone, ethyl acetate (B1210297), or hexane)

• Heating block or oven

• GC vials with inserts

Procedure:

• Ensure the sample extract is completely dry. This can be achieved by evaporating the extraction solvent under a gentle stream of nitrogen.

• Reconstitute the dried extract in a small volume of anhydrous solvent (e.g., 100 µL).

• Add the silylating reagent. A common approach is to add 100 µL of BSTFA + 1% TMCS.[8][11] Some protocols may also include a catalyst like pyridine.[3]

• Cap the vial tightly and vortex for 30 seconds to ensure thorough mixing.

• Heat the vial at a controlled temperature. Common conditions range from 60°C to 80°C for 30 to 60 minutes.[8][11]

• Allow the vial to cool to room temperature.

• The sample is now ready for GC-MS analysis. If necessary, the sample can be further diluted with an appropriate anhydrous solvent.

Protocol 2: Acylation with Acetic Anhydride

This protocol provides a general method for the acylation of bisphenols using acetic anhydride.

Materials:

• Aqueous sample or dried extract

• Acetic Anhydride

• Potassium carbonate (K2CO3) or sodium acetate as a catalyst

• Extraction solvent (e.g., chlorobenzene, diethyl ether)

• Disperser solvent (e.g., acetone) if performing in-situ derivatization

• Heating block or oven

Procedure for In-situ Derivatization and Extraction:

• To a 5.0 mL aqueous sample, add a catalyst such as K2CO3 (to a final concentration of 0.5% w/v).

• Prepare a mixture of 500 µL of a disperser solvent (e.g., acetone) containing 30.0 µL of an extraction solvent (e.g., chlorobenzene) and 30.0 µL of acetic anhydride.

• Rapidly inject this mixture into the aqueous sample.

• Vortex briefly to mix. The derivatization and extraction occur simultaneously within a few seconds.

• Centrifuge the sample to separate the phases.

• Collect the sedimented organic phase for GC-MS analysis.

Procedure for Derivatization of a Dried Extract:

• Evaporate the solvent from the sample extract to dryness under a stream of nitrogen.

• Add 3 mL of acetic anhydride and 0.5 g of sodium acetate (as a catalyst) to the reaction vial.

• Seal the vial tightly and heat at 110°C for 30 minutes.[13]

• After cooling, the reaction mixture can be worked up by partitioning between an organic solvent and water to remove excess reagents before GC-MS analysis.

Quantitative Data Summary

The following tables summarize quantitative data from various studies to aid in method selection and optimization.

Table 1: Comparison of Derivatization Methods for Bisphenol A (BPA)

Derivatization Method	Reagent(s)	Typical Reaction Conditions	Limit of Detection (LOD)	Reference(s)
Silylation	BSTFA + 1% TMCS	80°C for 30 min	57 ppb	[8]
Silylation	BSTFA	70°C for 2 hours (optimized)	LOQ = 15.3 ng/L (as TFAA derivative)	[1]
Acylation	Acetic Anhydride (in-situ)	Room temperature, few seconds	0.01 µg/L
Halide Alkylation	PFBOCl	-	6 µg/kg (EI-GC-MS)	[4]
Halide Alkylation	PFBOCl	-	0.02 µg/kg (NCI-GC-MS)	[4]

Table 2: GC-MS Parameters for Silylated Bisphenol Analysis

Parameter	Value	Reference(s)
GC Column	30 m x 0.25 mm I.D., 0.25 µm film thickness (5% diphenyl / 95% dimethylpolysiloxane)	[8]
Injector Temperature	250°C	[7]
Oven Program	Initial 150°C for 2 min, ramp at 30°C/min to 270°C, hold for 5 min	[7]
Carrier Gas	Helium at 1 mL/min	[7]
MS Interface Temp.	280°C - 300°C	[4][7]
Ion Source Temp.	200°C	[4]
Ionization Mode	Electron Ionization (EI) at 70 eV	[7]
Detection Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)	[4][7]

Visualizations

Caption: General workflow for bisphenol derivatization and GC-MS analysis.

Caption: Decision tree for troubleshooting common derivatization problems.

References

• 1. simiecoind.ro [simiecoind.ro]
• 2. library.dphen1.com [library.dphen1.com]
• 3. Comparison of two derivatization-based methods for solid-phase microextraction-gas chromatography-mass spectrometric determination of bisphenol A, bisphenol S and biphenol migrated from food cans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 5. library.dphen1.com [library.dphen1.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Improved stability of TMS derivatives for the robust quantification of plant polar metabolites by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. agilent.com [agilent.com]
• 13. gmpinsiders.com [gmpinsiders.com]

stability of 2,2'-Bis(hydroxyphenyl)methane-d4 in different solvents and pH

This technical support center provides guidance and answers frequently asked questions regarding the stability of 2,2'-Bis(hydroxyphenyl)methane-d4 in various solvents and under different pH conditions. This information is intended for researchers, scientists, and drug development professionals to ensure the integrity of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2,2'-Bis(hydroxyphenyl)methane-d4?

A1: The primary stability concern for 2,2'-Bis(hydroxyphenyl)methane-d4 is the potential for hydrogen-deuterium (H/D) exchange at the phenolic hydroxyl groups and, to a lesser extent, on the aromatic rings. This exchange can be influenced by the solvent, pH, temperature, and presence of moisture, potentially leading to a loss of isotopic labeling. Additionally, like other phenolic compounds, it may be susceptible to oxidation.

Q2: Which solvents are recommended for preparing and storing solutions of 2,2'-Bis(hydroxyphenyl)methane-d4?

A2: For optimal stability, it is recommended to use aprotic and anhydrous solvents. Acetonitrile (B52724) and methanol (B129727) are commonly used for creating stock solutions of similar bisphenol compounds. Based on general principles for deuterated phenols, aprotic solvents are preferred to minimize H/D exchange. If aqueous solutions are necessary for experimental procedures, they should be prepared fresh and used immediately.

Q3: How does pH affect the stability of 2,2'-Bis(hydroxyphenyl)methane-d4 in aqueous solutions?

Q4: What are the recommended storage conditions for solutions of 2,2'-Bis(hydroxyphenyl)methane-d4?

A4: To minimize degradation, solutions of 2,2'-Bis(hydroxyphenyl)methane-d4 should be stored at low temperatures, such as -20°C or -80°C, in tightly sealed amber glass vials to protect from light and moisture. The presence of water can significantly decrease the stability of bisphenol compounds.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of Isotopic Purity (Lower than expected m/z in Mass Spectrometry)	Hydrogen-Deuterium (H/D) exchange.	- Use anhydrous, aprotic solvents for stock solutions.- Prepare aqueous solutions fresh before use.- Avoid strongly acidic or basic conditions.- Store solutions at low temperatures in tightly sealed vials.
Appearance of Unexpected Peaks in Chromatogram	Degradation of the compound.	- Check storage conditions (temperature, light exposure, moisture).- Verify the purity of the solvent.- Perform a forced degradation study to identify potential degradation products.
Inconsistent Results Between Experiments	Instability of working solutions.	- Prepare fresh working solutions for each experiment.- Minimize the time working solutions are kept at room temperature.- Ensure consistent storage conditions for all aliquots.

Quantitative Data Summary

While specific quantitative stability data for 2,2'-Bis(hydroxyphenyl)methane-d4 is limited in publicly available literature, the following table summarizes the stability of the closely related compound, Bisphenol F diglycidyl ether (BFDGE), which can provide an indication of the core structure's stability under hydrolytic conditions.

Table 1: Stability of Bisphenol F Diglycidyl Ether (BFDGE) in Different Solvents

Solvent (Food Simulant)	Temperature (°C)	% Loss after 48 hours
10% Ethanol	25	46%
10% Ethanol	40	69%
Distilled Water	25	Not specified, but degradation noted
3% Acetic Acid	25	63%
3% Acetic Acid	40	82%

Data is indicative and pertains to BFDGE, not 2,2'-Bis(hydroxyphenyl)methane-d4. The stability of the deuterated parent compound may differ.

Experimental Protocols

Protocol 1: General Procedure for Evaluating the Stability of 2,2'-Bis(hydroxyphenyl)methane-d4 in a Specific Solvent

This protocol outlines a general method for assessing the stability of 2,2'-Bis(hydroxyphenyl)methane-d4 in a chosen solvent over time.

1. Materials:

• 2,2'-Bis(hydroxyphenyl)methane-d4

• High-purity, anhydrous solvent of interest (e.g., acetonitrile, methanol, DMSO)

• Amber glass vials with screw caps

• Volumetric flasks and pipettes

• HPLC or LC-MS/MS system

2. Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2,2'-Bis(hydroxyphenyl)methane-d4 in the chosen solvent at a known concentration (e.g., 1 mg/mL).

• Sample Preparation: Aliquot the stock solution into several amber glass vials. Prepare multiple sets of vials for analysis at different time points.

• Storage: Store the vials under the desired conditions (e.g., room temperature, 4°C, -20°C).

• Time-Point Analysis: At specified time intervals (e.g., 0, 24, 48, 72 hours, 1 week), remove a set of vials for analysis.

• Analysis: Analyze the samples by a validated HPLC or LC-MS/MS method to determine the concentration of 2,2'-Bis(hydroxyphenyl)methane-d4 remaining.

• Data Evaluation: Calculate the percentage of the compound remaining at each time point relative to the initial concentration (time 0).

Protocol 2: General Procedure for Evaluating pH Stability (Forced Degradation)

This protocol describes a forced degradation study to assess the stability of 2,2'-Bis(hydroxyphenyl)methane-d4 across a range of pH values.

1. Materials:

• 2,2'-Bis(hydroxyphenyl)methane-d4 stock solution in a water-miscible organic solvent (e.g., acetonitrile or methanol).

• Hydrochloric acid (HCl) solutions of varying concentrations (for acidic conditions).

• Sodium hydroxide (B78521) (NaOH) solutions of varying concentrations (for basic conditions).

• Phosphate or other suitable buffers for maintaining neutral pH.

• HPLC or LC-MS/MS system.

2. Procedure:

• Sample Preparation: In separate vials, add a small, known volume of the 2,2'-Bis(hydroxyphenyl)methane-d4 stock solution to the different pH solutions (acidic, neutral, and basic). The final concentration of the organic solvent should be kept low to primarily observe the effect of pH.

• Incubation: Incubate the samples at a controlled temperature (e.g., room temperature or an elevated temperature to accelerate degradation) for a defined period.

• Neutralization: After incubation, neutralize the acidic and basic samples to stop the degradation process.

• Analysis: Analyze all samples using a validated stability-indicating HPLC or LC-MS/MS method.

• Data Comparison: Compare the peak area of 2,2'-Bis(hydroxyphenyl)methane-d4 in the stressed samples to that of a control sample (prepared at the same concentration but analyzed immediately) to determine the extent of degradation.

Visualizations

Caption: Workflow for assessing the stability of 2,2'-Bis(hydroxyphenyl)methane-d4 in different solvents.

Caption: Factors influencing the stability of 2,2'-Bis(hydroxyphenyl)methane-d4.

Technical Support Center: Overcoming Poor Repeatability in Low-Level Bisphenol Quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the sensitive quantification of bisphenols.

Frequently Asked Questions (FAQs)

Q1: Why am I consistently seeing a bisphenol A (BPA) peak in my blank injections?

A1: The presence of BPA in blank injections is a common and frustrating issue, primarily caused by widespread environmental contamination.[1][2][3] The ubiquitous nature of BPA in laboratory settings can lead to false positives and poor repeatability.[2] Common sources of contamination include:

• Solvents and Reagents: Even high-purity, LC-MS grade solvents and ultrapure water can contain trace levels of BPA.[2][3][4] Water purification systems themselves can be a source of contamination.[2][5]

• Laboratory Equipment: Plasticware (including pipette tips, vials, and tubing), even if not made of polycarbonate, can be a significant source.[1][3][5] Glassware that is not properly cleaned can also harbor residual BPA.[4][6]

• Environmental Exposure: BPA can be present in laboratory dust and air, which can contaminate samples left exposed.[1][5]

To identify the source, it is recommended to run method blanks and system blanks (direct injection of the mobile phase) to systematically isolate the contamination.[1][4]

Q2: My results are not repeatable at low concentrations. What are the most likely causes?

A2: Poor repeatability at low concentrations is a frequent challenge.[2][3][4] The primary causes are often a combination of background contamination and the analytical method itself. A key phenomenon to be aware of, particularly with LC-MS/MS, is the accumulation of BPA from the mobile phase onto the analytical column head during the equilibration phase of a gradient elution.[2][3][4] This trapped BPA can then elute as a "ghost peak" during the gradient run, leading to inconsistent and artificially high readings in subsequent samples and blanks.[3][4]

Q3: How can I determine if matrix effects are impacting the accuracy of my results?

A3: Matrix effects, such as ion suppression or enhancement in LC-MS/MS, are a major concern when analyzing complex samples like serum, milk, or food extracts.[4][7] These effects can lead to significant inaccuracies in quantification. To evaluate for matrix effects, you can perform a post-extraction spike experiment. This involves comparing the signal response of an analyte spiked into a blank matrix extract after the extraction process to the response of a standard prepared in a clean solvent at the same concentration. A significant difference between these two responses indicates the presence of matrix effects.[4]

Q4: What is the most effective way to improve precision and accuracy in low-level bisphenol analysis?

A4: To combat variability, the use of an isotopically labeled internal standard (e.g., BPA-d16) is critical.[4] This standard should be added to all samples, calibration standards, and blanks at a known concentration as early as possible in the sample preparation workflow. The internal standard co-elutes with the native analyte and helps correct for variability in sample preparation, injection volume, and instrument response, thereby significantly improving precision and accuracy.[4][8]

Troubleshooting Guide

This guide provides solutions to specific issues encountered during low-level bisphenol analysis.

Symptom	Possible Cause(s)	Recommended Solution(s)
Consistent BPA peak in blank injections.	Contamination from solvents, reagents, labware, or the LC system itself.[1][3][4]	1. Test a new batch of solvents and use water filtered through a hydrophobic membrane.[6][9] 2. Switch exclusively to glass or certified BPA-free polypropylene (B1209903) labware.[1] Bake glassware and rinse with a high-purity solvent before use.[10] 3. Prepare a "system blank" by injecting the mobile phase directly to isolate the contamination source.[4] 4. Install a trap column between the eluent mixer and the injector to remove BPA leached from the LC system.[2]
Peak area for BPA increases with column conditioning time in a gradient elution.	Accumulation of BPA from the mobile phase onto the analytical column.[2][3][4]	1. Switch from a gradient to an isocratic elution method. A mobile phase with a higher initial organic content can prevent BPA from binding to the column head.[2][3][4]
Poor repeatability between replicate injections.	Background contamination, inconsistent injection volumes, or carryover from a previous high-concentration sample.	1. Implement the contamination control measures listed above. 2. Use an isotopically labeled internal standard to correct for injection volume variability.[4][8] 3. Optimize the autosampler wash procedure with a strong solvent to minimize carryover.
Low recovery in spiked samples.	Inefficient extraction from the sample matrix; analyte loss during sample preparation steps (e.g., evaporation).	1. Optimize the solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol (e.g., adjust pH, change sorbent type or elution solvent).[8][11] 2. Use an internal standard to correct for analyte loss during preparation.[8] 3. Ensure the evaporation step (e.g., under nitrogen) is not too harsh, which can lead to loss of the analyte.
Recovery is significantly above 100%.	Ion enhancement due to matrix components or co-eluting interferences.[4]	1. Improve chromatographic separation to resolve BPA from interfering compounds.[4] 2. Use a more selective mass transition in your MS/MS method.[4] 3. Implement a more rigorous sample clean-up procedure (e.g., add a washing step in SPE) to remove matrix components.[4][7]

Experimental Protocols

Protocol 1: Minimizing Background BPA Contamination

This protocol outlines essential steps to create a low-BPA analysis environment.

• Labware Selection and Preparation:

  • Avoid all polycarbonate plastics. Use only certified BPA-free polypropylene (PP) or glass labware for sample collection, storage, and preparation.[1]

  • Thoroughly wash all glassware with detergent, followed by multiple rinses with ultrapure water and a final rinse with a high-purity solvent (e.g., methanol (B129727) or acetonitrile).

  • For ultra-trace analysis, bake glassware at 400°C for 4 hours to remove any residual organic contaminants.[10]

• Reagent and Solvent Qualification:

  • Use LC-MS grade or higher purity solvents. Test new bottles by running a solvent blank to ensure they are free of BPA contamination.[2]

  • Prepare all aqueous solutions and mobile phases with ultrapure water that has been passed through a hydrophobic filter to remove potential BPA leached from the purification system.[6]

• Laboratory Environment:

  • Maintain a clean work area to minimize dust, which can be a source of BPA.[1]

  • Keep samples and standards covered whenever possible to prevent contamination from laboratory air.[5]

  • Prepare BPA stock solutions and high-concentration standards in a separate area from where trace samples are handled to avoid cross-contamination.[6]

Protocol 2: Solid-Phase Extraction (SPE) for BPA in Human Serum

This protocol provides a general methodology for extracting BPA from a complex biological matrix.

• Sample Pre-treatment:

  • Thaw a 0.5 mL human serum sample.

  • Add 10 µL of a 100 ng/mL BPA-d16 internal standard solution.

  • Add 0.5 mL of a suitable buffer to adjust the pH.

• SPE Cartridge Conditioning:

  • Condition a polymeric SPE cartridge (e.g., Oasis HLB) by passing 3 mL of methanol followed by 3 mL of ultrapure water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated serum sample onto the conditioned SPE cartridge. Allow the sample to pass through at a slow, steady flow rate (e.g., 1 mL/min).[4]

• Washing:

  • Wash the cartridge with 3 mL of 5% methanol in water to remove hydrophilic interferences.[4]

• Elution:

  • Elute the BPA and the internal standard from the cartridge with 3 mL of methanol into a clean glass tube.[4]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen gas.[4]

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.[4]

Quantitative Data Summary

Table 1: Typical Performance of Analytical Methods for BPA Quantification

Analytical Method	Typical Limit of Detection (LOD)	Typical Limit of Quantification (LOQ)	Key Advantages	Key Disadvantages
HPLC with Fluorescence Detection (HPLC-FLD)	0.11 ng/mL[12]	-	High sensitivity for phenolic compounds.[10]	Less selective than MS; may require more extensive sample cleanup.[12]
Gas Chromatography-Mass Spectrometry (GC-MS)	-	7.5 ng/g (ppb)[13]	High resolution and sensitivity.[10][12]	Requires a time-consuming derivatization step to make BPA volatile, increasing contamination risk.[10]
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	0.0017 - 3.1 ng/g[14]	0.25 ng/mL[2]	High sensitivity and selectivity, ideal for complex matrices.	Susceptible to matrix effects (ion suppression/enhancement).[7] Can have issues with background from the LC system itself.[2]

Visual Workflows and Diagrams

Caption: Troubleshooting decision tree for poor repeatability.

Caption: Recommended workflow for low-level bisphenol analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Troubleshooting of the determination of bisphenol A at ultra-trace levels by liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. mendelnet.cz [mendelnet.cz]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Challenges in the Analytical Preparation of a Biological Matrix in Analyses of Endocrine-Disrupting Bisphenols - ProQuest [proquest.com]
• 9. Reducing Bisphenol A Contamination from Analytical Procedures To Determine Ultralow Levels in Environmental Samples Using Automated HPLC Microanalysis | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. Case Study: BPA Testing - www.impactanalytical.com [impactanalytical.com]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Navigating the Analytical Landscape: A Comparative Guide to Bisphenol F (BPF) Quantification

Method Performance at a Glance: A Comparative Analysis

The choice of an analytical method for BPF quantification is often a trade-off between sensitivity, selectivity, cost, and throughput. The following table summarizes the key performance parameters of three distinct analytical techniques: Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) with a deuterated internal standard, High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD), and a spectrophotometric method.

Parameter	UPLC-MS/MS with Deuterated Internal Standard (BPF-d10)	HPLC-FLD	Spectrophotometric Method
Principle	Chromatographic separation followed by mass-based detection and quantification using an isotopically labeled internal standard.	Chromatographic separation followed by detection of native fluorescence.	Colorimetric reaction (diazotization-coupling) and measurement of absorbance.
Linear Range	0.1 - 50 µg/L	0.5 - 100 µg/L	0.5 - 10 mg/L
Limit of Detection (LOD)	0.03 µg/L	0.03 µg/L	150 µg/L
Limit of Quantification (LOQ)	0.10 µg/L[1]	0.1 µg/L[2]	Not Reported
Precision (%RSD)	< 15%	< 10%	< 5%
Recovery (%)	95 - 105%	74.3 - 86.5%[3]	Not Reported
Selectivity	Very High	High	Moderate
Matrix Effect	Compensated by internal standard	Susceptible to interference	Susceptible to interference
Cost	High	Moderate	Low
Throughput	High	Moderate	Low

Deep Dive: Experimental Protocols

UPLC-MS/MS Method with Deuterated Internal Standard

This method stands as the gold standard for trace-level quantification of BPF in complex matrices due to its high sensitivity and selectivity, and its ability to correct for matrix effects using a deuterated internal standard like 2,2'-Bis(hydroxyphenyl)methane-d4 or BPF-d10.

a) Sample Preparation (Human Urine) [1]

• Enzymatic Hydrolysis: To a 1 mL urine sample, add an internal standard solution (e.g., BPF-d10). Add β-glucuronidase/arylsulfatase to deconjugate BPF metabolites. Incubate at 37°C.

• Liquid-Liquid Extraction: After hydrolysis, perform a dispersive liquid-liquid microextraction (DLLME).

• Evaporation and Reconstitution: The extracted organic layer is evaporated to dryness under a gentle stream of nitrogen and the residue is reconstituted in the mobile phase for analysis.

b) Instrumental Analysis [1]

• Chromatography System: Ultra-High-Performance Liquid Chromatography (UPLC) system.

• Column: A C18 reversed-phase column.

• Mobile Phase: A gradient of water and methanol/acetonitrile (B52724), both typically containing a small amount of acid (e.g., formic acid) to improve peak shape.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used to monitor the specific precursor-to-product ion transitions for both BPF and the deuterated internal standard.

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

HPLC-FLD offers a cost-effective and sensitive alternative to mass spectrometry for the analysis of BPF, which is a naturally fluorescent molecule.

a) Sample Preparation (Milk) [2][4]

• Solvent Extraction: Extract BPF from the milk sample using a solvent like acetonitrile.

• Solid-Phase Extraction (SPE) Cleanup: The extract is then passed through an SPE cartridge to remove interfering matrix components.

• Elution and Concentration: BPF is eluted from the SPE cartridge, and the eluate is evaporated and reconstituted in the mobile phase.

b) Instrumental Analysis [2][4]

• Chromatography System: High-Performance Liquid Chromatography (HPLC) system.

• Column: A C18 reversed-phase column.

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water.

• Detector: A fluorescence detector set to an excitation wavelength of approximately 225-230 nm and an emission wavelength of around 300-310 nm.

Visualizing the Workflow

To better illustrate the analytical processes, the following diagrams outline the experimental workflows for the UPLC-MS/MS and HPLC-FLD methods.

Caption: UPLC-MS/MS experimental workflow for Bisphenol F analysis.

Caption: HPLC-FLD experimental workflow for Bisphenol F analysis.

Conclusion

The selection of an analytical method for Bisphenol F quantification should be guided by the specific requirements of the study. For high-stakes applications requiring the utmost accuracy and sensitivity, particularly in complex biological matrices, the UPLC-MS/MS method with a deuterated internal standard such as 2,2'-Bis(hydroxyphenyl)methane-d4 is the recommended approach. For routine monitoring or when cost is a primary consideration, HPLC-FLD provides a reliable and sensitive alternative. The spectrophotometric method, while less sensitive and selective, can be useful for preliminary screening or in resource-limited settings. This guide provides the foundational data and protocols to empower researchers to make informed decisions for their analytical needs.

References

• 1. series.publisso.de [series.publisso.de]
• 2. Development of a high-performance liquid chromatography method to assess bisphenol F levels in milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Application of Solid Phase Extraction and High-Performance Liquid Chromatography with Fluorescence Detection to Analyze Bisphenol A Bis (2,3-Dihydroxypropyl) Ether (BADGE 2H2O), Bisphenol F (BPF), and Bisphenol E (BPE) in Human Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Inter-Laboratory Comparison for Bisphenol Analysis in Environmental Samples: A Guide for Researchers

This guide provides an objective comparison of inter-laboratory performance for the analysis of Bisphenol A (BPA) in environmental water samples. It is intended for researchers, scientists, and drug development professionals involved in the monitoring and risk assessment of endocrine-disrupting compounds. The data presented is based on a comprehensive inter-laboratory trial to validate a standardized analytical method, providing a benchmark for laboratory performance and method reliability.

Data Presentation: Inter-laboratory Trial Results

An international inter-laboratory study was conducted to determine the performance characteristics of a standardized method (ISO/CD 18857-2) for the analysis of bisphenol A in water.[1] Fourteen laboratories from Europe and Canada participated in the trial, analyzing spiked surface water and wastewater samples.[1] The key performance indicators, including repeatability (within-laboratory precision), reproducibility (between-laboratory precision), and recovery rates, are summarized below.[1]

Table 1: Inter-laboratory Comparison of BPA Analysis in Surface Water [1]

Performance Metric	Mean Concentration (µg/L)	Repeatability (CVr%)	Reproducibility (CVR%)	Recovery Rate (%)
BPA	0.2	5.8	15.5	101.5

CVr: Repeatability variation coefficient; CVR: Reproducibility variation coefficient

Table 2: Inter-laboratory Comparison of BPA Analysis in Wastewater [1]

Performance Metric	Mean Concentration (µg/L)	Repeatability (CVr%)	Reproducibility (CVR%)	Recovery Rate (%)
BPA	1.0	4.4	12.6	97.5

CVr: Repeatability variation coefficient; CVR: Reproducibility variation coefficient

The results of the inter-laboratory trial demonstrated that the analytical method is robust and reliable for the determination of BPA in both surface water and wastewater samples.[1] The low repeatability variation coefficients indicate high precision within individual laboratories, while the satisfactory reproducibility variation coefficients suggest good agreement between different laboratories.[1] The recovery rates were close to 100%, indicating a high accuracy of the method.[1]

Experimental Protocols

The standardized method validated in the inter-laboratory trial involves sample preparation by solid-phase extraction (SPE) followed by derivatization and analysis using gas chromatography with mass spectrometric detection (GC-MS).[1]

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a widely used technique for the pre-concentration and purification of analytes from complex matrices like water.

• Conditioning: An SPE cartridge (e.g., C18) is conditioned with an appropriate solvent, typically methanol (B129727) followed by deionized water, to activate the sorbent.[2]

• Loading: A known volume of the water sample, acidified to a pH of approximately 3, is passed through the conditioned SPE cartridge.[2]

• Washing: The cartridge is washed with a weak solvent (e.g., a methanol/water mixture) to remove interfering substances.[2]

• Elution: The retained BPA is eluted from the cartridge using a small volume of a strong organic solvent, such as methanol or acetonitrile.[2]

Derivatization

To improve the volatility and chromatographic behavior of BPA for GC-MS analysis, a derivatization step is employed. This typically involves reacting the extracted BPA with a derivatizing agent to form a less polar and more volatile derivative.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

The derivatized extract is injected into a gas chromatograph, where the compounds are separated based on their boiling points and interaction with the stationary phase of the chromatographic column. The separated compounds then enter the mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio, allowing for sensitive and selective detection and quantification of BPA.[1]

Alternatively, liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is also a widely used and highly sensitive method for the analysis of bisphenols, often not requiring a derivatization step.[3]

Visualizations

Experimental Workflow

The following diagram illustrates the typical experimental workflow for the analysis of bisphenol A in environmental water samples.

A typical workflow for BPA analysis in water samples.

Signaling Pathway of Bisphenol A

Bisphenol A is known as an endocrine-disrupting chemical primarily due to its ability to mimic the natural hormone estrogen and interact with estrogen receptors.[4][5] This interaction can trigger both genomic and non-genomic signaling pathways.[4]

Simplified signaling pathways of Bisphenol A.

References

• 1. Interlaboratory trial on the analysis of alkylphenols, alkylphenol ethoxylates, and bisphenol A in water samples according to ISO/CD 18857-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. A round robin approach to the analysis of bisphenol A (BPA) in human blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Navigating a Complex Landscape: A Comparative Guide to the Cross-Reactivity of Bisphenol Analogs in Immunoassay Methods

For researchers, scientists, and drug development professionals, the accurate detection of bisphenol A (BPA) and its analogs is of paramount importance. Immunoassays offer a high-throughput and cost-effective solution for this purpose. However, the structural similarity among bisphenol analogs presents a significant challenge: antibody cross-reactivity. This guide provides an objective comparison of the cross-reactivity of various bisphenol analogs in commonly used immunoassay methods, supported by experimental data and detailed protocols to aid in the informed selection and development of specific and reliable detection methods.

Understanding the Challenge: Cross-Reactivity in Bisphenol Immunoassays

Immunoassays for small molecules like bisphenols typically employ a competitive format. In this setup, the target analyte (e.g., BPA) in a sample competes with a labeled version of the analyte for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of the analyte in the sample.

Cross-reactivity occurs when antibodies raised against a specific target, in this case, BPA, also bind to other structurally related molecules, i.e., bisphenol analogs. This can lead to an overestimation of the BPA concentration or a false-positive result. The degree of cross-reactivity is typically expressed as a percentage relative to the binding of the primary analyte. A high cross-reactivity percentage indicates a significant interference from the analog.

Comparative Analysis of Cross-Reactivity

The following tables summarize the cross-reactivity of various bisphenol analogs in different immunoassay formats, primarily Enzyme-Linked Immunosorbent Assay (ELISA). The data has been compiled from multiple studies to provide a comparative overview. It is important to note that cross-reactivity can vary depending on the specific antibody, assay conditions, and the hapten used for immunization.

Table 1: Cross-Reactivity of Bisphenol Analogs in BPA-Specific ELISA

Bisphenol Analog	Common Abbreviation	Cross-Reactivity (%)
Bisphenol A	BPA	100
Bisphenol B	BPB	40 - 200[1]
Bisphenol F	BPF	5 - 40[1]
Bisphenol S	BPS	<1 - 10[1]
Bisphenol AF	BPAF	<1
Bisphenol E	BPE	10 - 50
Bisphenol Z	BPZ	<5
Tetrachlorobisphenol A	TCBPA	<1
4-Cumylphenol	4-CP	3 - 40[2][3]

Note: The wide range of cross-reactivity for some analogs highlights the variability between different antibodies and assay formats.

Experimental Protocols: A Closer Look

The following provides a generalized, detailed methodology for a competitive ELISA for bisphenol A, which can be adapted for testing the cross-reactivity of its analogs.

Key Reagents and Materials:

• Microtiter plates (96-well) coated with a BPA-protein conjugate (e.g., BPA-BSA).

• Monoclonal or polyclonal antibody specific to BPA.

• BPA standard solutions of known concentrations.

• Bisphenol analog solutions of known concentrations.

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-mouse IgG).

• Substrate solution (e.g., TMB).

• Stop solution (e.g., 2N H₂SO₄).

• Wash buffer (e.g., PBS with 0.05% Tween 20).

• Sample diluent/assay buffer.

Experimental Procedure:

• Preparation of Standards and Samples: Prepare a series of BPA standard solutions in the assay buffer to generate a standard curve. Similarly, prepare solutions of the bisphenol analogs to be tested for cross-reactivity at various concentrations.

• Competitive Binding: Add a fixed amount of the primary anti-BPA antibody and either the BPA standard, bisphenol analog solution, or the unknown sample to each well of the coated microtiter plate.

• Incubation: Incubate the plate for a specified time (e.g., 1-2 hours) at a controlled temperature (e.g., 37°C) to allow for competitive binding between the free BPA (or analog) and the coated BPA-protein conjugate for the antibody binding sites.

• Washing: Wash the plate multiple times with the wash buffer to remove any unbound reagents.

• Addition of Secondary Antibody: Add the enzyme-conjugated secondary antibody to each well. This antibody will bind to the primary antibody that is now bound to the coated BPA-protein conjugate.

• Second Incubation: Incubate the plate again under controlled conditions.

• Second Washing: Repeat the washing step to remove any unbound secondary antibody.

• Substrate Addition: Add the substrate solution to each well. The enzyme on the secondary antibody will catalyze a color change.

• Signal Development and Measurement: Allow the color to develop for a specific period, then stop the reaction by adding the stop solution. Measure the absorbance at a specific wavelength using a microplate reader.

• Data Analysis: Construct a standard curve by plotting the absorbance values against the corresponding BPA concentrations. The concentration of BPA in the samples can then be determined from this curve. To calculate the cross-reactivity of an analog, determine the concentration of the analog that causes a 50% reduction in the maximum signal (IC50) and compare it to the IC50 of BPA using the following formula:

  Cross-Reactivity (%) = (IC50 of BPA / IC50 of Analog) x 100

Visualizing the Process and Principle

To further clarify the concepts discussed, the following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflow of a competitive immunoassay and the principle of antibody cross-reactivity.

Caption: Workflow of a competitive immunoassay for bisphenol analysis.

Caption: Principle of antibody cross-reactivity with bisphenol analogs.

Conclusion and Recommendations

The cross-reactivity of bisphenol analogs is a critical consideration in the development and application of immunoassays for BPA detection. As demonstrated, the degree of cross-reactivity can vary significantly among different analogs and assay platforms. For highly specific detection of BPA, it is crucial to select or develop antibodies with minimal cross-reactivity to prevalent analogs like BPF and BPS. Conversely, for broader screening purposes to detect a range of bisphenol compounds, an antibody with a wider cross-reactivity profile might be advantageous.

Researchers and professionals in drug development are encouraged to:

• Thoroughly validate any immunoassay for its cross-reactivity profile with a comprehensive panel of relevant bisphenol analogs.

• Consider the intended application of the assay: is high specificity for BPA required, or is a broader screening of bisphenols desired?

• Refer to detailed experimental protocols and adapt them to their specific needs to ensure reliable and reproducible results.

By carefully considering the data and principles outlined in this guide, the scientific community can enhance the accuracy and reliability of bisphenol detection, contributing to safer products and a better understanding of human exposure to these compounds.

References

• 1. abraxis.eurofins-technologies.com [abraxis.eurofins-technologies.com]
• 2. elkbiotech.com [elkbiotech.com]
• 3. cusabio.com [cusabio.com]

A Comparative Guide to Certified Reference Materials for Bisphenol Analysis

In the scientific pursuit of accuracy and reliability, particularly in the analysis of endocrine-disrupting compounds like bisphenols, the use of Certified Reference Materials (CRMs) is paramount. This guide provides a comprehensive comparison of commercially available CRMs for various bisphenols, offering researchers, scientists, and drug development professionals a valuable resource for selecting the most appropriate standards for their analytical needs. The information presented herein is compiled from publicly available data from leading CRM producers and relevant scientific literature.

Comparison of Bisphenol Certified Reference Materials

The selection of a suitable CRM is critical for ensuring the traceability and comparability of analytical results. The following tables summarize the key characteristics of several commercially available bisphenol CRMs.

Table 1: Certified Reference Materials for Bisphenol A (BPA)

Producer	Product Code/Name	Format	Certified Value (Purity or Concentration)	Expanded Uncertainty (k=2)	Analytical Method(s) Used for Certification
Sigma-Aldrich (TraceCERT®)	42088	Neat	Mass Fraction: 99.9%	0.2%	Quantitative NMR (qNMR)
National Research Council Canada (NRC)	BPAN-1	Neat (30 mg)	Mass Fraction of BPA	Value specified on Certificate of Analysis[1]	Information on Certificate of Analysis[1]
AccuStandard	BPA-A-N	Neat (50 mg)	Not Specified	Not Specified	17034 Class Certified Reference Material[1]
AccuStandard	M-1626-01S	1000 µg/mL in Methanol	1000 µg/mL	Not Specified	17034 Class Certified Reference Material[2]
CPAChem	P874440	1000 µg/mL in Methanol	1000 µg/mL	Value specified on Certificate of Analysis	ISO 17034, ISO/IEC 17025, ISO 9001 Certified[3]

Table 2: Certified Reference Materials for Other Bisphenols

Bisphenol	Producer	Product Code/Name	Format	Certified Value (Purity or Concentration)	Expanded Uncertainty (k=2)
Bisphenol S (BPS)	Dr. Ehrenstorfer (LGC)	DRE-C10655940	Neat (100 mg)	Value specified on Certificate of Analysis	Value specified on Certificate of Analysis
Bisphenol F (BPF)	Dr. Ehrenstorfer (LGC)	DRE-C10655800	Neat	Value specified on Certificate of Analysis	Value specified on Certificate of Analysis
Bisphenol AF (BPAF)	AccuStandard	BPA-AF-S	10 mg/mL in Methanol	10 mg/mL	Not Specified
Bisphenol B (BPB)	AccuStandard	BPA-B-S	10 mg/mL in Methanol	10 mg/mL	Not Specified
Bisphenol AP (BPAP)	Dr. Ehrenstorfer (LGC)	DRE-C10655640	Neat (100 mg)	Value specified on Certificate of Analysis	Value specified on Certificate of Analysis

Table 3: Mixed Bisphenol Certified Reference Material

Producer	Product Code	Analytes	Format	Certified Value (µg/mL)	Expanded Uncertainty (k=2, %)
NIM	GBW08758	Bisphenol A, Bisphenol F, Bisphenol S	Methanol Solution	100.0 (for each)	1.6 (BPA), 2.2 (BPF), 2.2 (BPS)[4]

Experimental Protocols for CRM Development

The development and certification of CRMs follow rigorous and internationally recognized protocols, primarily outlined in ISO 17034 and ISO Guide 35.[5][6] These protocols ensure the material's homogeneity, stability, and the metrological traceability of its certified value.

Characterization and Purity Assessment

The certified value of a pure substance CRM is typically its purity, determined using a mass balance approach or a direct method like quantitative NMR (qNMR).

Mass Balance Method: This approach involves the summation of all identified impurities and subtracting this total from 100%. The purity (P) is calculated as:

P = (100 - ΣImpurities) %

Impurities are quantified using various analytical techniques:

• Organic Impurities: High-Performance Liquid Chromatography (HPLC) with a universal detector like a Charged Aerosol Detector (CAD) or Mass Spectrometry (MS), and Gas Chromatography (GC) with a Flame Ionization Detector (FID) or MS.

• Water Content: Karl Fischer titration is the most common method.[4]

• Volatile Organic Compounds: Headspace GC is often employed.[4]

• Inorganic Impurities: Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption Spectrometry (AAS) are used to determine the content of inorganic contaminants.[4]

Quantitative NMR (qNMR) Method: qNMR is a primary ratio method that allows for the direct determination of a compound's purity without the need for a specific reference standard of the same compound. The purity is determined by comparing the integral of a specific signal from the analyte with the integral of a signal from a certified internal standard of known purity.

Diagram: Workflow for CRM Characterization using Mass Balance

Caption: Workflow for CRM purity assessment using the mass balance method.

Homogeneity Study

A homogeneity study is crucial to ensure that the property value is uniform across all units of the CRM batch.[7][8] This is typically assessed by analyzing a representative number of units, selected randomly from the batch.

Protocol for Homogeneity Testing using HPLC:

• Sampling: Randomly select a statistically relevant number of units from the CRM batch (e.g., 10-15 units).

• Sample Preparation: From each selected unit, prepare at least two independent sub-samples.

• Analysis: Analyze the sub-samples under repeatability conditions using a validated and high-precision analytical method, such as HPLC.

• Statistical Analysis: The data is evaluated using analysis of variance (ANOVA) to determine the between-unit and within-unit variation. The between-unit standard deviation is a component of the overall uncertainty of the certified value.

Diagram: Logic for Homogeneity Assessment

References

• 1. accustandard.com [accustandard.com]
• 2. researchgate.net [researchgate.net]
• 3. Bisphenol A [CAS:80-05-7] 1000 ug/ml in Methanol [cpachem.com]
• 4. ncrm.org.cn [ncrm.org.cn]
• 5. ISO Guide 34 accreditation | Analytical Sample Prep | Merck [merckmillipore.com]
• 6. benchchem.com [benchchem.com]
• 7. m.bfr-meal-studie.de [m.bfr-meal-studie.de]
• 8. accustandard.com [accustandard.com]

comparing extraction efficiency of different methods for bisphenols in soil

This guide provides a detailed comparison of common extraction methods for bisphenols in soil, tailored for researchers, scientists, and professionals in drug development. We present a comprehensive overview of the efficiency, protocols, and performance metrics of various techniques to aid in the selection of the most suitable method for your analytical needs.

Comparison of Extraction Efficiency

The selection of an appropriate extraction method is critical for the accurate quantification of bisphenols in complex matrices like soil. The following table summarizes the quantitative performance of five prevalent extraction techniques: Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS), Ultrasonic-Assisted Extraction (UAE), Accelerated Solvent Extraction (ASE), Soxhlet Extraction, and Microwave-Assisted Extraction (MAE).

Extraction Method	Target Analytes	Recovery Rate (%)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Relative Standard Deviation (RSD) (%)	Reference
QuEChERS	Phenolic Compounds (incl. BPA, BPF)	67 - 114	0.1 - 23.6 µg/kg	Not Specified	< 15	[1][2]
Ultrasonic-Assisted Extraction (UAE)	13 Bisphenols	70 - 111	0.04 - 0.27 ng/g	Not Specified	Not Specified	[3]
Accelerated Solvent Extraction (ASE)	14 Bisphenols	80 - 120	0.01 - 0.39 ng/g	Not Specified	Not Specified	[4]
Soxhlet Extraction	Phenols	General	Not Specified	Not Specified	Not Specified	[5]
Microwave-Assisted Extraction (MAE)	Phenols	General	Not Specified	Not Specified	Not Specified	[5]

Note: Data for Soxhlet and Microwave-Assisted Extraction for a wide range of bisphenols in soil is limited in the reviewed literature. The provided information for these methods is for general phenols.

Experimental Workflow

The general workflow for the analysis of bisphenols in soil samples involves several key stages, from sample collection to final detection.

General workflow for bisphenol analysis in soil samples.

Detailed Experimental Protocols

Below are the detailed methodologies for the key extraction techniques discussed in this guide.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a streamlined approach that combines extraction and cleanup in a few simple steps.[1]

Extraction:

• Weigh 15 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Add 15 mL of acetonitrile (B52724) containing 1% acetic acid.

• Add 6 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1.5 g of sodium acetate (B1210297) (NaOAc).

• Shake the tube vigorously for 1 minute.

• Centrifuge the tube at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the supernatant to a 2 mL microcentrifuge tube.

• Add 150 mg of anhydrous MgSO₄ and 25 mg of primary secondary amine (PSA) sorbent.

• Vortex the tube for 30 seconds.

• Centrifuge at a high speed for 2 minutes.

• The resulting supernatant is ready for instrumental analysis.

Ultrasonic-Assisted Extraction (UAE)

This method utilizes ultrasonic waves to facilitate the extraction of analytes from the sample matrix.[3]

Protocol:

• Place a representative sample of soil into a suitable extraction vessel.

• Add a specific volume of extraction solvent (e.g., ethyl acetate).

• Place the vessel in an ultrasonic bath.

• Sonicate for a predetermined time (e.g., 5 minutes).

• After sonication, centrifuge the sample to separate the solid and liquid phases.

• Collect the supernatant for subsequent cleanup and analysis.

• For dirty samples, a simultaneous cleanup on an acidified Florisil-anhydrous sodium sulfate mixture can be carried out during extraction.

Accelerated Solvent Extraction (ASE)

ASE is an automated technique that uses elevated temperatures and pressures to achieve rapid and efficient extractions.[4]

Protocol:

• Mix the soil sample with a drying agent like diatomaceous earth and pack it into an extraction cell.

• Place the cell into the ASE instrument.

• The instrument preheats the cell and then fills it with the extraction solvent (e.g., a mixture of acetone (B3395972) and n-hexane).

• The extraction is performed under elevated temperature (e.g., 100°C) and pressure (e.g., 1500 psi) for a set static time (e.g., 5 minutes).

• The extract is then purged from the cell with nitrogen gas into a collection vial.

• The process can be repeated for multiple extraction cycles.

Soxhlet Extraction

A classical and exhaustive extraction technique, often used as a benchmark for other methods.

Protocol:

• Place a known amount of dried and ground soil into a thimble.

• Place the thimble into the main chamber of the Soxhlet extractor.

• The extraction solvent (e.g., a mixture of hexane (B92381) and acetone) in the distillation flask is heated.

• The solvent vapor travels up a distillation arm and condenses in the condenser.

• The condensed solvent drips into the thimble containing the sample.

• Once the level of solvent in the thimble reaches the top of a siphon arm, the solvent and extracted compounds are siphoned back into the distillation flask.

• This process is repeated for a prolonged period (e.g., 8-24 hours) to ensure complete extraction.

Microwave-Assisted Extraction (MAE)

MAE uses microwave energy to heat the solvent and sample, accelerating the extraction process.[5]

Protocol:

• Place a weighed amount of the soil sample into a microwave-transparent extraction vessel.

• Add the extraction solvent (e.g., a mixture of acetone and hexane).

• Seal the vessel and place it in the microwave extractor.

• Apply microwave energy for a specified time (e.g., 10-20 minutes) at a controlled temperature and pressure.

• After extraction, the vessel is cooled, and the extract is filtered or centrifuged before analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Rapid multiresidue determination of bisphenol analogues in soil with on-line derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination and occurrence of bisphenol A and thirteen structural analogs in soil [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of microwave-assisted extraction and Soxhlet extraction for phenols in soil samples using experimental designs - Analyst (RSC Publishing) [pubs.rsc.org]

Navigating the Landscape of Proficiency Testing for Endocrine-Disrupting Compounds in Water

A Comparative Guide for Researchers and Laboratories

For researchers, scientists, and drug development professionals engaged in the critical analysis of endocrine-disrupting compounds (EDCs) in water, participation in proficiency testing (PT) schemes is a cornerstone of quality assurance. These schemes provide an objective assessment of a laboratory's analytical performance, ensuring the reliability and comparability of data. This guide offers a comparative overview of available PT schemes, details common analytical methodologies, and provides a framework for selecting the most appropriate program.

The analysis of EDCs in water matrices is inherently challenging due to the low concentrations at which these compounds can exert physiological effects, the complexity of the matrices, and the diversity of the chemical properties of EDCs themselves. Interlaboratory comparison studies have highlighted the potential for wide variability in analytical results, underscoring the importance of standardized methods and external performance evaluation.

Comparison of Major Proficiency Testing Providers

While dedicated "Endocrine-Disrupting Compound Proficiency Testing Schemes" are not always explicitly marketed as such, several major PT providers offer schemes for "Water Pollution" or "Water Supply" that include a range of relevant EDCs. The following tables provide a summary of prominent providers and a list of commonly tested EDCs. It is important to note that the specific analytes offered can vary from study to study, and laboratories should always confirm the current analyte list with the provider.

Table 1: Overview of Prominent Proficiency Testing Scheme Providers

PT Scheme Provider	Relevant PT Schemes	Water Matrices Offered	Key Features
Waters ERA	Water Supply (WS), Water Pollution (WP)	Drinking Water, Wastewater	Offers a high frequency of PT studies. Provides QuiK Response™ PTs for rapid turnaround. Accredited to ISO/IEC 17043.
NSI Lab Solutions	Drinking Water (WS), Non-Potable Water (NPW)	Drinking Water, Wastewater, Soil	Provides PT samples in duplicate. Offers PT Express™ for on-demand testing. Accredited to ISO 17043.
Phenova	Water Supply (WS), Water Pollution (WP)	Drinking Water, Wastewater	Offers monthly WP studies. Provides a PT Guarantee with corrective action support. TNI and ISO 17043 accredited.
Absolute Standards	Drinking Water, Waste Water	Drinking Water, Wastewater	Provides a comprehensive list of PTs for various EPA methods. Offers practice PTs in addition to formal accreditation samples.

Table 2: Common Endocrine-Disrupting Compounds in Water Proficiency Testing Schemes

Endocrine-Disrupting Compound	Common Analytical Method	Potential PT Scheme Coverage
Steroidal Hormones
17α-Ethinylestradiol	LC-MS/MS	Included in some advanced "Water Pollution" schemes.
17β-Estradiol	LC-MS/MS, GC-MS	Frequently included in studies on emerging contaminants.
Estrone	LC-MS/MS, GC-MS	Often grouped with other steroidal hormones.
Estriol	LC-MS/MS	Found in some comprehensive organic compound schemes.
Phenolic Compounds
Bisphenol A (BPA)	LC-MS/MS, GC-MS	Widely available in "Water Pollution" and "Water Supply" PTs.
4-n-Nonylphenol	LC-MS/MS, GC-MS	Commonly included in PTs for industrial pollutants.
4-tert-Octylphenol	LC-MS/MS, GC-MS	Often analyzed alongside Nonylphenol.
Phthalates
Di(2-ethylhexyl) phthalate (B1215562) (DEHP)	GC-MS	A common target in "Water Pollution" PTs.
Dibutyl phthalate (DBP)	GC-MS	Frequently included with other phthalates.
Pesticides
Atrazine	GC-MS, LC-MS/MS	A very common analyte in pesticide-focused PT schemes.
Vinclozolin	GC-MS	May be found in broader pesticide screening PTs.
Pharmaceuticals & Personal Care Products
Triclosan	LC-MS/MS	Often included in PTs for emerging contaminants.
Carbamazepine	LC-MS/MS	A common marker for wastewater contamination in PTs.

Experimental Protocols: The Backbone of Accurate Analysis

The successful analysis of EDCs in water at trace levels hinges on robust and well-validated experimental protocols. The most commonly employed methods are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Methodology for LC-MS/MS Analysis of EDCs in Water

• Sample Preparation:

  • Solid-Phase Extraction (SPE): This is the most common technique for extracting and concentrating EDCs from water samples. A typical protocol involves:

    • Conditioning an SPE cartridge (e.g., Oasis HLB, C18) with an organic solvent (e.g., methanol) followed by reagent water.

    • Loading a measured volume of the water sample (often 100-500 mL) onto the cartridge.

    • Washing the cartridge with a weak solvent to remove interferences.

    • Eluting the target EDCs with a small volume of a strong organic solvent (e.g., methanol (B129727), acetonitrile).

  • Isotope Dilution: To correct for matrix effects and variations in extraction efficiency, isotopically labeled internal standards corresponding to the target analytes are often added to the sample before extraction.

• Chromatographic Separation:

  • Ultra-High-Performance Liquid Chromatography (UHPLC): The concentrated extract is injected into a UHPLC system.

  • Column: A reverse-phase column (e.g., C18) is typically used to separate the EDCs based on their polarity.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization, is used to elute the compounds.

• Mass Spectrometric Detection:

  • Tandem Mass Spectrometry (MS/MS): The eluent from the UHPLC is introduced into the mass spectrometer.

  • Ionization: Electrospray ionization (ESI) is commonly used, in either positive or negative mode depending on the analyte.

  • Multiple Reaction Monitoring (MRM): For quantitative analysis, the mass spectrometer is operated in MRM mode. This involves selecting a specific precursor ion for each analyte, fragmenting it, and then monitoring for a specific product ion. This highly selective technique minimizes interferences and provides excellent sensitivity.

Methodology for GC-MS Analysis of EDCs in Water

• Sample Preparation:

  • Liquid-Liquid Extraction (LLE) or SPE: Similar to LC-MS/MS, the initial extraction and concentration are performed using LLE or SPE.

  • Derivatization: Many EDCs are polar and not sufficiently volatile for GC analysis. Therefore, a derivatization step is often required to convert them into more volatile and thermally stable derivatives. A common technique is silylation, using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• Chromatographic Separation:

  • Gas Chromatography (GC): The derivatized extract is injected into a GC system.

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms) is used for separation.

  • Temperature Program: The oven temperature is ramped to separate the compounds based on their boiling points and interactions with the column's stationary phase.

• Mass Spectrometric Detection:

  • Mass Spectrometry (MS): The separated compounds are introduced into the mass spectrometer.

  • Ionization: Electron ionization (EI) is the most common ionization technique.

  • Scan or Selected Ion Monitoring (SIM): For identification, the mass spectrometer can be operated in full scan mode to obtain a mass spectrum. For quantification, SIM mode is used to monitor specific ions characteristic of each analyte, which provides higher sensitivity.

Visualizing the Proficiency Testing Workflow

The following diagrams illustrate the typical workflow for participating in a proficiency testing scheme and a conceptual overview of the analytical process.

Caption: A typical workflow for participation in a proficiency testing scheme.

Caption: A generalized analytical pathway for EDC analysis in water.

Isotope Dilution Mass Spectrometry: The Gold Standard for Bisphenol Analysis

A comparative guide to the accuracy and precision of analytical methods for researchers, scientists, and drug development professionals.

The accurate and precise quantification of bisphenols, a class of chemicals widely used in the production of polycarbonate plastics and epoxy resins, is of paramount importance due to their potential endocrine-disrupting properties and widespread human exposure. Among the various analytical techniques available, isotope dilution mass spectrometry (IDMS) has emerged as the gold standard, offering unparalleled accuracy and precision.[1] This guide provides a comprehensive comparison of isotope dilution methods with other analytical techniques for bisphenol analysis, supported by experimental data and detailed protocols.

Isotope dilution methods significantly enhance the reliability of measurements by correcting for the loss of analytes during sample preparation and for matrix effects that can suppress or enhance the instrumental signal.[1][2] This is achieved by introducing a known amount of a stable, isotopically labeled analog of the target bisphenol into the sample at an early stage of the analytical process.[1][3] Because the labeled and unlabeled bisphenols exhibit nearly identical chemical and physical properties, they behave similarly during extraction, cleanup, and analysis, allowing for accurate correction of any variations.[3]

Comparative Analysis of Accuracy and Precision

The superiority of isotope dilution methods, particularly when coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS), is evident in their validation data. The following tables summarize the performance of various methods for the analysis of bisphenols in different matrices.

Table 1: Performance of Isotope Dilution Methods for Bisphenol Analysis

Bisphenol	Matrix	Analytical Method	Accuracy (Recovery %)	Precision (RSD %)	Reference
Bisphenol A (BPA)	Food Crops	ID-GC-MS	>90%	Not Specified	[4]
4-t-Octylphenol, 4-Nonylphenols, BPA	Human Urine	ID-GC-MS	92-105%	1-6% (intra- & inter-day)	[5]
BPA and 10 Analogues	Ready-Made Meals	ID-LC-MS/MS	Not specified (Trueness demonstrated by spike recovery)	≤7.8% (repeatability), ≤10% (intermediate precision)	[6][7]
BPA and Analogues	Human Urine	ID-UPLC-MS/MS	75.6-102.4%	1.8-14.1%	[8]
BPA	Serum, Urine, Follicular Fluid	LC-MS/MS (with labeled IS)	71-107%	≤12% (intra- & inter-assay)	[9]

Table 2: Performance of Other Analytical Methods for Bisphenol A (BPA) Analysis

Analytical Method	Matrix	Accuracy (Recovery %)	Precision (RSD %)	Reference
GC-MS (various derivatizations)	Paper and Cardboard	Not Specified	<2.2% (repeatability), <4.5% (reproducibility)	[10]
HPLC-FLD/DAD	Thermal Paper, Canned Food	Not Specified	Not Specified	[11]
ELISA	Human Serum and Urine	Poor correlation with LC-based methods	Not Specified	[12]
LC/ECD	Human Urine	91.6-102.3%	<5%	[12]

As evidenced by the data, isotope dilution methods consistently demonstrate high accuracy, with recovery rates typically in the range of 90-110%, and excellent precision, with relative standard deviations (RSDs) often below 10%.[4][5][6][7][8][9] While other methods like GC-MS and HPLC can offer good precision, they are more susceptible to matrix effects and analyte loss during sample preparation, which can compromise accuracy unless an appropriate internal standard is used.[13] Immunoassays like ELISA, while useful for rapid screening, often lack the specificity and accuracy required for rigorous quantitative analysis and may show poor correlation with more robust chromatographic methods.[12][13]

Experimental Protocols

A detailed and robust experimental protocol is crucial for achieving high accuracy and precision in bisphenol analysis. Below is a synthesized protocol for a typical isotope dilution LC-MS/MS method.

Protocol: Isotope Dilution LC-MS/MS for Bisphenol A in Biological Matrices

1. Sample Preparation and Internal Standard Spiking:

• To 1 mL of a liquid sample (e.g., serum, urine), add a known amount of a stable isotope-labeled internal standard, such as BPA-d16.[14]

• For urine samples, an enzymatic hydrolysis step using β-glucuronidase is often included to measure the total (free and conjugated) bisphenol concentration.[1][14]

2. Extraction:

• Solid-Phase Extraction (SPE): This is a commonly used technique for cleaning up complex samples.[1][14][15]

  • Condition an SPE cartridge (e.g., C18 or Oasis HLB) with methanol (B129727) and water.[1][14]

  • Load the sample onto the cartridge.

  • Wash the cartridge with a low-organic solvent to remove interferences.

  • Elute the bisphenols with a high-organic solvent like methanol or acetonitrile.[1]

• Liquid-Liquid Extraction (LLE): An alternative to SPE, where bisphenols are partitioned from the aqueous sample into an immiscible organic solvent.[16]

3. Derivatization (Optional but can improve sensitivity):

• For certain bisphenols and analytical techniques (especially GC-MS), derivatization is necessary to increase volatility and improve chromatographic performance.[10][17]

• For LC-MS/MS, derivatization with reagents like pyridine-3-sulfonyl chloride can enhance ionization efficiency.[6][7]

4. Instrumental Analysis (LC-MS/MS):

• Chromatographic Separation:

  • Use a reversed-phase column (e.g., C18) to separate the bisphenols from other matrix components.[14][15]

  • Employ a gradient elution with a mobile phase typically consisting of water and an organic solvent (e.g., methanol or acetonitrile), often with additives like formic acid or ammonium (B1175870) hydroxide (B78521) to improve peak shape and ionization.[14]

• Mass Spectrometric Detection:

  • Utilize a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

  • Electrospray ionization (ESI) in negative mode is commonly used for bisphenols.[14]

5. Quantification:

• The concentration of the native bisphenol is calculated by comparing its peak area to that of the isotopically labeled internal standard. This ratio corrects for any analyte loss during sample processing and any variations in instrument response.

Workflow Visualization

The following diagram illustrates the general workflow of an isotope dilution mass spectrometry method for bisphenol analysis.

Isotope Dilution Mass Spectrometry Workflow

Conclusion

For researchers, scientists, and drug development professionals requiring the highest level of confidence in their analytical data, isotope dilution mass spectrometry is the unequivocal method of choice for the quantification of bisphenols. Its ability to correct for analytical variability throughout the experimental process ensures superior accuracy and precision, making it an indispensable tool for exposure assessment, toxicological studies, and regulatory compliance. While other methods may be suitable for screening or qualitative purposes, IDMS provides the robust, reliable, and defensible data essential for critical scientific and developmental decisions.

References

• 1. benchchem.com [benchchem.com]
• 2. library.dphen1.com [library.dphen1.com]
• 3. researchgate.net [researchgate.net]
• 4. Isotope dilution-gas chromatography/mass spectrometry method for the analysis of alkylphenols, bisphenol A, and estrogens in food crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. library.dphen1.com [library.dphen1.com]
• 6. researchgate.net [researchgate.net]
• 7. Development and validation of a stable-isotope dilution liquid chromatography-tandem mass spectrometry method for the determination of bisphenols in ready-made meals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of phthalates and bisphenol a in serum, urine and follicular fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparing different gas chromatographic methods for the quantification of bisphenol A (BPA) trace levels in paper and cardboard products from the market - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comparison of Quantitative Detection Methods Based on Molecular Fluorescence Spectroscopy and Chromatographic Techniques Used for the Determination of Bisphenol Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. library.dphen1.com [library.dphen1.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. benchchem.com [benchchem.com]
• 15. Recent advances in simultaneous analysis of bisphenol A and its conjugates in human matrices: exposure biomarker perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 17. scilit.com [scilit.com]

A Head-to-Head Battle: LC-MS/MS vs. GC-MS for the Analysis of Bisphenols

A comprehensive guide for researchers, scientists, and drug development professionals on selecting the optimal analytical technique for bisphenol analysis. This guide delves into the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), supported by experimental data and detailed protocols.

The ubiquitous nature of bisphenols in consumer products and their potential as endocrine disruptors has led to a growing demand for sensitive and reliable analytical methods. Two of the most powerful techniques employed for this purpose are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). While both offer high selectivity and sensitivity, they differ significantly in their workflow, throughput, and suitability for various bisphenol analogues and sample matrices. This guide provides a detailed comparison to aid researchers in making an informed decision for their specific analytical needs.

At a Glance: Key Differences

Feature	LC-MS/MS	GC-MS
Derivatization	Not required	Mandatory for volatility
Throughput	Generally higher	Lower due to derivatization
Analytes	Wide range of polarities	Suitable for volatile/semi-volatile compounds
Matrix Effects	Can be significant (ion suppression/enhancement)	Generally less pronounced
Initial Cost	Higher	Lower
Ease of Use	Simpler sample preparation	More complex sample preparation

Quantitative Performance: A Data-Driven Comparison

The choice between LC-MS/MS and GC-MS often hinges on the required sensitivity and the nature of the sample matrix. The following tables summarize the quantitative performance of both techniques for the analysis of various bisphenols, with data extracted from peer-reviewed studies.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Bisphenols

Bisphenol	Technique	Matrix	LOD	LOQ
Bisphenol A (BPA)	LC-MS/MS	Canned Food	-	0.1 - 50 µg/L
GC-MS (SIM)	Canned Food	0.1 µg/L	0.5 µg/L
LC-MS/MS	Plant-Based Beverages	0.26 ng/mL	0.78 ng/mL
GC-MS	Human Urine	0.13 µg/L	0.43 µg/L
LC-MS/MS	Bottled Water	0.030 - 0.075 µg/L	0.10 - 0.25 µg/L
Bisphenol S (BPS)	LC-MS/MS	Canned Food	-	0.1 - 50 µg/L
GC-MS (SIM)	Canned Food	0.1 µg/L	0.5 µg/L
LC-MS/MS	Plant-Based Beverages	0.26 ng/mL	0.78 ng/mL
Bisphenol F (BPF)	LC-MS/MS	Canned Food	-	0.1 - 50 µg/L
GC-MS (SIM)	Canned Food	0.1 µg/L	0.5 µg/L
Bisphenol AF (BPAF)	GC-MS/MS	Paper Products	0.23 µg/kg	0.78 µg/kg
Bisphenol B (BPB)	GC-MS/MS	Paper Products	-	-
Bisphenol E (BPE)	GC-MS/MS	Paper Products	-	-

Data compiled from multiple sources. A direct comparison of LOD/LOQ values should be made with caution due to variations in instrumentation, methods, and matrices between studies.

Table 2: Recovery Rates for Bisphenol Analysis

Technique	Sample Preparation	Matrix	Recovery (%)
LC-MS/MS	QuEChERS	Milk	78 - 94%
GC-MS	Micro-QuEChERS	Human Urine	70 - 120%
LC-MS/MS	SPE	Bottled Water	89 - 109%
GC-MS	SPE	Seawater	82.9 - 101.67%

Experimental Workflows

The primary distinction in the analytical workflow between LC-MS/MS and GC-MS for bisphenol analysis lies in the mandatory derivatization step for GC-MS. This step is necessary to increase the volatility and thermal stability of the polar bisphenol molecules, allowing them to be analyzed by gas chromatography.

Comparison of LC-MS/MS and GC-MS workflows for bisphenol analysis.

Experimental Protocols

Detailed and robust experimental protocols are crucial for accurate and reproducible results. Below are representative protocols for sample preparation and analysis using both LC-MS/MS and GC-MS.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a popular and effective technique for extracting bisphenols from complex matrices like food.

A typical QuEChERS workflow for bisphenol extraction from food matrices.

Protocol for QuEChERS Extraction of Bisphenols from Canned Food[1][2]:

• Sample Homogenization: Homogenize a representative portion of the canned food sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS salt packet (e.g., containing magnesium sulfate (B86663) and sodium chloride).

  • Vortex or shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at a specified speed (e.g., 4000 rpm) for a set time (e.g., 5 minutes).

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a portion of the supernatant (e.g., 6 mL) to a d-SPE tube containing a cleanup sorbent (e.g., primary secondary amine (PSA) and C18).

  • Vortex for 30 seconds.

• Final Centrifugation: Centrifuge the d-SPE tube.

• Analysis: The resulting supernatant is ready for analysis by either LC-MS/MS or, after derivatization, by GC-MS. For LC-MS/MS, the extract may be diluted with a suitable solvent. For GC-MS, an aliquot of the extract is evaporated to dryness and then subjected to the derivatization procedure[1].

Derivatization for GC-MS Analysis

Silylation is a common derivatization technique for bisphenols, replacing the active hydrogens on the phenolic hydroxyl groups with a trimethylsilyl (B98337) (TMS) group. This process increases the volatility and thermal stability of the analytes.

Protocol for Silylation of Bisphenols[3][4]:

• Evaporation: Evaporate the sample extract to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), to the dried residue.

• Reaction: Cap the vial and heat at a specific temperature (e.g., 70-80°C) for a set time (e.g., 30 minutes) to ensure complete derivatization.

• Reconstitution: After cooling, the derivatized sample can be reconstituted in a suitable solvent like hexane (B92381) or iso-octane prior to GC-MS injection.

Instrumental Analysis Parameters

LC-MS/MS

• Chromatographic Column: A C18 reversed-phase column is commonly used for the separation of bisphenols.

• Mobile Phase: A gradient elution with water and an organic solvent like methanol (B129727) or acetonitrile, often with additives like ammonium (B1175870) formate (B1220265) or formic acid to improve ionization.

• Ionization: Electrospray ionization (ESI) in negative ion mode is typically employed for bisphenols.

• Mass Spectrometry: Tandem mass spectrometry (MS/MS) is used for its high selectivity and sensitivity, operating in Multiple Reaction Monitoring (MRM) mode.

GC-MS

• Chromatographic Column: A non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), is suitable for separating the derivatized bisphenols.

• Carrier Gas: Helium is the most common carrier gas.

• Injection: Splitless injection is often used to maximize the transfer of analytes to the column for trace analysis.

• Ionization: Electron Ionization (EI) is typically used.

• Mass Spectrometry: The mass spectrometer can be operated in either full scan mode for qualitative analysis or Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantitative analysis. For even greater selectivity and lower detection limits, tandem mass spectrometry (GC-MS/MS) can be utilized.

Conclusion: Making the Right Choice

The selection between LC-MS/MS and GC-MS for bisphenol analysis is a multifaceted decision that depends on the specific research goals, available instrumentation, and the nature of the samples.

LC-MS/MS is often the preferred method for high-throughput screening of a wide range of bisphenols, including more polar analogues, due to its simpler sample preparation (no derivatization) and faster analysis times. It is particularly well-suited for laboratories analyzing a large number of samples. However, researchers must be vigilant about potential matrix effects, which can impact accuracy and may require the use of isotopically labeled internal standards for reliable quantification.

GC-MS , on the other hand, can offer excellent sensitivity and is often less susceptible to matrix effects than LC-MS/MS. The derivatization step, while adding to the sample preparation time and complexity, can enhance the chromatographic performance and selectivity for certain bisphenols. GC-MS and especially GC-MS/MS can be a highly robust and reliable technique for the targeted quantitative analysis of a smaller set of volatile and semi-volatile bisphenols, particularly when very low detection limits are required.

Ultimately, the optimal choice requires a careful consideration of the trade-offs between throughput, sensitivity, complexity, and cost. For comprehensive studies involving a diverse suite of bisphenol analogues in complex matrices, the complementary use of both techniques can provide the most complete and robust analytical data.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Estrogenic Activity of Bisphenol F and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

As scrutiny of Bisphenol A (BPA) continues, its analogs, such as Bisphenol F (BPF), are increasingly used as replacements in "BPA-free" products. This guide provides an objective comparison of the estrogenic activity of BPF relative to BPA and other bisphenols, supported by experimental data, to aid researchers in assessing the endocrine-disrupting potential of these compounds. Evidence indicates that BPF is as hormonally active as BPA, exhibiting similar estrogenic, antiestrogenic, androgenic, and antiandrogenic effects.[1]

Quantitative Comparison of Estrogenic Activity

The estrogenic potency of bisphenols is commonly quantified by their half-maximal effective concentration (EC50) in in vitro assays. A lower EC50 value indicates a higher potency. The following table summarizes the EC50 values for various bisphenols from an estrogen response element (ERE)-luciferase reporter assay in MCF-7 cells, a human breast cancer cell line responsive to estrogens.

Compound	Chemical Name	EC50 (M)	Relative Potency vs. BPA
17β-Estradiol (E2)	(17β)-Estra-1,3,5(10)-triene-3,17-diol	1.2 x 10⁻¹¹	28,000x
Bisphenol AF (BPAF)	4,4'-(Hexafluoroisopropylidene)diphenol	3.7 x 10⁻⁸	9.2x
Bisphenol B (BPB)	4,4'-(sec-Butylidene)diphenol	8.9 x 10⁻⁸	3.8x
Bisphenol Z (BPZ)	4,4'-(Cyclohexylidene)diphenol	1.1 x 10⁻⁷	3.0x
Bisphenol A (BPA)	4,4'-(Isopropylidene)diphenol	3.4 x 10⁻⁷	1.0x
Bisphenol E (BPE)	4,4'-(Ethylidene)diphenol	4.8 x 10⁻⁷	0.7x
Bisphenol F (BPF)	4,4'-Methylenediphenol	3.1 x 10⁻⁶	0.1x

Data sourced from ERE-luciferase reporter assays in MCF-7 cells and HepG2 cells.[2][3] Note that absolute values can vary between studies, but relative potencies often show similar trends.

Studies consistently show that BPF possesses estrogenic activity, though its potency relative to BPA can vary depending on the assay.[1][2][4][5][6] Some studies indicate BPF and Bisphenol S (BPS) have an estrogenic potency similar to BPA.[1][7] However, the data presented above from a specific comparative study suggests BPF is less potent than BPA in activating the estrogen receptor α (ERα).[2] Conversely, other analogs like Bisphenol AF (BPAF) and Bisphenol B (BPB) demonstrate significantly higher estrogenic potency than BPA.[3][8]

Mechanism of Estrogenic Action: Signaling Pathways

Bisphenols exert their estrogenic effects primarily by binding to estrogen receptors (ERα and ERβ), mimicking the natural hormone 17β-estradiol (E2).[7][9] This interaction can trigger both genomic and non-genomic signaling pathways.

1. Classical Genomic Pathway: Upon binding to ERα or ERβ in the cytoplasm, the bisphenol-receptor complex translocates to the nucleus. There, it dimerizes and binds to specific DNA sequences known as Estrogen Response Elements (EREs). This binding initiates the transcription of estrogen-responsive genes, leading to the synthesis of proteins that affect cell proliferation, differentiation, and other physiological processes.[10]

2. Non-Genomic Pathways: Bisphenols can also activate rapid signaling cascades through membrane-associated estrogen receptors (mERs) and G protein-coupled estrogen receptors (GPER).[10][11] This can lead to the activation of downstream pathways such as PI3K/Akt and MAPK/ERK, which can also influence gene expression and cellular responses like proliferation and migration.[9][10][12]

Diagram 1: Bisphenol F Estrogenic Signaling Pathways.

Experimental Protocols

The estrogenic activity of bisphenols is typically evaluated using a variety of in vitro assays. Below is a generalized protocol for two common methods: the E-Screen Proliferation Assay and the ERE-Luciferase Reporter Assay.

E-Screen (Cell Proliferation) Assay

This assay measures the ability of a compound to induce proliferation in estrogen-responsive cells, typically the MCF-7 human breast cancer cell line.[13][14]

Methodology:

• Cell Culture: MCF-7 cells are cultured in a phenol (B47542) red-free medium (as phenol red has weak estrogenic activity) supplemented with charcoal-stripped serum to remove endogenous hormones.

• Seeding: Cells are seeded into multi-well plates at a low density.

• Treatment: After allowing cells to attach, the medium is replaced with a medium containing the test bisphenol at various concentrations (e.g., from 10⁻¹⁰ M to 10⁻⁵ M). A positive control (17β-estradiol) and a negative control (vehicle, e.g., DMSO) are included.

• Incubation: Cells are incubated for a period of 3 to 6 days to allow for cell proliferation.[13]

• Quantification: Cell viability or proliferation is measured using methods like the MTT assay, which quantifies metabolic activity, or by direct cell counting.

• Analysis: A dose-response curve is generated to determine the EC50 value, representing the concentration that induces a proliferative effect halfway between the baseline and the maximum.

Estrogen Response Element (ERE)-Luciferase Reporter Assay

This assay quantifies the activation of the estrogen receptor by measuring the expression of a reporter gene (luciferase) linked to an ERE promoter.[2]

Methodology:

• Cell Culture and Transfection: A suitable cell line (e.g., MCF-7, HeLa, or HepG2) is transiently transfected with two plasmids: one containing the ERE sequence upstream of the luciferase gene, and another expressing the human ERα or ERβ.[2][3]

• Seeding: Transfected cells are seeded into multi-well plates.

• Treatment: Cells are exposed to various concentrations of the test bisphenols, along with positive and negative controls.

• Incubation: The cells are incubated for approximately 24 hours to allow for receptor activation and reporter gene expression.

• Lysis and Assay: Cells are lysed, and the luciferase substrate is added. The resulting luminescence, which is proportional to the amount of luciferase enzyme produced, is measured using a luminometer.

• Analysis: The luminescence data is normalized and used to generate a dose-response curve to calculate the EC50 value.

Diagram 2: Generalized Workflow for In Vitro Estrogenicity Assays.

Conclusion

The available in vitro data demonstrates that Bisphenol F possesses clear estrogenic activity by interacting with estrogen receptors and activating downstream signaling pathways. While some studies suggest its potency is comparable to or slightly less than that of BPA, other common analogs like BPAF are considerably more potent.[1][2][3] These findings underscore that "BPA-free" products containing BPF or other analogs are not necessarily free of estrogenic activity. Researchers and drug development professionals should consider the specific bisphenol analog and its relative potency when evaluating the safety and potential endocrine-disrupting effects of these compounds.

References

• 1. Bisphenol S and F: A Systematic Review and Comparison of the Hormonal Activity of Bisphenol A Substitutes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Characterization of Estrogenic and Androgenic Activities for Bisphenol A-like Chemicals (BPs): In Vitro Estrogen and Androgen Receptors Transcriptional Activation, Gene Regulation, and Binding Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro and in vivo estrogenic activity of BPA, BPF and BPS in zebrafish-specific assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. edepot.wur.nl [edepot.wur.nl]
• 6. jstage.jst.go.jp [jstage.jst.go.jp]
• 7. mdpi.com [mdpi.com]
• 8. Bisphenol AF and Bisphenol B Exert Higher Estrogenic Effects than Bisphenol A via G Protein-Coupled Estrogen Receptor Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Molecular Mechanisms of Action of BPA - PMC [pmc.ncbi.nlm.nih.gov]
• 10. books.rsc.org [books.rsc.org]
• 11. Mechanisms of bisphenol A and its analogs as endocrine disruptors via nuclear receptors and related signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 13. In Vitro Assay Systems for the Assessment of Oestrogenicity | Pocket Dentistry [pocketdentistry.com]
• 14. Potential estrogenic effects of bisphenol-A estimated by in vitro and in vivo combination assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2,2'-Bis(hydroxyphenyl)methane-d4: A Safety and Logistics Guide

For Immediate Implementation by Laboratory Professionals

This document provides essential procedural guidance for the safe and compliant disposal of 2,2'-Bis(hydroxyphenyl)methane-d4. Adherence to these protocols is critical to ensure the safety of laboratory personnel and to maintain regulatory compliance. This guide is intended for researchers, scientists, and drug development professionals who handle this compound.

Hazard Identification and Risk Assessment

• Skin Irritation: May cause skin irritation upon contact.

• Eye Irritation: May cause serious eye irritation.

• Respiratory Irritation: May cause respiratory irritation if inhaled.

The introduction of deuterium (B1214612) is not expected to alter these fundamental hazardous properties. Therefore, appropriate personal protective equipment (PPE) should be worn at all times when handling this compound.

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification
Eye Protection	Safety glasses with side-shields or goggles
Hand Protection	Chemical-resistant gloves (e.g., nitrile)
Body Protection	Laboratory coat

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Experimental Protocol for Spill Neutralization:

• Evacuate and Ventilate: Immediately evacuate non-essential personnel from the affected area and ensure adequate ventilation.

• Containment: For solid spills, carefully sweep or scoop the material to avoid dust generation. For solutions, absorb with an inert material (e.g., vermiculite, dry sand).

• Collection: Place all contaminated materials into a clearly labeled, sealed container for hazardous waste disposal.

• Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., soap and water), collecting all cleaning materials for disposal as hazardous waste.

Disposal Procedures

The primary and recommended method for the disposal of 2,2'-Bis(hydroxyphenyl)methane-d4 is through a licensed chemical disposal facility.

Step-by-Step Disposal Guide:

• Waste Collection: Collect all waste material, including unused product and contaminated items (e.g., gloves, wipes, absorbent materials), in a dedicated and clearly labeled hazardous waste container.

• Container Labeling: The label must clearly identify the contents as "Hazardous Waste" and include the full chemical name: "2,2'-Bis(hydroxyphenyl)methane-d4".

• Segregation: Store the waste container in a designated, well-ventilated, and secure area, segregated from incompatible materials.

• Professional Disposal: Arrange for collection by a licensed hazardous waste disposal company. Provide them with all available safety information. Incineration is the preferred method for the destruction of phenolic compounds.

It is imperative to dispose of the contents and container in accordance with all applicable local, regional, national, and international regulations.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 2,2'-Bis(hydroxyphenyl)methane-d4.